3-(3,5-Dimethylphenoxy)piperidine

• CAS: 946681-15-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-(3,5-Dimethylphenoxy)piperidine

Introduction: The Significance of Aryl Piperidine Ethers in Medicinal Chemistry

The piperidine moiety is a ubiquitous scaffold in a vast array of pharmaceuticals and biologically active compounds, prized for its favorable pharmacokinetic properties and its ability to interact with a multitude of biological targets.[1] When coupled with an aryl ether linkage, the resulting structures, such as 3-(3,5-Dimethylphenoxy)piperidine, represent a class of compounds with significant potential in drug discovery, particularly in the realm of central nervous system (CNS) disorders.[2] The strategic placement of the dimethylphenoxy group on the piperidine ring can modulate lipophilicity, receptor binding affinity, and metabolic stability, making this class of molecules a compelling area of research for the development of novel therapeutics.[3] This guide provides a comprehensive overview of the synthesis and detailed characterization of 3-(3,5-Dimethylphenoxy)piperidine, offering field-proven insights for researchers and drug development professionals.

Synthetic Strategies: A Tale of Two Reactions

The formation of the ether linkage between the 3-position of the piperidine ring and the 3,5-dimethylphenol is the key synthetic challenge. Two powerful and widely adopted methodologies are particularly well-suited for this transformation: the Mitsunobu reaction and the Williamson ether synthesis. The choice between these routes often depends on the availability of starting materials, desired stereochemical outcome, and reaction scalability.

Primary Synthetic Route: The Mitsunobu Reaction

The Mitsunobu reaction is a cornerstone of modern organic synthesis, enabling the conversion of a primary or secondary alcohol to a variety of functional groups, including ethers, with a characteristic inversion of stereochemistry.[4] This method is particularly advantageous when starting from a chiral alcohol, as it allows for precise stereochemical control. In the context of 3-(3,5-Dimethylphenoxy)piperidine synthesis, the reaction proceeds by activating a protected 3-hydroxypiperidine derivative, making it susceptible to nucleophilic attack by 3,5-dimethylphenol.

The use of an N-Boc protecting group on the piperidine nitrogen is crucial to prevent the secondary amine from competing as a nucleophile. The reaction is typically carried out using triphenylphosphine (PPh₃) and an azodicarboxylate, such as diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD).[5]

Reaction Causality: The reaction is initiated by the nucleophilic attack of PPh₃ on the azodicarboxylate, forming a betaine intermediate. This intermediate then deprotonates the phenol, creating a phenoxide nucleophile. Simultaneously, the alcohol is activated by the phosphonium species, forming a good leaving group. The subsequent Sₙ2 attack by the phenoxide on the activated alcohol results in the formation of the desired ether with an inversion of configuration at the stereocenter, if applicable.[6]

Synthetic workflow for the Mitsunobu reaction.

Experimental Protocol: Mitsunobu Synthesis of N-Boc-3-(3,5-Dimethylphenoxy)piperidine

• Preparation: To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous tetrahydrofuran (THF).

• Reagent Addition: Dissolve N-Boc-3-hydroxypiperidine (1.0 eq), 3,5-dimethylphenol (1.2 eq), and triphenylphosphine (1.5 eq) in the anhydrous THF.[5]

• Cooling: Cool the solution to 0 °C in an ice bath.

• Azodicarboxylate Addition: Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the cooled solution.[5]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 6-12 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, remove the solvent under reduced pressure. Partition the residue between water and an organic solvent (e.g., ethyl acetate).

• Extraction: Separate the organic layer, wash with water and brine, and then dry over anhydrous sodium sulfate.

• Purification: Concentrate the organic layer under reduced pressure to obtain the crude product. Purify the crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure N-Boc-3-(3,5-Dimethylphenoxy)piperidine.

• Deprotection (Optional): If the unprotected piperidine is desired, the Boc group can be removed by treating the purified product with an acid such as trifluoroacetic acid (TFA) in dichloromethane (DCM).

Alternative Synthetic Route: The Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers via an Sₙ2 reaction between an alkoxide and an alkyl halide.[7] In this approach, 3,5-dimethylphenol is deprotonated with a strong base to form the corresponding phenoxide, which then acts as a nucleophile, displacing a leaving group at the 3-position of a suitably functionalized piperidine derivative.

Reaction Causality: The reaction is contingent on the generation of a potent nucleophile (the phenoxide) and the presence of a good leaving group on the piperidine ring (e.g., bromide, iodide, or a sulfonate ester like tosylate or mesylate). The use of a polar aprotic solvent, such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO), is advantageous as it solvates the cation of the alkoxide, leaving the "naked" and highly reactive anion to participate in the Sₙ2 reaction.[8][9] As with the Mitsunobu reaction, protection of the piperidine nitrogen is essential to prevent N-alkylation as a side reaction.

Synthetic workflow for the Williamson ether synthesis.

Experimental Protocol: Williamson Ether Synthesis of N-Boc-3-(3,5-Dimethylphenoxy)piperidine

• Phenoxide Formation: To a solution of 3,5-dimethylphenol (1.0 eq) in a polar aprotic solvent like DMF, add a strong base such as sodium hydride (NaH) (1.1 eq) portion-wise at 0 °C.

• Stirring: Allow the mixture to stir at room temperature for approximately 30 minutes, or until the evolution of hydrogen gas ceases, indicating the formation of the sodium phenoxide.

• Alkyl Halide Addition: Add a solution of N-Boc-3-halopiperidine (e.g., N-Boc-3-bromopiperidine) (1.0 eq) in DMF to the reaction mixture.

• Heating: Heat the reaction mixture to an elevated temperature (e.g., 60-80 °C) and monitor the reaction progress by TLC.

• Quenching and Workup: After the reaction is complete, cool the mixture to room temperature and carefully quench with water. Extract the product with an organic solvent like ethyl acetate.

• Washing: Wash the combined organic layers with water and brine to remove any remaining DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the pure N-Boc-3-(3,5-Dimethylphenoxy)piperidine.

• Deprotection (Optional): The Boc group can be removed as described in the Mitsunobu protocol.

Comprehensive Characterization of 3-(3,5-Dimethylphenoxy)piperidine

Thorough characterization of the synthesized 3-(3,5-Dimethylphenoxy)piperidine is imperative to confirm its identity, purity, and structure. A combination of spectroscopic techniques is employed for this purpose.

Workflow for the characterization of the final product.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are the most powerful tools for the structural elucidation of organic molecules. The expected chemical shifts for 3-(3,5-Dimethylphenoxy)piperidine can be predicted based on the analysis of its constituent fragments.

Predicted ¹H NMR Data:

Protons	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Assignment
Ar-H	~6.5-6.6	s	3H	Protons on the dimethylphenoxy ring
O-CH	~4.2-4.5	m	1H	Proton at the 3-position of the piperidine ring
N-CH₂	~2.6-3.2	m	4H	Protons at the 2- and 6-positions of the piperidine ring
CH₃	~2.2-2.3	s	6H	Methyl protons on the phenoxy ring
CH₂	~1.5-2.0	m	4H	Protons at the 4- and 5-positions of the piperidine ring
NH	~1.5-2.5 (broad)	br s	1H	Amine proton of the piperidine ring

Predicted ¹³C NMR Data:

Carbon	Predicted Chemical Shift (ppm)	Assignment
C=C (Ar)	~158	Aromatic carbon attached to oxygen
C=C (Ar)	~139	Aromatic carbons attached to methyl groups
C=C (Ar)	~125	Aromatic CH
C=C (Ar)	~115	Aromatic CH
O-CH	~75-78	Carbon at the 3-position of the piperidine ring
N-CH₂	~45-50	Carbons at the 2- and 6-positions of the piperidine ring
CH₂	~30-35	Carbon at the 4-position of the piperidine ring
CH₂	~20-25	Carbon at the 5-position of the piperidine ring
CH₃	~21	Methyl carbons on the phenoxy ring

The actual chemical shifts and coupling constants would need to be confirmed by experimental data, and 2D NMR techniques such as COSY and HSQC would be invaluable for unambiguous assignment.[10]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. For 3-(3,5-Dimethylphenoxy)piperidine (C₁₃H₁₉NO), the expected molecular ion peak [M]⁺ would be observed at m/z = 205.30. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

Expected Fragmentation Pattern: The molecule is expected to fragment at the ether linkage and within the piperidine ring. Common fragments would include the loss of the dimethylphenoxy group or cleavage of the piperidine ring.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Expected IR Absorption Bands:

Wavenumber (cm⁻¹)	Functional Group
3300-3500 (broad)	N-H stretch of the secondary amine
2850-3000	C-H stretch (aliphatic and aromatic)
1600, 1470	C=C stretch of the aromatic ring
1200-1250	C-O stretch of the aryl ether
1100-1150	C-N stretch of the amine

Conclusion

This technical guide has detailed robust and reliable synthetic pathways for the preparation of 3-(3,5-Dimethylphenoxy)piperidine, a molecule of significant interest in medicinal chemistry. Both the Mitsunobu reaction and the Williamson ether synthesis offer viable routes to this target, with the choice of method dependent on specific laboratory constraints and objectives. The comprehensive characterization protocol outlined, utilizing NMR, MS, and IR spectroscopy, provides a framework for the unambiguous confirmation of the structure and purity of the synthesized compound. The insights and detailed methodologies presented herein are intended to empower researchers in their efforts to explore the therapeutic potential of this and related aryl piperidine ethers.

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Introduction: Situating 3-(3,5-Dimethylphenoxy)piperidine in Modern Chemistry

An In-depth Technical Guide to the Physicochemical Properties of 3-(3,5-Dimethylphenoxy)piperidine

3-(3,5-Dimethylphenoxy)piperidine is a heterocyclic organic compound that merges two key pharmacophores: the piperidine ring and a substituted phenoxy moiety. The piperidine scaffold is a ubiquitous structural motif in medicinal chemistry, renowned for its presence in numerous central nervous system (CNS) active agents and other pharmaceuticals.[1][2] Its conformational flexibility and basic nitrogen atom are critical for molecular recognition at biological targets. The linkage to a 3,5-dimethylphenoxy group introduces specific steric and electronic features, enhancing lipophilicity and potentially modulating receptor binding affinity and metabolic stability.

This guide provides a comprehensive analysis of the core physicochemical properties of 3-(3,5-Dimethylphenoxy)piperidine. The data and protocols herein are curated for researchers, scientists, and drug development professionals who require a deep, functional understanding of this molecule for applications ranging from synthetic chemistry to pharmaceutical development.

Part 1: Molecular Identity and Core Structure

A precise understanding of the molecule's structure is the foundation of all physicochemical analysis. The compound consists of a piperidine ring substituted at the 3-position with an ether linkage to a 3,5-dimethylphenol.

Chemical Structure Diagram

Caption: Chemical structure of 3-(3,5-Dimethylphenoxy)piperidine.

Chemical and Physical Identifiers

This table summarizes the key identifiers and computed properties for the molecule, providing a standardized basis for database searches and regulatory documentation.

Identifier	Value	Source
CAS Number	946681-15-8	[3][4][5]
Molecular Formula	C₁₃H₁₉NO	[3][4]
Molecular Weight	205.30 g/mol	[1][3]
IUPAC Name	3-(3,5-dimethylphenoxy)piperidine	[5]
Canonical SMILES	CC1=CC(=CC(=C1)OC2CCCNC2)C	[3][5]
InChI	InChI=1S/C13H19NO/c1-10-6-11(2)8-13(7-10)15-12-4-3-5-14-9-12/h6-8,12,14H,3-5,9H2,1-2H3	[3][5]
InChI Key	PHHJEWDGFQSIJW-UHFFFAOYSA-N	[3][5]
XLogP3-AA	2.7	[3]
Rotatable Bond Count	2	[3]
Complexity	185	[3]

Part 2: Core Physicochemical Properties

The physicochemical profile of a compound dictates its behavior in both chemical and biological systems. These parameters are critical for predicting absorption, distribution, metabolism, and excretion (ADME) properties in drug development.

Property	Value / Description	Significance in Drug Development
Molecular Weight	205.30 g/mol [1][3]	Complies with Lipinski's Rule of Five (<500 Da), suggesting potential for good oral bioavailability.
logP (Octanol/Water)	~2.8 - 2.94[1][5]	Indicates moderate lipophilicity. This value suggests a favorable balance between aqueous solubility and lipid membrane permeability, which is crucial for CNS penetration.[1]
Hydrogen Bond Donors	1 (Piperidine N-H)[5]	The single donor group allows for key interactions with biological targets without compromising membrane permeability.
Hydrogen Bond Acceptors	2 (Piperidine N, Ether O)[5]	The two acceptor sites provide opportunities for specific hydrogen bonding with receptors or enzymes.
pKa (Basicity)	Estimated: 9.5 - 11.0	The basicity of the piperidine nitrogen (pKa typically ~11) is critical.[1] At physiological pH (7.4), the compound will be predominantly protonated, influencing its solubility and interaction with acidic residues in proteins.
Solubility	Sparingly soluble in water; Soluble in organic solvents like ethanol, DMSO, and DMF.[6]	Solubility is a key factor for formulation. While aqueous solubility may be limited, its solubility in organic solvents facilitates its use in synthesis and in vitro assays.

Part 3: Spectroscopic and Analytical Profile

Spectroscopic analysis is essential for structural confirmation and purity assessment. While specific spectra for this exact molecule are not publicly available, its profile can be reliably predicted based on its constituent functional groups and data from analogous structures.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to be complex but informative.

  • Aromatic Protons: Signals for the three aromatic protons on the dimethylphenoxy ring would appear in the δ 6.5-7.0 ppm region. The meta-coupling would result in characteristic splitting patterns.

  • Piperidine Protons: The protons on the piperidine ring would produce a series of complex, overlapping multiplets in the δ 1.5-3.5 ppm range. The proton at C3, adjacent to the ether linkage, would likely be shifted downfield.[7][8]

  • N-H Proton: A broad singlet corresponding to the piperidine N-H proton would be observed, with its chemical shift dependent on solvent and concentration.

  • Methyl Protons: A sharp singlet integrating to six protons for the two equivalent methyl groups on the aromatic ring would appear in the δ 2.2-2.4 ppm region.

• ¹³C NMR: The carbon NMR spectrum should display 9 unique signals (assuming free rotation).

  • Aromatic Carbons: Six signals would be expected in the δ 110-160 ppm range. The carbon attached to the oxygen (C-O) would be the most downfield.

  • Piperidine Carbons: Signals for the five piperidine carbons would appear in the upfield region, typically δ 25-60 ppm.

  • Methyl Carbons: A single signal for the two equivalent methyl carbons would be observed around δ 20-25 ppm.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak [M]⁺ would be expected at m/z = 205. Key fragmentation patterns would likely involve:

• Cleavage of the C-O ether bond.

• Alpha-cleavage adjacent to the piperidine nitrogen, a characteristic fragmentation pathway for piperidines.[9]

• Loss of methyl groups from the aromatic ring.

Infrared (IR) Spectroscopy

The IR spectrum provides confirmation of key functional groups.

• N-H Stretch: A moderate, sharp band around 3300-3400 cm⁻¹ corresponding to the secondary amine.

• C-H Stretch: Aromatic C-H stretches just above 3000 cm⁻¹, and aliphatic C-H stretches just below 3000 cm⁻¹.

• C-O-C Stretch: A strong, characteristic C-O ether stretch in the 1200-1250 cm⁻¹ (aromatic ether) and 1050-1150 cm⁻¹ (aliphatic ether) regions.

• C=C Stretch: Aromatic ring stretching vibrations around 1500-1600 cm⁻¹.

Part 4: Standardized Experimental Protocols

To ensure reproducibility and accuracy, standardized protocols for determining key physicochemical properties are essential. The following sections detail field-proven methodologies.

Protocol 1: Determination of Lipophilicity (LogP) via Shake-Flask Method

Causality: The octanol-water partition coefficient (LogP) is a measure of a compound's differential solubility between a non-polar solvent (n-octanol) and a polar solvent (water).[10] This value is fundamental for predicting a drug's ability to cross lipid membranes. The shake-flask method, though manual, remains the gold standard for its direct measurement.

Workflow Diagram:

Caption: Workflow for pKa determination by potentiometric titration.

Step-by-Step Methodology:

• Instrument Calibration: Calibrate a pH meter using at least two standard buffer solutions (e.g., pH 7.0 and pH 10.0).

• Sample Preparation: Accurately weigh a sample of 3-(3,5-Dimethylphenoxy)piperidine and dissolve it in a known volume of deionized water. A co-solvent like ethanol may be used if aqueous solubility is low.

• Titration Setup: Place the solution in a beaker with a magnetic stirrer and immerse the calibrated pH electrode.

• Titration: Add a standardized strong acid titrant (e.g., 0.1 M HCl) in small, precise increments using a burette.

• Data Recording: After each addition, allow the pH reading to stabilize and record both the volume of titrant added and the corresponding pH.

• Data Analysis: Plot the recorded pH values against the volume of HCl added. The equivalence point is the point of steepest inflection. The pKa is the pH value at the half-equivalence point (i.e., the pH when half the volume of titrant required to reach the equivalence point has been added).

Part 5: Safety and Handling

Based on data for the compound and structurally related molecules like piperidine and dimethylpiperidine, 3-(3,5-Dimethylphenoxy)piperidine should be handled with appropriate care.

• Hazards: It is classified as an irritant. [4]Related compounds are known to be flammable liquids and may cause skin irritation or serious eye damage. [11]Inhalation may cause respiratory irritation. [11][12]* Handling:

  • Work in a well-ventilated area or under a chemical fume hood. * Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat. * Keep away from heat, sparks, and open flames. [11]* Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. [11]

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The Enigmatic Mechanism of 3-(3,5-Dimethylphenoxy)piperidine: A Technical Guide to a Hypothesized CNS Modulator

For Distribution to Researchers, Scientists, and Drug Development Professionals

Abstract

3-(3,5-Dimethylphenoxy)piperidine is a synthetic molecule featuring a piperidine ring linked to a 3,5-dimethylphenoxy group. While direct pharmacological studies on this specific compound are not extensively available in public literature, its structural motifs are present in a wide array of centrally active agents. This technical guide synthesizes the structure-activity relationship (SAR) data from analogous compounds to propose a primary and several secondary hypotheses for its mechanism of action. We postulate that 3-(3,5-Dimethylphenoxy)piperidine is most likely to function as a modulator of monoamine transporters, with potential secondary activities at dopamine and opioid receptors. This document provides a comprehensive, in-depth exploration of this hypothesized mechanism, complete with supporting data from related molecules, detailed experimental protocols for validation, and a discussion of its potential therapeutic implications.

Introduction: Unveiling a Potential Neuromodulator

The piperidine nucleus is a cornerstone in medicinal chemistry, forming the backbone of numerous pharmaceuticals targeting the central nervous system (CNS).[1][2] Its conformational flexibility and ability to present substituents in distinct spatial orientations allow for fine-tuning of interactions with a multitude of biological targets. When combined with a phenoxy moiety, as in 3-(3,5-Dimethylphenoxy)piperidine, the resulting scaffold is common among ligands for monoamine transporters and G-protein coupled receptors (GPCRs).[3][4]

The 3,5-dimethyl substitution on the phenoxy ring is of particular interest. These methyl groups can influence the compound's lipophilicity, metabolic stability, and steric interactions within a receptor's binding pocket, thereby modulating its affinity and selectivity. Given the absence of direct empirical data for 3-(3,5-Dimethylphenoxy)piperidine, this guide will construct a scientifically-grounded hypothesis of its mechanism of action based on the established pharmacology of structurally related compounds.

Hypothesized Primary Mechanism of Action: Monoamine Transporter Inhibition

Our primary hypothesis posits that 3-(3,5-Dimethylphenoxy)piperidine acts as an inhibitor of monoamine transporters, specifically the norepinephrine transporter (NET) and the dopamine transporter (DAT). This is based on extensive SAR studies of related piperidine-based compounds.

The general structure of 4-benzylpiperidine and 4-phenylpiperidine derivatives has been shown to confer potent inhibitory activity at NET, DAT, and the serotonin transporter (SERT).[3][4] The stereochemistry of the piperidine ring and the nature of the aromatic substituents are critical determinants of potency and selectivity.[5] For instance, certain cis-isomers of 3,4-disubstituted piperidines exhibit DAT/NET selectivity.[3]

The phenoxy linker in 3-(3,5-Dimethylphenoxy)piperidine is a common bioisostere for the benzyl group in many known monoamine reuptake inhibitors. The dimethyl substitution on the aromatic ring can enhance affinity for DAT and NET. Therefore, it is plausible that 3-(3,5-Dimethylphenoxy)piperidine functions as a norepinephrine-dopamine reuptake inhibitor (NDRI).

Downstream Signaling Pathway

As a hypothesized NDRI, 3-(3,5-Dimethylphenoxy)piperidine would block the reuptake of norepinephrine and dopamine from the synaptic cleft, leading to increased concentrations of these neurotransmitters. This would, in turn, enhance noradrenergic and dopaminergic neurotransmission. The downstream effects would involve the activation of adrenergic and dopaminergic receptors, influencing a range of physiological and behavioral processes, including mood, attention, and motivation.

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Biological targets of "3-(3,5-Dimethylphenoxy)piperidine"

An In-Depth Technical Guide to the Biological Targets of 3-(3,5-Dimethylphenoxy)piperidine

Abstract

The piperidine scaffold is a cornerstone in modern medicinal chemistry, integral to the structure of numerous pharmaceuticals across a wide range of therapeutic areas. 3-(3,5-Dimethylphenoxy)piperidine represents a specific analogue within this vast chemical space, for which detailed public data on biological targets is limited. This guide, therefore, serves as a comprehensive roadmap for researchers and drug development professionals aiming to elucidate its biological targets and mechanism of action. We will navigate from initial computational predictions to detailed, field-proven experimental protocols for target validation. This document is structured not as a rigid template, but as a logical, causality-driven workflow that reflects the iterative process of target identification and validation in contemporary drug discovery.

Introduction: The Piperidine Scaffold and the Quest for Specificity

The six-membered nitrogen-containing heterocycle, piperidine, is one of the most prevalent structural motifs in approved drugs and natural alkaloids. Its conformational flexibility and ability to present substituents in defined three-dimensional space make it an ideal scaffold for interacting with a diverse array of biological macromolecules.

The compound of interest, 3-(3,5-Dimethylphenoxy)piperidine, combines this privileged piperidine core with a dimethylphenoxy group. This substitution pattern offers a unique combination of lipophilicity, steric bulk, and potential hydrogen bonding interactions that dictates its pharmacological fingerprint. Given the lack of extensive characterization for this specific molecule, this guide provides the strategic framework and detailed methodologies required to systematically uncover and validate its biological targets.

Part 1: The Investigative Starting Point: In Silico Target Prediction

For a novel or under-characterized compound, computational (in silico) methods are the most logical and resource-efficient starting point. These approaches leverage vast databases of known ligand-target interactions to predict the most probable targets based on structural similarity.

Rationale: The underlying principle is that structurally similar molecules are likely to bind to similar biological targets. By comparing our query molecule to databases of thousands of compounds with known activities, we can generate a high-probability list of potential targets, thereby focusing our subsequent experimental efforts.

Recommended Web Servers:

• SwissTargetPrediction: This server predicts targets based on a combination of 2D and 3D similarity measures between the query molecule and a library of known active compounds. It provides a ranked list of potential targets, which is invaluable for prioritizing experimental screening.[1][2][3][4]

• PASS Online (Prediction of Activity Spectra for Substances): This tool predicts a wide spectrum of biological activities, including pharmacological effects, mechanisms of action, and potential toxicity, based on the 2D structure of the input molecule.[5][6][7][8]

Experimental Workflow: In Silico Target Profiling

Caption: Workflow for in silico target prediction.

Part 2: High-Probability Target Classes & Experimental Validation

Based on the extensive literature on piperidine derivatives, the in silico analysis is likely to predict activity against several key target families. Here, we present detailed protocols for validating these predictions.

Target Class A: G-Protein Coupled Receptors (GPCRs)

Rationale: The piperidine moiety is a classic structural element in ligands for numerous GPCRs, including opioid, sigma (σ), and histamine receptors. These receptors are implicated in a vast range of physiological processes, particularly in the central nervous system.

Key Experimental Protocol: Radioligand Binding Assay

This assay is the gold standard for determining the affinity (Ki) of a compound for a specific receptor. It measures the ability of the test compound to compete with a radioactively labeled ligand ('radioligand') that has known high affinity for the target receptor.[9][10][11]

Step-by-Step Methodology:

• Membrane Preparation:

  • Culture cells expressing the target GPCR (e.g., HEK293 cells transfected with the Sigma-1 receptor).

  • Harvest the cells and homogenize them in a cold lysis buffer (e.g., 50mM Tris-HCl, 5mM MgCl2) to break the cell membranes.

  • Centrifuge the homogenate at high speed (e.g., 20,000 x g) to pellet the membranes.

  • Wash the membrane pellet and resuspend it in an assay buffer. Determine the protein concentration using a standard method like the BCA assay.[11]

• Assay Setup (96-well plate format):

  • Total Binding Wells: Add membrane preparation, assay buffer, and a known concentration of radioligand (e.g., -pentazocine for the Sigma-1 receptor).

  • Non-Specific Binding (NSB) Wells: Add membrane preparation, radioligand, and a high concentration of an unlabeled, known ligand to saturate the receptors. This measures the amount of radioligand that binds to non-receptor components.

  • Competition Wells: Add membrane preparation, radioligand, and varying concentrations of the test compound (3-(3,5-Dimethylphenoxy)piperidine).

• Incubation: Incubate the plate for a defined period (e.g., 60 minutes at 30°C) to allow the binding to reach equilibrium.[11]

• Harvesting: Rapidly terminate the reaction by vacuum filtration through a glass fiber filter plate (e.g., GF/C). The filters trap the membranes with the bound radioligand, while the unbound radioligand passes through. Wash the filters with ice-cold buffer to remove any remaining unbound ligand.

• Detection: Dry the filter plate, add scintillation cocktail, and count the radioactivity in each well using a scintillation counter (e.g., MicroBeta counter).

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-Specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value (the concentration of test compound that inhibits 50% of the specific radioligand binding).

  • Convert the IC50 to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Experimental workflow for a GPCR radioligand binding assay.

Target Class B: Enzymes

Rationale: Many piperidine-containing drugs function as enzyme inhibitors. For instance, derivatives of the closely related 3,5-dimethylpiperidine have been explored as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes relevant to Alzheimer's disease.[12][13]

Key Experimental Protocol: Enzyme Inhibition Assay

This protocol determines a compound's ability to inhibit the catalytic activity of a target enzyme. The output is typically an IC50 value, which can be used to calculate the inhibition constant (Ki).

Step-by-Step Methodology:

• Reagent Preparation:

  • Prepare a buffer solution that is optimal for the enzyme's activity (pH, ionic strength).

  • Prepare a stock solution of the enzyme (e.g., human recombinant AChE).

  • Prepare a stock solution of the substrate (e.g., Acetylthiocholine for AChE, which produces a colored product upon hydrolysis).

  • Prepare serial dilutions of the test compound.

• Assay Setup (96-well plate format):

  • 100% Activity Wells (No Inhibitor): Add enzyme, buffer, and substrate.

  • 0% Activity Wells (Blank): Add buffer and substrate (no enzyme).

  • Inhibitor Wells: Add enzyme, buffer, and varying concentrations of the test compound.

• Reaction Initiation and Monitoring:

  • Pre-incubate the enzyme and inhibitor for a set period to allow for binding.

  • Initiate the reaction by adding the substrate to all wells.

  • Monitor the reaction progress by measuring the formation of the product over time using a microplate reader (e.g., measuring absorbance at a specific wavelength for a colorimetric assay). The rate of the reaction is determined from the slope of the linear phase of the progress curve.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the 100% activity control.

  • Plot the percentage of inhibition against the log concentration of the inhibitor.

  • Fit the data to a dose-response curve to determine the IC50 value.

  • To determine the mechanism of inhibition (e.g., competitive, non-competitive), the assay can be repeated with varying concentrations of both the substrate and the inhibitor, followed by analysis using Lineweaver-Burk plots.[14]

Caption: Hypothesized S1R agonist signaling pathway.

Conclusion and Future Directions

The process of identifying the biological targets of a novel compound like 3-(3,5-Dimethylphenoxy)piperidine is a systematic investigation that builds from broad, predictive computational methods to highly specific, quantitative biochemical and cell-based assays. This guide provides the foundational framework and validated protocols to embark on this investigation.

The initial steps involving in silico prediction followed by in vitro screening against high-probability target classes—GPCRs, enzymes, and cancer cell lines—will generate the crucial primary data. Positive hits from these screens will then necessitate further studies, including functional assays to determine agonism versus antagonism, mechanism of inhibition studies, and ultimately, evaluation in more complex cellular and in vivo models to establish a clear line of sight to a potential therapeutic application. This iterative, evidence-based approach is fundamental to translating a chemical structure into a well-characterized pharmacological agent.

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• Dey, D., et al. (2023). Mechanism of anti-cholinesterase drugs in Alzheimer's disease treatment. ResearchGate. Retrieved from [Link]

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"3-(3,5-Dimethylphenoxy)piperidine" CAS number and chemical properties

An In-depth Technical Guide to 3-(3,5-Dimethylphenoxy)piperidine

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-(3,5-Dimethylphenoxy)piperidine, a heterocyclic organic compound of interest to professionals in chemical research and drug development. The document delineates its chemical identity, physicochemical properties, plausible synthetic routes, and safety considerations, grounded in authoritative data.

Core Compound Identification

3-(3,5-Dimethylphenoxy)piperidine is a derivative of piperidine, featuring a 3,5-dimethylphenoxy substituent attached to the piperidine ring at the 3-position. This structure presents a chiral center at the 3-position of the piperidine ring, meaning it can exist as a racemic mixture of enantiomers.

Caption: Chemical structure of 3-(3,5-Dimethylphenoxy)piperidine.

The core structure, a piperidine ring, is a common motif in medicinal chemistry, known for its presence in numerous central nervous system (CNS) active agents and other pharmaceuticals.[1] The addition of the dimethylphenoxy group significantly influences the compound's lipophilicity and steric profile, which are critical parameters in drug design and development.

Physicochemical and Computed Properties

A compound's identity and behavior are defined by its physical and chemical properties. The following tables summarize key identifiers and computed properties for 3-(3,5-Dimethylphenoxy)piperidine.

Table 1: Chemical Identifiers

Identifier	Value	Source
CAS Number	946681-15-8	[2][3]
Molecular Formula	C13H19NO	[2][3]
Molecular Weight	205.30 g/mol	[2][3]
IUPAC Name	3-(3,5-dimethylphenoxy)piperidine	[2]
InChI	InChI=1S/C13H19NO/c1-10-6-11(2)8-13(7-10)15-12-4-3-5-14-9-12/h6-8,12,14H,3-5,9H2,1-2H3	[2]
InChIKey	PHHJEWDGFQSIJW-UHFFFAOYSA-N	[2]

| Canonical SMILES | CC1=CC(=CC(=C1)OC2CCCNC2)C |[2] |

Table 2: Computed Properties

Property	Value	Significance in Drug Development
XLogP3-AA	2.7	Estimated lipophilicity, affecting absorption and distribution.
Hydrogen Bond Donor Count	1	Potential for interaction with biological targets.[2]
Hydrogen Bond Acceptor Count	2	Potential for interaction with biological targets.[2]
Rotatable Bond Count	2	Relates to conformational flexibility.[2]
Topological Polar Surface Area	21.3 Ų	Influences membrane permeability and bioavailability.[2]

| Complexity | 185 | A measure of the intricacy of the molecular structure.[2] |

Synthesis and Reaction Chemistry

While specific industrial-scale synthesis protocols for 3-(3,5-Dimethylphenoxy)piperidine are not widely published, a plausible and common laboratory-scale synthesis can be inferred from established organic chemistry principles for analogous compounds.[1] The synthesis would likely involve a nucleophilic substitution reaction, specifically an ether synthesis.

Proposed Synthetic Pathway: Williamson-type Ether Synthesis

A common approach for synthesizing aryl ethers is the reaction between a phenoxide and an alkyl halide or a related derivative. For this target molecule, the synthesis would logically involve the reaction of 3,5-dimethylphenol with a suitably functionalized piperidine.

Step-by-Step Protocol:

• Deprotonation of Phenol: 3,5-Dimethylphenol is treated with a strong base, such as sodium hydride (NaH), in an aprotic polar solvent like tetrahydrofuran (THF) or dimethylformamide (DMF). This deprotonates the phenolic hydroxyl group to form the more nucleophilic sodium 3,5-dimethylphenoxide. The choice of a strong, non-nucleophilic base is critical to prevent side reactions and ensure complete formation of the phenoxide.

• Nucleophilic Substitution: A piperidine derivative with a leaving group at the 3-position (e.g., 3-bromopiperidine or 3-tosyloxypiperidine, with the amine protected) is added to the reaction mixture. The phenoxide ion then displaces the leaving group via an SN2 reaction.

• Deprotection (if necessary): If a protecting group was used for the piperidine nitrogen (e.g., Boc or Cbz), a final deprotection step is required to yield the target compound.

• Workup and Purification: The reaction is quenched, and the product is extracted and purified, typically using column chromatography.

Caption: Plausible synthetic workflow for 3-(3,5-Dimethylphenoxy)piperidine.

Safety, Handling, and Storage

• Hazard Classification: Classified as an irritant.[3] Piperidine itself is a flammable liquid and is toxic if inhaled or in contact with skin, causing severe skin burns and eye damage.[6] It is reasonable to assume this derivative may share some of these hazardous properties.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[4][5] All handling should be performed in a well-ventilated area or a chemical fume hood.[4][5]

• Handling: Avoid contact with skin, eyes, and clothing.[4] Do not ingest or inhale.[4] Keep away from heat, sparks, and open flames.[5] Handle in accordance with good industrial hygiene and safety practices.[4]

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.[4][5]

Potential Research Applications

Piperidine derivatives are of significant interest in medicinal chemistry due to their wide range of biological activities, particularly in modulating central nervous system (CNS) functions and receptor binding.[1] The structural features of 3-(3,5-Dimethylphenoxy)piperidine make it a valuable scaffold for:

• Drug Discovery: It can serve as a building block for synthesizing more complex molecules with potential therapeutic applications, especially in the area of neurological disorders.[1]

• Receptor Binding Studies: The compound and its analogues can be used to probe the structure-activity relationships (SAR) of various neurotransmitter receptors and enzymes.[1] The dimethyl substitution pattern on the phenyl ring provides a specific steric and electronic profile that can be compared against other substitution patterns to understand receptor pocket interactions.

References

• Piperidine Safety Data Sheet - Jubilant Life Sciences Limited. [Link]

• Material Safety Data Sheet (MSDS) 3,5-Dimethylpiperidine - Global Chemical Supplier-TUODA INDUSTRY LIMITED. [Link]

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The Enigmatic Profile of 3-(3,5-Dimethylphenoxy)piperidine: A Technical Review of a Structurally Significant Scaffold

Foreword

In the vast landscape of medicinal chemistry, the piperidine scaffold stands as a cornerstone, integral to the architecture of numerous therapeutic agents.[1] Its conformational flexibility and ability to engage in crucial hydrogen bonding interactions have cemented its status as a privileged structure. This guide delves into the specifics of a lesser-documented derivative, 3-(3,5-Dimethylphenoxy)piperidine, a molecule that, while not extensively profiled in public-domain literature, holds potential significance due to its structural motifs. The scarcity of dedicated research on this precise molecule necessitates a broader analytical approach, drawing upon data from analogous compounds to infer its potential synthesis, pharmacological activity, and historical context within the broader development of piperidine-based therapeutics. This paper aims to provide a comprehensive overview for researchers and drug development professionals, highlighting both the known data points and the significant knowledge gaps surrounding this compound.

Deconstructing the Molecule: Structural and Physicochemical Properties

3-(3,5-Dimethylphenoxy)piperidine features a piperidine ring connected via an ether linkage at its 3-position to a 3,5-dimethylphenyl group. This seemingly straightforward arrangement imparts specific physicochemical properties that are critical to its potential biological interactions.

Core Structural Components

• Piperidine Ring: A saturated six-membered heterocycle containing one nitrogen atom. The nitrogen atom can act as a hydrogen bond acceptor and, when protonated, a hydrogen bond donor, influencing solubility and receptor binding.[1] The ring itself exists predominantly in a chair conformation, which can influence the spatial orientation of its substituents.

• Phenoxy Linkage: The ether bond connects the piperidine and phenyl rings, providing a degree of rotational flexibility.

• 3,5-Dimethylphenyl Group: The dimethyl substitution pattern on the phenyl ring reduces steric hindrance compared to more crowded substitution patterns (e.g., trimethyl) and influences the compound's lipophilicity.[2]

Physicochemical Data

Quantitative data for 3-(3,5-Dimethylphenoxy)piperidine is sparse. However, comparative data from related compounds provides valuable insights.

Compound	Substituents on Phenoxy	Molecular Weight ( g/mol )	Estimated Log P*	Key Properties/Activity
3-(2,3,5-Trimethylphenoxy)piperidine	2,3,5-trimethyl	219.32	~3.2	Increased steric hindrance
3-(3,5-Dimethylphenoxy)piperidine	3,5-dimethyl	205.30	~2.8	Reduced steric hindrance vs. trimethyl [2]
3-(2,5-Dichlorophenoxy)piperidine	2,5-dichloro	246.14	~3.5	Increased halogen-driven reactivity

*Log P values are estimated and serve as an indicator of lipophilicity.[2]

The molecular weight of 3-(3,5-Dimethylphenoxy)piperidine is 205.30 g/mol , and it has an estimated Log P of approximately 2.8, suggesting a moderate level of lipophilicity which is often favorable for crossing biological membranes.[2]

Historical Context and Discovery: An Obscured Timeline

The specific discovery and developmental history of 3-(3,5-Dimethylphenoxy)piperidine are not well-documented in readily accessible scientific literature or patent databases. Its emergence is likely rooted in broader research programs exploring piperidine derivatives for various therapeutic applications. Piperidine-containing compounds have been investigated for a wide range of activities, including their effects on the central nervous system (CNS) and as potential anticonvulsants.[1][2]

The synthesis of related piperidine derivatives dates back several decades, with numerous patents detailing the preparation of various substituted piperidines for therapeutic use.[3][4] It is plausible that 3-(3,5-Dimethylphenoxy)piperidine was synthesized as part of a larger library of compounds during these exploratory phases of drug discovery, even if it was not selected for further development or extensive publication.

Synthesis and Characterization: A Proposed Methodological Framework

While a specific, validated synthesis protocol for 3-(3,5-Dimethylphenoxy)piperidine is not prominently published, a general and logical synthetic route can be proposed based on established organic chemistry principles for forming aryl ethers and functionalizing piperidines.

Proposed Retrosynthetic Analysis

A logical approach to the synthesis involves the formation of the ether linkage between a piperidine precursor and a phenoxy precursor.

Caption: Retrosynthetic analysis of 3-(3,5-Dimethylphenoxy)piperidine.

Step-by-Step Experimental Protocol (Proposed)

This protocol is a generalized representation of a Williamson ether synthesis, a robust and widely used method for preparing ethers.

Objective: To synthesize 3-(3,5-Dimethylphenoxy)piperidine from 3,5-dimethylphenol and a suitable 3-substituted piperidine.

Materials:

• 3,5-Dimethylphenol

• N-protected 3-hydroxypiperidine (e.g., N-Boc-3-hydroxypiperidine)

• Sodium hydride (NaH) or another suitable base

• Anhydrous polar aprotic solvent (e.g., Tetrahydrofuran (THF) or Dimethylformamide (DMF))

• Reagents for deprotection (e.g., Trifluoroacetic acid (TFA) or Hydrochloric acid (HCl) for Boc group removal)

• Standard laboratory glassware and purification apparatus (e.g., column chromatography)

Workflow:

Caption: Proposed experimental workflow for the synthesis of 3-(3,5-Dimethylphenoxy)piperidine.

Causality and Self-Validation:

• Choice of Base: Sodium hydride is a strong, non-nucleophilic base, ideal for deprotonating the phenol without competing in the subsequent substitution reaction. The reaction's progress can be monitored by the cessation of hydrogen gas evolution.

• N-Protection: The piperidine nitrogen is nucleophilic and would compete with the phenoxide. A protecting group like Boc (tert-butyloxycarbonyl) is used to temporarily block this reactivity. The choice of protecting group is critical; it must be stable to the reaction conditions and easily removable.

• Purification and Characterization: Each step would necessitate purification, typically by column chromatography, to isolate the intermediate and final products. Characterization by techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) is essential to confirm the structure and purity at each stage, providing a self-validating system for the protocol.

Pharmacological Profile and Potential Applications: An Inferential Analysis

Direct pharmacological data for 3-(3,5-Dimethylphenoxy)piperidine is not available in the public domain. However, the broader class of piperidine derivatives has been extensively studied, allowing for informed speculation on its potential biological activities.

• Central Nervous System (CNS) Activity: Piperidine is a well-known scaffold in CNS-active drugs.[1] The lipophilicity of 3-(3,5-Dimethylphenoxy)piperidine suggests it may be capable of crossing the blood-brain barrier.

• Anticonvulsant Potential: Piperidine derivatives have been explored for their anticonvulsant properties.[2] The specific substitution pattern on the phenoxy group can significantly influence this activity.

• Receptor Modulation: The compound could potentially interact with various neurotransmitter receptors, such as serotonin or dopamine receptors, a common mechanism of action for many CNS drugs.[2]

It is crucial to emphasize that these are inferred potential applications based on the compound's structural class. Without empirical data, its actual pharmacological profile remains unknown.

Future Directions and Unanswered Questions

The study of 3-(3,5-Dimethylphenoxy)piperidine presents a greenfield opportunity for researchers. Key areas for future investigation include:

• Definitive Synthesis and Characterization: Development and publication of a validated, high-yield synthesis protocol.

• Pharmacological Screening: A comprehensive screening of the compound against a panel of CNS targets to identify any potential therapeutic activity.

• Structure-Activity Relationship (SAR) Studies: Synthesis and evaluation of related analogues to understand how modifications to the phenoxy and piperidine rings affect biological activity.

• Toxicological Evaluation: Assessment of the compound's safety profile.

Conclusion

3-(3,5-Dimethylphenoxy)piperidine represents a molecule of potential interest that is currently underrepresented in scientific literature. While its discovery and history are obscure, its structure suggests plausible synthetic routes and potential for biological activity, particularly within the central nervous system. This technical guide has aimed to consolidate the available comparative data and provide a logical framework for its synthesis and potential evaluation. It underscores the vastness of chemical space and the many compounds that, while not in the spotlight, may hold untapped potential for future therapeutic development. Further empirical investigation is required to move this compound from the realm of inference to established scientific knowledge.

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• CN113372262A - Preparation method of trans-3, 5-dimethylpiperidine - Google Patents. (n.d.).
• Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis - TUODA. (2025, June 20).
• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. (n.d.).
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• PIPERIDINE - Ataman Kimya. (n.d.).
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A Comprehensive Technical Guide to 3-(3,5-Dimethylphenoxy)piperidine: Molecular Structure, Stereochemistry, and Synthetic Considerations

Audience: Researchers, scientists, and drug development professionals.

Foreword: The Enduring Relevance of the Aryloxypiperidine Scaffold

The aryloxypiperidine moiety is a cornerstone in modern medicinal chemistry, forming the structural basis for a multitude of centrally acting therapeutic agents. Its prevalence stems from a favorable combination of physicochemical properties that often impart blood-brain barrier permeability and the ability to engage with a variety of CNS targets. From selective serotonin reuptake inhibitors (SSRIs) to atypical antipsychotics, this scaffold has proven to be a remarkably versatile template for drug discovery. 3-(3,5-Dimethylphenoxy)piperidine emerges as a specific and intriguing analogue within this class. The strategic placement of dimethyl groups on the phenoxy ring introduces unique steric and electronic features, potentially modulating receptor affinity, selectivity, and metabolic stability compared to its unsubstituted counterparts. This guide aims to provide a detailed technical overview of 3-(3,5-Dimethylphenoxy)piperidine, with a particular focus on its structural and stereochemical intricacies, alongside a practical examination of its synthetic and analytical challenges.

Molecular Architecture and Physicochemical Profile

The molecular structure of 3-(3,5-Dimethylphenoxy)piperidine is characterized by a piperidine ring connected at the 3-position to a 3,5-dimethylphenoxy group through an ether linkage. This arrangement confers a specific set of physicochemical properties that are critical to its behavior in biological systems.

Table 1: Key Physicochemical Properties

Property	Value	Significance in Drug Development
Molecular Formula	C₁₃H₁₉NO	Dictates the exact mass for analytical identification.
Molecular Weight	205.30 g/mol	Falls within the range typical for small molecule drugs.[1]
XLogP3	~2.8 - 3.1	Indicates good lipophilicity, suggesting potential for CNS penetration.[1]
Hydrogen Bond Donors	1 (piperidine N-H)	Influences solubility and potential for target interaction.
Hydrogen Bond Acceptors	2 (piperidine N, ether O)	Contributes to solubility and receptor binding.
Rotatable Bonds	2	Provides conformational flexibility for optimal target binding.

The basic nitrogen of the piperidine ring (pKa ~9-10) will be protonated at physiological pH, a crucial feature for interactions with the acidic residues of target proteins. The 3,5-dimethyl substitution pattern on the aromatic ring reduces steric hindrance compared to ortho-substituted analogues while potentially enhancing metabolic stability by blocking sites of aromatic hydroxylation.[1]

The Imperative of Stereochemistry

The most critical structural feature of 3-(3,5-Dimethylphenoxy)piperidine is the chiral center at the C3 position of the piperidine ring. This chirality gives rise to a pair of enantiomers: (R)-3-(3,5-Dimethylphenoxy)piperidine and (S)-3-(3,5-Dimethylphenoxy)piperidine.

Caption: The racemic mixture and its constituent enantiomers.

In drug development, it is a regulatory and scientific necessity to investigate the individual stereoisomers.[2] Enantiomers frequently exhibit profound differences in their pharmacodynamic (potency, selectivity) and pharmacokinetic (absorption, distribution, metabolism, excretion) properties. One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be inactive or contribute to off-target effects and toxicity (the distomer). Therefore, stereocontrolled synthesis or efficient chiral resolution is not merely an academic exercise but a prerequisite for clinical development.

Synthetic Pathways and Practical Considerations

The synthesis of 3-(3,5-Dimethylphenoxy)piperidine can be accomplished through several established routes, typically involving the formation of the key ether linkage.

Retrosynthetic Analysis & Common Synthetic Strategy

A common and logical approach involves the nucleophilic substitution of a suitable leaving group at the 3-position of a piperidine precursor with 3,5-dimethylphenoxide.

Caption: Retrosynthetic analysis of the target molecule.

Detailed Experimental Protocol: A Representative Synthesis

This protocol outlines a common laboratory-scale synthesis, emphasizing the rationale behind each step.

Step 1: N-Protection of 3-Hydroxypiperidine

• Objective: To prevent the secondary amine of the piperidine from acting as a competing nucleophile.

• Procedure:

  • Dissolve 3-hydroxypiperidine (1.0 eq) in dichloromethane (DCM).

  • Add triethylamine (1.2 eq) as a base.

  • Cool the mixture to 0°C and slowly add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq).

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

  • Perform an aqueous workup and purify by column chromatography to yield N-Boc-3-hydroxypiperidine.

• Expertise & Causality: The Boc group is chosen for its stability under the conditions of the subsequent ether formation and its straightforward removal under acidic conditions.

Step 2: O-Arylation via Mitsunobu Reaction

• Objective: To form the C-O ether bond with inversion of stereochemistry.

• Procedure:

  • In an inert atmosphere, dissolve N-Boc-3-hydroxypiperidine (1.0 eq), 3,5-dimethylphenol (1.2 eq), and triphenylphosphine (PPh₃) (1.5 eq) in anhydrous THF.

  • Cool the solution to 0°C and add diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise.

  • Stir the reaction at room temperature overnight.

  • Concentrate the mixture and purify by column chromatography to isolate N-Boc-3-(3,5-dimethylphenoxy)piperidine.

• Expertise & Causality: The Mitsunobu reaction is a highly reliable method for this transformation, particularly for secondary alcohols. It proceeds via an SN2 mechanism, meaning if you start with an (R)-alcohol, you will obtain an (S)-ether, providing a degree of stereocontrol.

Step 3: N-Deprotection

• Objective: To remove the Boc protecting group and yield the final product.

• Procedure:

  • Dissolve the N-Boc protected intermediate in DCM.

  • Add an excess of trifluoroacetic acid (TFA) (e.g., 20-30% v/v) and stir at room temperature for 1-2 hours.

  • Concentrate the reaction mixture, re-dissolve in a suitable solvent, and wash with a basic aqueous solution (e.g., NaHCO₃) to neutralize the acid and liberate the free base.

  • Extract with an organic solvent, dry, and concentrate to obtain 3-(3,5-Dimethylphenoxy)piperidine.

• Expertise & Causality: TFA provides clean and rapid cleavage of the Boc group without affecting the ether linkage or the aromatic ring.

Analytical Methods for Stereochemical Purity

Ensuring the enantiomeric purity of the final compound is paramount. Several analytical techniques are employed for this critical validation step.[3]

Table 2: Comparison of Analytical Methods for Chiral Piperidine Intermediates [3]

Technique	Principle	Advantages	Disadvantages
Chiral HPLC	Differential partitioning between a chiral stationary phase (CSP) and a mobile phase.[3]	Robust, widely applicable, excellent for quantification.[4]	Can require significant method development.
Chiral SFC	Differential partitioning using a supercritical fluid mobile phase (e.g., CO₂).[4]	Faster, greener (less organic solvent), high-throughput.[3]	Higher initial instrument cost.
Chiral GC	Separation of volatile enantiomers (often after derivatization) on a chiral column.[4]	High resolution, cost-effective for suitable compounds.[4]	Compound must be volatile and thermally stable.[4]
NMR with Chiral Solvating Agents	Formation of diastereomeric complexes that exhibit distinct NMR signals.[3]	Rapid, no separation needed, provides structural information.	Lower sensitivity, may not achieve baseline resolution.

Protocol: Chiral HPLC Method Development Workflow

Caption: A streamlined workflow for chiral HPLC method development.

Trustworthiness: A self-validating system for chiral analysis involves running a racemic standard to confirm that the method can separate the two enantiomers before analyzing any potentially enriched samples. The peak areas of the racemic standard should be approximately 50:50.

Potential Applications and Future Research

While specific pharmacological data for 3-(3,5-Dimethylphenoxy)piperidine is not extensively published, its structural similarity to known CNS agents suggests several avenues for investigation. Piperidine derivatives are widely explored for their activity at neurotransmitter receptors and transporters.[1] The 3,5-dimethylphenoxy moiety may confer unique selectivity profiles.

Potential Research Directions:

• Neurotransmitter Transporter Binding: Screening for affinity at serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.

• Receptor Modulation: Investigating interactions with serotonergic, dopaminergic, or adrenergic receptors.[1]

• Ion Channel Activity: Exploring potential modulation of CNS ion channels.

• Metabolic Stability Studies: Evaluating the in vitro metabolic fate of the individual enantiomers to predict their in vivo pharmacokinetic behavior.

The synthesis and chiral separation of the (R) and (S) enantiomers are the essential next steps to unlock the therapeutic potential of this compound. A thorough in vitro and in vivo characterization of the individual stereoisomers will be necessary to build a comprehensive understanding of their structure-activity relationships and to determine if this scaffold holds promise for the development of novel CNS therapeutics.

References

• BenchChem. (2025). A Comparative Guide to the Validation of Analytical Methods for Chiral Piperidine Intermediates.
• BenchChem. (2025). Navigating the Chiral Maze: A Comparative Guide to Enantiomeric Purity Analysis of Piperidine Compounds.
• BenchChem. (n.d.). 3-(2,3,5-Trimethylphenoxy)piperidine | 946725-76-4.
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In Silico First: A Technical Guide to the Computational Property Prediction of 3-(3,5-Dimethylphenoxy)piperidine

This guide provides a comprehensive, in-depth exploration of the in silico methodologies used to predict the physicochemical, pharmacokinetic (ADME), and toxicological properties of the novel chemical entity, 3-(3,5-Dimethylphenoxy)piperidine. Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple listing of methods to provide a strategic rationale for the selection of computational tools and the interpretation of predictive data. Our approach is grounded in the principles of scientific integrity, ensuring that each described protocol is part of a self-validating system.

Introduction: The Rationale for In Silico Profiling

In modern drug discovery, the early identification of potential liabilities in a drug candidate can save considerable time and resources.[1][2] In silico toxicology and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction have become indispensable tools for this purpose.[3][4] By leveraging computational models, we can forecast a molecule's behavior in a biological system before it is even synthesized, allowing for early-stage optimization and risk assessment.[5][6][7]

The subject of this guide, 3-(3,5-Dimethylphenoxy)piperidine, is a small molecule with potential pharmacological applications. Its structure, featuring a piperidine ring and a dimethylphenoxy group, presents an interesting case for computational analysis. This guide will walk through a logical, multi-step process for predicting its key properties using a combination of established computational techniques.

Foundational Analysis: Physicochemical Property Prediction

The journey of a drug through the body is fundamentally governed by its physicochemical properties. Therefore, the initial step in our in silico assessment is to predict these foundational characteristics. These predictions are often based on the molecule's structure and are crucial for understanding its potential bioavailability and formulation challenges.

Key Physicochemical Descriptors

For 3-(3,5-Dimethylphenoxy)piperidine, we will focus on the following key descriptors:

• Molecular Weight (MW): A fundamental property influencing diffusion and transport.

• logP (Octanol-Water Partition Coefficient): A measure of lipophilicity, which affects membrane permeability and solubility.

• Topological Polar Surface Area (TPSA): An indicator of a molecule's polarity, which influences its ability to cross cell membranes.

• Aqueous Solubility (logS): The intrinsic solubility of the molecule in water, critical for absorption.

• pKa: The acid dissociation constant, which determines the ionization state of the molecule at different physiological pH values.

Computational Methodology

A variety of software packages are available for these predictions, ranging from free online tools to comprehensive commercial suites.[8][9][10] For this guide, we will simulate the use of a tool like ACD/Percepta[8] or ChemAxon's Calculator Plugins[11], which are widely used in the pharmaceutical industry. These tools employ fragment-based and algorithm-driven methods to provide accurate predictions.

Experimental Protocol: Physicochemical Property Prediction

• Input Molecular Structure: The canonical SMILES string for 3-(3,5-Dimethylphenoxy)piperidine (CC1=CC(=CC(=C1)OC2CCCNC2)C) is input into the prediction software.

• Select Prediction Modules: The modules for calculating Molecular Weight, logP, TPSA, logS, and pKa are selected.

• Execute Calculation: The software processes the structure and provides the predicted values.

• Data Analysis: The results are compiled and analyzed for compliance with general drug-likeness rules (e.g., Lipinski's Rule of Five).

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties for 3-(3,5-Dimethylphenoxy)piperidine.

Property	Predicted Value	Interpretation
Molecular Formula	C13H19NO
Molecular Weight	205.30 g/mol	Within the range for good oral bioavailability.
XLogP3-AA	2.7	Indicates moderate lipophilicity, suggesting good membrane permeability.
TPSA	21.7 Ų	Suggests good potential for oral absorption and blood-brain barrier penetration.
Aqueous Solubility (logS)	-3.5	Moderately soluble, may require formulation strategies for optimal delivery.
pKa (most basic)	9.5	The piperidine nitrogen is predicted to be protonated at physiological pH.

Note: The values for Molecular Formula, Molecular Weight, and XLogP3-AA are based on existing data for this molecule.[12]

Pharmacokinetic (ADME) Profiling

With a foundational understanding of its physicochemical properties, we now move to predict the ADME profile of 3-(3,5-Dimethylphenoxy)piperidine. This involves assessing how the molecule is likely to be absorbed, distributed, metabolized, and excreted by the body.

Core ADME Parameters

Our in silico ADME assessment will focus on:

• Human Intestinal Absorption (HIA): The likelihood of the drug being absorbed from the gut.

• Caco-2 Permeability: An indicator of intestinal permeability.

• Blood-Brain Barrier (BBB) Penetration: The ability of the molecule to cross into the central nervous system.

• Cytochrome P450 (CYP) Inhibition: The potential for the molecule to inhibit key drug-metabolizing enzymes, which could lead to drug-drug interactions.

• Plasma Protein Binding (PPB): The extent to which the molecule binds to proteins in the blood, affecting its free concentration.

ADME Prediction Workflow

For ADME predictions, we can utilize platforms such as Simulations Plus's ADMET Predictor®[13], SwissADME[14], or pkCSM[3]. These tools often employ Quantitative Structure-Activity Relationship (QSAR) models, which are mathematical relationships between a compound's structure and its biological activity.[15][16][17][18]

Workflow for In Silico ADME Prediction

Caption: A generalized workflow for in silico ADME prediction.

Predicted ADME Profile

The following table presents the simulated ADME predictions for 3-(3,5-Dimethylphenoxy)piperidine.

ADME Parameter	Predicted Outcome	Rationale and Implications
Human Intestinal Absorption	High	Favorable physicochemical properties (low MW, moderate logP) suggest good absorption.
Caco-2 Permeability	High	Consistent with high intestinal absorption.
BBB Penetration	Likely	Low TPSA and moderate lipophilicity indicate a potential to cross the blood-brain barrier.
CYP2D6 Inhibition	Inhibitor	The piperidine and phenoxy moieties are common features in CYP2D6 substrates/inhibitors. This requires experimental verification.
CYP3A4 Inhibition	Non-inhibitor	The molecule may not fit well into the active site of this broader-specificity enzyme.
Plasma Protein Binding	>90%	Moderate lipophilicity suggests significant binding to plasma proteins like albumin.

In Silico Toxicological Assessment

Early identification of potential toxicities is a critical application of in silico methods.[6][19][20] This step helps to flag molecules that may have safety issues, guiding further experimental testing.

Key Toxicological Endpoints

Our toxicological assessment will focus on several key endpoints:

• Mutagenicity (Ames Test): Predicts the potential of the compound to cause DNA mutations.

• Carcinogenicity: Assesses the long-term risk of causing cancer.

• Hepatotoxicity (DILI): Predicts the potential for drug-induced liver injury.

• Cardiotoxicity (hERG Inhibition): Assesses the risk of blocking the hERG potassium channel, which can lead to cardiac arrhythmias.

Toxicology Prediction Methodology

In silico toxicology predictions often rely on a combination of QSAR models and structural alerts (SAs), which are molecular substructures known to be associated with toxicity.[5][7] Tools like Derek Nexus, ToxTree, and the OECD QSAR Toolbox are commonly used for these predictions.[6]

Protocol for In Silico Toxicology Screening

• Input Structure: The SMILES string of 3-(3,5-Dimethylphenoxy)piperidine is submitted to the toxicology prediction platform.

• Select Endpoints: The desired toxicological endpoints (e.g., Ames mutagenicity, hERG inhibition) are chosen.

• Model Selection: Appropriate QSAR models and structural alert libraries are applied.

• Prediction and Interpretation: The software provides a prediction (e.g., "positive" or "negative") and often highlights the substructures contributing to the prediction. A confidence score for the prediction may also be provided.

Logical Flow of Toxicity Prediction

Caption: Integration of QSAR and structural alerts for toxicity prediction.

Predicted Toxicological Profile

The following table summarizes the simulated toxicological predictions for our molecule of interest.

Toxicological Endpoint	Predicted Risk	Scientific Rationale
Ames Mutagenicity	Low	No obvious structural alerts for mutagenicity are present.
Carcinogenicity	Low	The molecule does not contain functionalities commonly associated with carcinogenicity.
Hepatotoxicity (DILI)	Moderate	Aromatic rings can sometimes be associated with metabolic activation leading to liver toxicity. Experimental follow-up is recommended.
hERG Inhibition	Moderate	The presence of a basic nitrogen and a lipophilic aromatic group are common features in hERG blockers. This is a key risk to investigate experimentally.

Synthesis and Conclusion: A Self-Validating Approach

The in silico predictions presented in this guide provide a comprehensive initial profile of 3-(3,5-Dimethylphenoxy)piperidine. This data-driven approach allows for the early identification of both promising characteristics (e.g., good predicted oral absorption) and potential liabilities (e.g., possible hERG inhibition and CYP2D6 interaction).

It is crucial to recognize that in silico predictions are not a replacement for experimental validation.[21][22] Instead, they serve to guide and prioritize experimental work. The predictions made in this guide should be used to design a targeted experimental plan to confirm or refute the computational hypotheses. For instance, the predicted hERG inhibition would warrant a high-priority patch-clamp assay.

By integrating computational predictions with experimental validation, we create a self-validating system that accelerates the drug discovery process and enhances our ability to bring safer, more effective therapies to patients.

References

• ADMET Predictor® - Simulations Plus. (n.d.). Retrieved from [Link]

• Zang, Q., et al. (2016). In silico toxicology: computational methods for the prediction of chemical toxicity. Wiley Interdisciplinary Reviews: Computational Molecular Science, 6(2), 147-172. Retrieved from [Link]

• Neovarsity. (2024, August 13). A Beginner's Guide to QSAR Modeling in Cheminformatics for Biopharma. Retrieved from [Link]

• Deshmukh, S. J., et al. (2024). QSAR Modeling in Drug Discovery and Development: Principles, Methods, and Applications – A Comprehensive Review. Research Journal of Wave, 1(1), 1-15. Retrieved from [Link]

• Cuffari, B. (2020, March 10). What is In Silico Toxicology? News-Medical.Net. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (n.d.). Quantitative Structure-Activity Relationship (QSAR) Modeling in Drug Discovery. Retrieved from [Link]

• ProtoQSAR. (n.d.). QSAR models. Retrieved from [Link]

• ACD/Labs. (n.d.). Calculate Physicochemical Properties | PhysChem Suite. Retrieved from [Link]

• Zang, Q., et al. (2016). In silico toxicology: Computational methods for the prediction of chemical toxicity. Wiley. Retrieved from [Link]

• Zhang, Y. (2022). In-Silico Predictions of Molecular Properties for Small Molecules Using Data-Driven Machine Learning Models. ProQuest. Retrieved from [Link]

• Deep Origin. (n.d.). ADMET Predictions - Computational Chemistry Glossary. Retrieved from [Link]

• Kim, H. S., et al. (2020). In silico prediction of toxicity and its applications for chemicals at work. Safety and Health at Work, 11(2), 180-189. Retrieved from [Link]

• Guan, L., et al. (2023). Computational toxicology in drug discovery: applications of artificial intelligence in ADMET and toxicity prediction. Briefings in Bioinformatics, 24(6), bbad363. Retrieved from [Link]

• Cheng, F., et al. (2021). Computational Approaches in Preclinical Studies on Drug Discovery and Development. Frontiers in Chemistry, 9, 736129. Retrieved from [Link]

• Norecopa. (2022, March 4). In silico toxicology: computational methods for the prediction of chemical toxicity. Retrieved from [Link]

• SoftwareOne Marketplace. (n.d.). PhysChem Suite. Retrieved from [Link]

• Sliwoski, G., et al. (2014). A Guide to In Silico Drug Design. Pharmaceutical Research, 31(5), 1157-1176. Retrieved from [Link]

• Musuamba, F. T., et al. (2020). Verifying and Validating Quantitative Systems Pharmacology and In Silico Models in Drug Development: Current Needs, Gaps, and Challenges. Clinical Pharmacology & Therapeutics, 107(4), 747-750. Retrieved from [Link]

• Virtual Computational Chemistry Laboratory. (n.d.). On-line Software. Retrieved from [Link]

• Banegas-Luna, A. J., et al. (2023). Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. Molecules, 28(2), 743. Retrieved from [Link]

• Ovid. (n.d.). Computational tools and resources for metabolism-related property predictions. 1. Overview of publicly available (free and commercial) databases and software. Retrieved from [Link]

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• Journal of Drug Delivery and Therapeutics. (2024, June 25). Drug Discovery Tools and In Silico Techniques: A Review. Retrieved from [Link]

• Chemaxon. (n.d.). Calculators & Predictors. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of 3-(3,5-dimethylphenoxy)piperidine Derivatives

Prepared by: Gemini, Senior Application Scientist

Foreword: The Strategic Importance of the 3-Aryloxypiperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, appearing in a vast number of pharmaceuticals and natural alkaloids due to its favorable physicochemical properties and its ability to serve as a versatile scaffold for three-dimensional molecular design.[1][2] When combined with an aryloxy moiety at the 3-position, the resulting 3-aryloxypiperidine core structure becomes a privileged scaffold for interacting with a range of biological targets, particularly within the central nervous system (CNS). Derivatives of this class have been explored for various pharmacological activities, including antidepressant and antipsychotic effects.[3][4] The 3,5-dimethyl substitution on the phenoxy ring provides a specific lipophilic and steric profile that can be crucial for modulating target affinity and selectivity.

This document provides a comprehensive guide for researchers and drug development professionals on the synthesis, purification, and characterization of 3-(3,5-dimethylphenoxy)piperidine and its subsequent derivatives. The protocols are designed to be robust and are accompanied by mechanistic insights to empower the researcher with a deeper understanding of the chemical transformations involved.

Part 1: Retrosynthetic Analysis and Strategic Planning

A logical retrosynthetic analysis of the target molecule, 3-(3,5-dimethylphenoxy)piperidine, reveals two primary disconnection points, leading to two main synthetic strategies. The key challenge lies in the formation of the aryl ether (C-O) bond.

Caption: Simplified mechanism of the Ullmann Condensation.

Part 3: Experimental Protocols

Safety Precaution: All procedures should be carried out in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) is mandatory. Handle all reagents and solvents with care, consulting their respective Material Safety Data Sheets (MSDS).

Protocol 1: Synthesis of N-Boc-3-(3,5-dimethylphenoxy)piperidine

Rationale: We begin with commercially available N-Boc-3-hydroxypiperidine. The Boc (tert-butyloxycarbonyl) group serves as a protecting group for the piperidine nitrogen, preventing it from interfering with the C-O bond formation and improving solubility in organic solvents. [5]This protecting group can be easily removed later if the free amine is desired.

Materials & Reagents:

Reagent/Material	M.W. ( g/mol )	Quantity	Moles (mmol)	Stoichiometry
N-Boc-3-hydroxypiperidine	201.27	2.01 g	10.0	1.0 eq
3,5-Dimethylphenol	122.16	1.34 g	11.0	1.1 eq
Copper(I) Iodide (CuI)	190.45	190 mg	1.0	0.1 eq
Potassium Carbonate (K₂CO₃)	138.21	2.76 g	20.0	2.0 eq
Pyridine (anhydrous)	79.10	20 mL	-	Solvent
Toluene	92.14	100 mL	-	Extraction
1M Sodium Hydroxide (NaOH)	40.00	~50 mL	-	Work-up
Brine	-	~30 mL	-	Work-up
Anhydrous Magnesium Sulfate (MgSO₄)	120.37	~5 g	-	Drying Agent

Procedure:

• Reaction Setup: To a dry 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add N-Boc-3-hydroxypiperidine (1.0 eq), 3,5-dimethylphenol (1.1 eq), copper(I) iodide (0.1 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add 20 mL of anhydrous pyridine to the flask. Pyridine serves as a high-boiling polar solvent suitable for Ullmann-type reactions. [6]3. Reaction: Heat the reaction mixture to reflux (approx. 115 °C) with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) (e.g., using a 3:1 Hexanes:Ethyl Acetate mobile phase). The reaction is typically complete within 12-24 hours.

• Cooling and Filtration: Once the reaction is complete, allow the mixture to cool to room temperature. Dilute the mixture with 50 mL of toluene and filter through a pad of celite to remove the insoluble copper salts and potassium carbonate. Wash the filter cake with an additional 20 mL of toluene.

• Aqueous Work-up: Transfer the combined filtrate to a separatory funnel.

  • Wash the organic layer sequentially with 1M NaOH (2 x 25 mL) to remove any unreacted 3,5-dimethylphenol.

  • Wash with water (1 x 25 mL).

  • Wash with brine (1 x 30 mL) to facilitate phase separation.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 5% to 20% ethyl acetate). Combine the fractions containing the desired product and concentrate to yield N-Boc-3-(3,5-dimethylphenoxy)piperidine as a viscous oil or low-melting solid.

Protocol 2: Deprotection and Synthesis of 3-(3,5-dimethylphenoxy)piperidine Hydrochloride

Rationale: The Boc group is acid-labile and can be cleanly removed using a strong acid like hydrochloric acid (HCl). The final product is isolated as a hydrochloride salt, which is typically a stable, crystalline solid, facilitating handling and storage.

Materials & Reagents:

Reagent/Material	M.W. ( g/mol )	Quantity
N-Boc-3-(3,5-dimethylphenoxy)piperidine	305.43	10.0 mmol (from Protocol 1)
4M HCl in 1,4-Dioxane	-	20 mL (or until deprotection is complete)
Diethyl Ether (anhydrous)	74.12	~100 mL

Procedure:

• Dissolution: Dissolve the purified product from Protocol 1 in a minimal amount of 1,4-dioxane or dichloromethane (~10 mL) in a round-bottom flask.

• Acidification: Cool the solution in an ice bath. Slowly add 4M HCl in 1,4-dioxane (excess, e.g., 2 equivalents relative to the substrate) with stirring.

• Reaction: Allow the reaction to stir at room temperature. Effervescence (release of CO₂ and isobutylene) should be observed. Monitor the reaction by TLC until the starting material is fully consumed (typically 1-3 hours).

• Precipitation and Isolation: Add anhydrous diethyl ether to the reaction mixture until a precipitate forms. Stir the resulting slurry for 30 minutes in an ice bath to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration. Wash the filter cake with cold diethyl ether to remove any non-polar impurities.

• Drying: Dry the white solid under high vacuum to yield pure 3-(3,5-dimethylphenoxy)piperidine hydrochloride.

Part 4: Purification and Characterization

Effective purification is critical to obtaining a product suitable for biological assays. [7] Purification Strategy:

• Extraction: The initial acid-base extraction is crucial. The basic piperidine product can be protonated and moved into an aqueous acidic layer, leaving neutral impurities behind. The aqueous layer is then basified, and the product is re-extracted into an organic solvent. [7]This is an alternative work-up to the one described in Protocol 1.

• Chromatography: Flash column chromatography is the most effective method for removing closely related impurities. The choice of solvent system will depend on the polarity of the specific derivative being synthesized.

• Crystallization: If the final hydrochloride salt is not sufficiently pure, recrystallization from a suitable solvent system (e.g., isopropanol/diethyl ether) can be employed.

Characterization:

The identity and purity of the synthesized compounds should be confirmed using a combination of spectroscopic methods.

Technique	Expected Observations for 3-(3,5-dimethylphenoxy)piperidine
¹H NMR (Proton NMR)	Aromatic protons (Ar-H) in the 6.5-6.8 ppm region.A multiplet for the piperidine C3 proton (CH-OAr) around 4.4-4.6 ppm.Multiplets for the other piperidine ring protons (CH₂) between 1.5-3.2 ppm.A singlet for the two aromatic methyl groups (Ar-CH₃) around 2.2-2.3 ppm.A broad singlet for the amine proton (NH), which may exchange with D₂O.
¹³C NMR (Carbon NMR)	Aromatic carbons (Ar-C) in the 110-160 ppm region.The piperidine C3 carbon (CH-OAr) around 75-80 ppm.Other piperidine carbons (CH₂) in the 20-55 ppm range.The aromatic methyl carbons (Ar-CH₃) around 21 ppm.
Mass Spectrometry (MS)	Electrospray ionization (ESI) should show a prominent peak for the molecular ion [M+H]⁺. For the title compound, this would be at m/z = 206.15.
FT-IR Spectroscopy	Characteristic C-O-C (aryl ether) stretching vibration around 1200-1250 cm⁻¹.N-H stretching for the secondary amine around 3300-3400 cm⁻¹.C-H stretching (aliphatic and aromatic) around 2800-3100 cm⁻¹.

Spectroscopic data should be compared with literature values or predicted spectra for confirmation. [8][9][10]

References

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Application Notes & Protocols: Biological Evaluation of 3-(3,5-dimethylphenoxy)piperidine Analogs

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides a comprehensive, technically-grounded guide for the systematic biological evaluation of a novel chemical series, the 3-(3,5-dimethylphenoxy)piperidine analogs. The protocols and workflows are designed to elucidate the pharmacological profile of these compounds, from initial target interaction to potential therapeutic efficacy, with a focus on central nervous system (CNS) applications.

Introduction: The Rationale for Investigating 3-(3,5-dimethylphenoxy)piperidine Analogs

The piperidine scaffold is a highly privileged structure in medicinal chemistry, forming the core of numerous clinically approved drugs, particularly those active in the CNS.[1] Its conformational flexibility and ability to present substituents in precise three-dimensional orientations allow for potent and selective interactions with a wide array of biological targets, including G-protein coupled receptors, ion channels, and enzymes.[1][2]

The addition of a phenoxy moiety, as in the 3-(3,5-dimethylphenoxy)piperidine series, introduces aromatic and lipophilic characteristics that can facilitate blood-brain barrier penetration and drive interactions with key CNS targets. Specifically, this structural motif bears resemblance to compounds known to interact with monoaminergic systems. For instance, analogs of phenoxy-piperidine derivatives have been investigated for their potential as antidepressant agents through the inhibition of biogenic amine reuptake.[3] Furthermore, the modulation of monoamine oxidase (MAO) enzymes is a validated strategy for treating depression and neurodegenerative disorders, making it a logical starting point for this new chemical series.[4][5]

This guide outlines a hierarchical screening cascade designed to efficiently characterize these novel analogs. The workflow begins with broad in vitro screening to identify primary biological targets and flag non-specific toxicity, followed by targeted in vivo models to assess potential therapeutic effects based on the in vitro profile. This systematic approach ensures that resources are focused on the most promising candidates for further preclinical development.[6][7]

Phase 1: In Vitro Characterization & Lead Identification

The initial phase of evaluation focuses on cell-free and cell-based assays to determine the primary mechanism of action, potency, selectivity, and general toxicity of each analog. This stage is critical for making informed decisions about which compounds warrant the significant investment of in vivo testing.

Workflow for In Vitro Evaluation

The following diagram illustrates the logical progression of experiments in the in vitro characterization phase.

Caption: In Vitro Biological Evaluation Workflow.

Protocol 1: Monoamine Oxidase (MAO) Inhibition Assay

Rationale: MAO-A and MAO-B are critical enzymes in the metabolism of neurotransmitters like serotonin and dopamine.[4] Selective inhibitors of MAO-A are effective antidepressants, while MAO-B inhibitors are used in the treatment of Parkinson's disease.[5][8] This assay serves as a primary screen to determine if the analogs interact with these well-validated CNS targets. We will use a fluorometric assay for its high sensitivity and compatibility with high-throughput screening.[9]

Methodology:

• Reagent Preparation:

  • Prepare assay buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Reconstitute recombinant human MAO-A and MAO-B enzymes (Supersomes™ or similar) in assay buffer to the manufacturer's recommended concentration.

  • Prepare substrate solution: p-tyramine at a concentration of 1 mM in assay buffer.

  • Prepare detection reagent containing horseradish peroxidase (HRP) and a fluorometric probe (e.g., Amplex Red) as per kit instructions (e.g., Sigma-Aldrich MAK520).[9]

  • Prepare test compounds and reference inhibitors (Clorgyline for MAO-A, Selegiline for MAO-B) as 10-point, 3-fold serial dilutions in DMSO, then dilute into assay buffer.[5][8]

• Assay Procedure (96-well format):

  • Add 20 µL of assay buffer to all wells.

  • Add 10 µL of test compound dilutions or reference inhibitors to respective wells.

  • Add 10 µL of MAO-A or MAO-B enzyme solution to the wells.

  • Incubate for 15 minutes at 37°C to allow for inhibitor binding.

  • Initiate the reaction by adding 10 µL of the p-tyramine substrate solution.

  • Immediately add 50 µL of the detection reagent to all wells.

  • Incubate the plate, protected from light, for 30-60 minutes at 37°C.

  • Measure fluorescence using a plate reader with excitation at ~530 nm and emission at ~585 nm.

• Data Analysis:

  • Subtract the background fluorescence (wells with no enzyme).

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control (DMSO).

  • Plot percent inhibition versus log[concentration] and fit the data to a four-parameter logistic equation to determine the IC50 value for each analog against both MAO-A and MAO-B.

Data Presentation:

Compound ID	MAO-A IC50 (µM)	MAO-B IC50 (µM)	Selectivity Index (MAO-B IC50 / MAO-A IC50)
Analog 1	0.5	15.2	30.4
Analog 2	12.8	0.9	0.07
Analog 3	> 50	> 50	N/A
Clorgyline	0.01	5.8	580
Selegiline	7.2	0.03	0.004

Protocol 2: Monoamine Transporter Uptake Assay

Rationale: Inhibition of serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters is the primary mechanism of action for most antidepressant medications. Given the structural alerts in the phenoxy-piperidine scaffold, assessing interaction with these transporters is a critical step.[3] This protocol uses synaptosomes, which are resealed nerve terminals containing the native transporters, providing a physiologically relevant system.

Methodology:

• Synaptosome Preparation:

  • Isolate synaptosomes from specific brain regions of rodents (e.g., striatum for DAT, hippocampus/cortex for SERT/NET) using established sucrose density gradient centrifugation methods.

  • Resuspend the final synaptosome pellet in a Krebs-Ringer buffer and determine the protein concentration via a Bradford or BCA assay.

• Uptake Assay Procedure:

  • In a 96-well plate, pre-incubate synaptosomes (5-10 µg protein/well) with various concentrations of the test analogs or a reference inhibitor (e.g., Fluoxetine for SERT, Desipramine for NET, GBR-12909 for DAT) for 15 minutes at 37°C.

  • Initiate neurotransmitter uptake by adding a mixture of a low concentration of radiolabeled neurotransmitter (e.g., [³H]5-HT, [³H]NE, or [³H]DA) and a higher concentration of unlabeled neurotransmitter.

  • Allow the uptake reaction to proceed for a short period (e.g., 5-10 minutes) at 37°C.

  • Terminate the uptake by rapid filtration over glass fiber filters using a cell harvester. This separates the synaptosomes (with internalized radioligand) from the buffer.

  • Wash the filters rapidly with ice-cold buffer to remove any non-specifically bound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the amount of radioactivity using a liquid scintillation counter.

• Data Analysis:

  • Non-specific uptake is determined in the presence of a high concentration of a selective inhibitor.

  • Specific uptake is calculated by subtracting the non-specific uptake from the total uptake.

  • Calculate the percent inhibition of specific uptake at each analog concentration.

  • Determine IC50 values by non-linear regression analysis as described in Protocol 1.

Data Presentation:

Compound ID	SERT IC50 (µM)	NET IC50 (µM)	DAT IC50 (µM)
Analog 1	0.2	3.5	8.1
Analog 4	1.1	0.4	2.5
Analog 5	> 50	> 50	> 50
Fluoxetine	0.05	1.2	2.8

Protocol 3: General Cytotoxicity Assessment (LDH Release Assay)

Rationale: It is essential to confirm that the observed activity in primary screens is due to a specific pharmacological effect and not simply because the compounds are killing the cells. The Lactate Dehydrogenase (LDH) assay is a standard method for quantifying cytotoxicity.[10] It measures the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon plasma membrane damage.[10][11]

Methodology:

• Cell Culture:

  • Seed a relevant cell line (e.g., SH-SY5Y neuroblastoma cells or HEK293 cells) in a 96-well plate at an appropriate density (e.g., 10,000 cells/well) and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with the same concentration range of analogs used in the primary assays for a relevant time period (e.g., 24 hours).

  • Include three sets of controls:

    • Vehicle Control: Cells treated with vehicle (e.g., 0.1% DMSO). Represents baseline LDH release.

    • Positive Control (Maximum LDH Release): Cells treated with a lysis buffer (e.g., Triton X-100) 30 minutes before the assay endpoint.

    • Medium Background: Wells with culture medium but no cells.

• LDH Assay Procedure:

  • Carefully transfer 50 µL of the cell culture supernatant from each well to a new, flat-bottom 96-well plate.

  • Prepare the LDH reaction mixture according to a commercial kit's instructions (e.g., from Abcam, Thermo Fisher, or G-Biosciences).[10][12] This typically involves a catalyst and a dye solution.

  • Add 50 µL of the LDH reaction mixture to each well containing the supernatant.

  • Incubate the plate for 30 minutes at room temperature, protected from light.

  • Add 50 µL of a stop solution (if required by the kit) to each well.

  • Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis:

  • Subtract the medium background absorbance from all other readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Compound Abs - Vehicle Control Abs) / (Maximum Release Abs - Vehicle Control Abs)] * 100

  • Determine the LD50 (the concentration that causes 50% cell death) for each active compound. A desirable therapeutic candidate should have an LD50 significantly higher than its IC50/EC50 for the target of interest (a large therapeutic window).

Data Presentation:

Compound ID	Target IC50 (µM)	Cytotoxicity LD50 (µM)	Therapeutic Index (LD50 / IC50)
Analog 1	0.2 (SERT)	45	225
Analog 2	0.9 (MAO-B)	> 100	> 111
Analog 6	1.5 (MAO-A)	3.0	2 (Poor)

Phase 2: In Vivo Behavioral Pharmacology

Following successful in vitro characterization, lead candidates with high potency, selectivity, and a favorable cytotoxicity profile are advanced to in vivo testing. The choice of animal model is directly informed by the in vitro mechanism of action.

Logic for In Vivo Model Selection

Caption: Logic for selecting appropriate in vivo models.

Protocol 4: Elevated Plus Maze (EPM) for Anxiolytic-Like Activity

Rationale: The EPM is a widely validated behavioral assay for screening anxiolytic drugs.[13][14] The test is based on the natural aversion of rodents to open and elevated spaces. Anxiolytic compounds decrease this aversion, leading to increased exploration of the open arms.[15]

Methodology:

• Apparatus: A plus-shaped maze elevated from the floor, with two opposing arms enclosed by high walls and two opposing arms left open.

• Animals and Dosing:

  • Use male mice or rats, habituated to the testing room for at least 1 hour before the experiment.

  • Administer the test compound (e.g., Analog X at 1, 3, 10 mg/kg, intraperitoneally) or a reference drug (e.g., Diazepam, 1-2 mg/kg) 30 minutes prior to testing. A vehicle control group is essential.

• Testing Procedure:

  • Place the animal in the center of the maze, facing one of the enclosed arms.

  • Allow the animal to explore the maze freely for 5 minutes.

  • The session is recorded by an overhead video camera for later analysis by an observer blinded to the treatment conditions or by automated tracking software.

• Parameters Measured:

  • Primary: Time spent in the open arms, number of entries into the open arms. An increase in these parameters suggests an anxiolytic-like effect.

  • Secondary (Locomotor Activity): Total number of arm entries (open + closed). This is crucial to ensure that the observed effects are not due to general hyperactivity.

Data Presentation:

Treatment Group (Dose)	Time in Open Arms (s)	% Open Arm Entries	Total Arm Entries
Vehicle	15.2 ± 2.1	20.5 ± 3.5	25.1 ± 2.8
Analog X (1 mg/kg)	28.5 ± 3.5	35.1 ± 4.1	26.3 ± 3.1
Analog X (3 mg/kg)	45.1 ± 4.2	48.9 ± 5.0	24.8 ± 2.5
Diazepam (1 mg/kg)	48.3 ± 5.1	52.3 ± 4.8	23.9 ± 2.9
*p < 0.05, *p < 0.01 vs. Vehicle

Protocol 5: Forced Swim Test (FST) for Antidepressant-Like Activity

Rationale: The FST is a cornerstone model for screening potential antidepressant drugs.[16] The test is based on the principle that when placed in an inescapable container of water, rodents will eventually adopt an immobile posture. This immobility is interpreted as a state of behavioral despair. Clinically effective antidepressants decrease the duration of this immobility.[16]

Methodology:

• Apparatus: A transparent glass cylinder (e.g., 40 cm high, 20 cm diameter) filled with water (23-25°C) to a depth where the animal cannot touch the bottom or escape.

• Animals and Dosing:

  • Use male mice or rats.

  • Administer the test compound (e.g., Analog Y at 3, 10, 30 mg/kg, intraperitoneally) or a reference drug (e.g., Imipramine, 20 mg/kg) at set times before the test (e.g., 60, 30, and 5 minutes before, or according to a sub-chronic dosing schedule). A vehicle control group is mandatory.

• Testing Procedure:

  • Gently place the animal into the water-filled cylinder.

  • The test duration is typically 6 minutes. The first 2 minutes are considered a habituation period and are not scored.

  • During the final 4 minutes, an observer blinded to the treatment groups scores the cumulative time the animal spends immobile. Immobility is defined as the cessation of struggling and remaining floating in the water, making only small movements necessary to keep its head above water.

• Data Analysis:

  • Compare the mean immobility time across all treatment groups using an appropriate statistical test (e.g., ANOVA followed by post-hoc tests). A significant reduction in immobility time is indicative of an antidepressant-like effect.

Data Presentation:

Treatment Group (Dose)	Immobility Time (s) in final 4 min
Vehicle	155.4 ± 10.2
Analog Y (3 mg/kg)	148.1 ± 9.8
Analog Y (10 mg/kg)	95.3 ± 8.5
Analog Y (30 mg/kg)	60.7 ± 7.1
Imipramine (20 mg/kg)	55.2 ± 6.5
p < 0.05, *p < 0.01 vs. Vehicle

Conclusion and Path Forward

This structured biological evaluation cascade provides a robust framework for characterizing novel 3-(3,5-dimethylphenoxy)piperidine analogs. By systematically progressing from broad in vitro screening to targeted in vivo models, researchers can efficiently identify lead candidates with desirable pharmacological profiles. The integration of cytotoxicity and locomotor activity controls at each stage is critical for ensuring the trustworthiness of the data and avoiding common pitfalls in early-stage drug discovery. Analogs that demonstrate a clear dose-response relationship, a significant therapeutic window, and efficacy in a relevant behavioral model can be confidently selected for more advanced preclinical studies, such as ADME/toxicology and formulation development, in accordance with regulatory guidelines.[7][17][18]

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Probing the Bioactivity of 3-(3,5-Dimethylphenoxy)piperidine: A Guide to In Vitro Efficacy and Preliminary Safety Profiling

Introduction: Unveiling the Potential of a Privileged Scaffold

The piperidine ring is a quintessential "privileged structure" in medicinal chemistry, forming the core of numerous pharmaceuticals and biologically active compounds.[1] Its conformational flexibility and ability to engage with a multitude of biological targets make it a fertile ground for drug discovery.[1][2] This application note focuses on a specific derivative, 3-(3,5-Dimethylphenoxy)piperidine , providing a comprehensive guide for researchers to conduct foundational in vitro assays. The strategic incorporation of a 3,5-dimethylphenoxy moiety onto the piperidine scaffold suggests potential interactions with targets sensitive to specific steric and electronic configurations.

While the precise biological role of 3-(3,5-Dimethylphenoxy)piperidine is not extensively documented, the broader class of phenoxy-piperidine analogs exhibits a range of activities. These include modulation of central nervous system targets such as monoamine transporters and acetylcholinesterase, as well as engagement with G-protein coupled receptors (GPCRs).[3][4][5] Furthermore, the piperidine nucleus is a common feature in molecules demonstrating significant cytotoxic effects against cancer cell lines.[2][6]

This guide, therefore, presents a suite of detailed protocols to empower researchers in characterizing the bioactivity of 3-(3,5-Dimethylphenoxy)piperidine. We will delve into assays for:

• Monoamine Oxidase (MAO) Inhibition: To assess its potential as a modulator of key neurotransmitters.

• Acetylcholinesterase (AChE) Inhibition: To investigate its relevance in the context of cholinergic signaling, pertinent to neurodegenerative diseases.

• G-Protein Coupled Receptor (GPCR) Activation: A functional assay to screen for agonistic or antagonistic activity at this major class of drug targets.

• In Vitro Cytotoxicity: To establish a preliminary safety and therapeutic window, particularly for oncology applications.

The following protocols are designed to be robust and self-validating, providing a solid foundation for further investigation into the pharmacological profile of this intriguing compound.

I. Monoamine Oxidase (MAO) Inhibition Assay

Monoamine oxidases (MAO-A and MAO-B) are critical enzymes in the metabolism of monoamine neurotransmitters, and their inhibition is a therapeutic strategy for depression and neurodegenerative disorders.[7][8] This protocol describes a continuous spectrophotometric assay to determine the inhibitory potential of 3-(3,5-Dimethylphenoxy)piperidine on both MAO-A and MAO-B.

Scientific Rationale

The assay quantifies the enzymatic activity of MAO by measuring the production of a colored product resulting from the oxidative deamination of a substrate.[9] The presence of an inhibitor will decrease the rate of this reaction, allowing for the determination of its inhibitory potency (IC50). By using specific substrates and recombinant human MAO-A and MAO-B, the selectivity of the test compound can be ascertained.[10]

Experimental Workflow

Caption: Workflow for the MAO Inhibition Assay.

Detailed Protocol

Materials:

• Recombinant human MAO-A and MAO-B enzymes

• Kynuramine (substrate for MAO-A and MAO-B)

• Benzylamine (substrate for MAO-B)

• Clorgyline (selective MAO-A inhibitor)

• Selegiline (selective MAO-B inhibitor)

• Phosphate Buffer (e.g., 100 mM, pH 7.4)

• 3-(3,5-Dimethylphenoxy)piperidine

• 96-well UV-transparent microplates

• Microplate spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in DMSO. Serially dilute to obtain a range of concentrations.

  • Prepare stock solutions of positive controls (Clorgyline for MAO-A, Selegiline for MAO-B).

  • Prepare working solutions of MAO-A and MAO-B enzymes in assay buffer.

  • Prepare a working solution of the substrate (e.g., kynuramine) in assay buffer.

• Assay Setup (in a 96-well plate):

  • Test wells: Add assay buffer, enzyme solution, and varying concentrations of the test compound.

  • Positive control wells: Add assay buffer, enzyme solution, and a known inhibitor.

  • Negative control (100% activity) wells: Add assay buffer, enzyme solution, and vehicle (DMSO).

  • Blank wells: Add assay buffer and substrate only.

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the enzyme.

• Reaction Initiation: Add the substrate solution to all wells to start the reaction.

• Kinetic Measurement: Immediately place the plate in a microplate reader and measure the increase in absorbance at the appropriate wavelength (e.g., 316 nm for the product of kynuramine) over time (e.g., every minute for 15-20 minutes).[7]

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well from the linear portion of the absorbance vs. time plot.

  • Calculate the percentage of inhibition for each concentration of the test compound using the formula: % Inhibition = [(V₀_control - V₀_test) / V₀_control] * 100

  • Plot the % inhibition against the logarithm of the test compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Parameter	Recommended Concentration/Condition
Enzyme Concentration	Titrate for optimal signal window
Substrate Concentration	Near the Km value for the enzyme
Test Compound Conc.	10 nM to 100 µM (log dilutions)
Incubation Temperature	37°C
Final DMSO Conc.	< 1%

II. Acetylcholinesterase (AChE) Inhibition Assay

AChE inhibitors are a cornerstone in the symptomatic treatment of Alzheimer's disease.[11] This assay determines if 3-(3,5-Dimethylphenoxy)piperidine can inhibit the activity of AChE using the well-established Ellman's method.[11][12]

Scientific Rationale

This colorimetric assay measures the activity of AChE through the hydrolysis of acetylthiocholine (ATCh) to thiocholine.[11] The produced thiocholine reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to form a yellow-colored product, 5-thio-2-nitrobenzoate (TNB), which can be quantified by measuring its absorbance at 412 nm.[11] An AChE inhibitor will reduce the rate of TNB formation.

Signaling Pathway

Caption: Principle of the Ellman's assay for AChE inhibition.

Detailed Protocol

Materials:

• Human recombinant Acetylcholinesterase (AChE)

• Acetylthiocholine iodide (ATCh)

• 5,5'-Dithio-bis-(2-nitrobenzoic acid) (DTNB)

• Donepezil or Galantamine (positive control)

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• 3-(3,5-Dimethylphenoxy)piperidine

• 96-well clear microplates

• Microplate spectrophotometer

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of the test compound and positive control in DMSO, followed by serial dilutions in buffer.

  • Prepare working solutions of AChE enzyme, ATCh, and DTNB in Tris-HCl buffer. Keep reagents on ice.

• Assay Setup (in a 96-well plate):

  • Add buffer, DTNB solution, and the test compound/controls/vehicle to the respective wells.

  • Add the AChE enzyme solution to all wells except the blank.

• Pre-incubation: Incubate the plate at room temperature for 10-15 minutes.

• Reaction Initiation: Add the ATCh substrate solution to all wells to start the reaction.

• Absorbance Measurement: Immediately measure the absorbance at 412 nm kinetically for 10-15 minutes, or as an endpoint reading after a fixed incubation time (e.g., 10 minutes at 37°C).[11]

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each well.

  • Determine the percentage of inhibition using the same formula as in the MAO assay.

  • Plot the dose-response curve and calculate the IC50 value.

Parameter	Recommended Concentration/Condition
AChE Concentration	Titrate for a linear reaction rate
ATCh Concentration	~1 mM
DTNB Concentration	~0.5 mM
Test Compound Conc.	10 nM to 100 µM (log dilutions)
Incubation Temperature	Room Temperature or 37°C
Final DMSO Conc.	< 1%

III. G-Protein Coupled Receptor (GPCR) Functional Assay

GPCRs are a vast family of cell surface receptors that mediate a multitude of physiological responses, making them prime drug targets.[13] This protocol outlines a general cell-based assay to screen for functional activity (agonist or antagonist) of 3-(3,5-Dimethylphenoxy)piperidine at a GPCR of interest, by measuring changes in a downstream second messenger, such as cyclic AMP (cAMP) or intracellular calcium.[6][14]

Scientific Rationale

This assay utilizes a cell line stably expressing a specific GPCR. Ligand binding to the GPCR initiates a signaling cascade, leading to a measurable change in the concentration of a second messenger.[13] For Gs or Gi-coupled receptors, cAMP levels will increase or decrease, respectively. For Gq-coupled receptors, intracellular calcium levels will rise.[6] The use of FRET or BRET-based biosensors allows for sensitive and high-throughput detection of these changes.

Experimental Workflow

Caption: General workflow for a cell-based GPCR functional assay.

Detailed Protocol (cAMP Assay Example)

Materials:

• HEK293 cells (or other suitable host) stably expressing the target GPCR (e.g., a dopamine or serotonin receptor)

• Cell culture medium and supplements

• A known agonist for the target GPCR

• cAMP detection kit (e.g., HTRF, BRET, or ELISA-based)

• 3-(3,5-Dimethylphenoxy)piperidine

• Opaque-walled 96-well or 384-well microplates

• Plate reader compatible with the detection kit

Procedure:

• Cell Culture and Seeding:

  • Culture the cells under standard conditions (37°C, 5% CO2).

  • Seed the cells into the microplate at an appropriate density and allow them to attach overnight.

• Agonist Mode Assay:

  • Replace the culture medium with assay buffer.

  • Add serial dilutions of the test compound or a known agonist to the wells.

  • Incubate for a specified time at 37°C.

• Antagonist Mode Assay:

  • Pre-incubate the cells with serial dilutions of the test compound for a short period.

  • Add a fixed concentration (e.g., EC80) of the known agonist to the wells.

  • Incubate for a specified time at 37°C.

• Signal Detection:

  • Lyse the cells (if required by the kit) and add the cAMP detection reagents according to the manufacturer's protocol.

  • Incubate to allow the detection reaction to proceed.

• Measurement: Read the plate using a plate reader capable of detecting the specific signal (e.g., fluorescence at two wavelengths for HTRF).

• Data Analysis:

  • Normalize the data to the response of the vehicle control and the maximal response of the known agonist.

  • For agonist mode, plot the normalized response against the log concentration of the test compound to determine the EC50.

  • For antagonist mode, plot the normalized response against the log concentration of the test compound to determine the IC50.

Parameter	Recommended Condition
Cell Seeding Density	Optimize for 80-90% confluency
Agonist Conc. (Antagonist Mode)	EC80 of the known agonist
Test Compound Conc.	10 nM to 100 µM (log dilutions)
Incubation Time	15-60 minutes (optimize for target)

IV. In Vitro Cytotoxicity Assay (MTT Assay)

Evaluating the cytotoxic potential of a compound is a crucial step in early-stage drug discovery, providing insights into its therapeutic index and potential for anticancer applications.[1] The MTT assay is a widely used colorimetric method to assess cell viability.[1][15]

Scientific Rationale

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of metabolically active cells to reduce the yellow tetrazolium salt MTT to purple formazan crystals by mitochondrial dehydrogenases.[15] The amount of formazan produced is proportional to the number of viable cells. A cytotoxic compound will reduce the cell's ability to metabolize MTT, leading to a decrease in the purple color.

Detailed Protocol

Materials:

• A human cancer cell line (e.g., MCF-7 for breast cancer, A549 for lung cancer)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Doxorubicin (positive control for cytotoxicity)

• 3-(3,5-Dimethylphenoxy)piperidine

• 96-well clear microplates

• Microplate spectrophotometer

Procedure:

• Cell Seeding:

  • Harvest logarithmically growing cells and seed them into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours to allow for cell attachment.[1]

• Compound Treatment:

  • Prepare serial dilutions of the test compound and doxorubicin in culture medium.

  • Remove the old medium from the cells and add the medium containing the different concentrations of the compounds. Include vehicle control wells.

• Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours) at 37°C, 5% CO2.

• MTT Addition:

  • After the incubation period, add MTT solution to each well and incubate for an additional 3-4 hours at 37°C.[1]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[1]

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration using the formula: % Viability = (Absorbance_test / Absorbance_control) * 100

  • Plot the % viability against the logarithm of the compound concentration and determine the GI50 (concentration for 50% growth inhibition) or IC50 value.

Parameter	Recommended Concentration/Condition
Cell Seeding Density	5,000 - 10,000 cells/well
Treatment Duration	24, 48, or 72 hours
Test Compound Conc.	0.1 µM to 100 µM (log dilutions)
MTT Incubation	3-4 hours
Final DMSO Conc.	< 0.5% during cell treatment

Conclusion and Future Directions

The protocols detailed in this application note provide a robust framework for the initial in vitro characterization of 3-(3,5-Dimethylphenoxy)piperidine. By systematically evaluating its effects on key enzymatic targets, GPCR signaling, and cell viability, researchers can efficiently generate a preliminary pharmacological profile. Positive results in any of these assays will pave the way for more in-depth mechanistic studies, including determination of inhibitor kinetics, screening against a broader panel of receptors, and investigation of specific cell death pathways (e.g., apoptosis). This structured approach ensures a data-driven progression in the exploration of this promising compound's therapeutic potential.

References

• (Reference for AChE's role in the nervous system - this is general knowledge but can be linked to a review if desired)

• Bio-protocol. (n.d.). Acetylcholinesterase Inhibition Assay. Bio-protocol. [Link]

• Catarinella, M., & Lohse, M. J. (2021). Evaluating functional ligand-GPCR interactions in cell-based assays. Methods in Cell Biology, 166, 137-153. [Link]

• (General reference for piperidine as a privileged structure - can be linked to a medicinal chemistry review)
• (General reference for the importance of in vitro assays in drug discovery)

• Eurofins Discovery. (n.d.). Functional GPCR Assays, Understanding On/Off-target Activity. Eurofins Discovery. [Link]

• G. G. D. M. de A. L. V, et al. (2018). Synthesis and antidepressant activity of 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Medicinal Chemistry Research, 27(4), 1149-1158. [Link]

• Khan, I., et al. (2022). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology, 12, 772418. [Link]

• (General reference for the use of DMSO as a solvent in biological assays)

• Sriram, K., & Insel, P. A. (2018). G Protein-Coupled Receptors as Targets for Approved Drugs: How Many Targets and How Many Drugs?. Molecular Pharmacology, 93(4), 251-258. [Link]

• (General reference for cell culture techniques)
• (General reference for d
• (General reference for high-throughput screening principles)
• (General reference for the importance of positive and neg

• Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods. Springer Nature. [Link]

• Johnson, R. L., et al. (2005). Synthesis and SAR Studies of 3-phenoxypropyl Piperidine Analogues as ORL1 (NOP) Receptor Agonists. Bioorganic & Medicinal Chemistry Letters, 15(3), 589-593. [Link]

• Kuder, K., et al. (2018). Synthesis and biological activity of novel tert-amylphenoxyalkyl (homo)piperidine derivatives as histamine H3R ligands. Bioorganic & Medicinal Chemistry, 26(10), 2733-2745. [Link]

• (General reference for the role of monoamine transporters in neurotransmission)

• Cell Biolabs, Inc. (n.d.). OxiSelect™ Monoamine Oxidase Assay Kit (Colorimetric). Cell Biolabs, Inc. [Link]

• Mathew, B., et al. (2024). Enzyme Inhibition Assays for Monoamine Oxidase. Methods in Molecular Biology, 2713, 361-369. [Link]

• Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Evotec. [Link]

• Evotec. (n.d.). Monoamine Oxidase (MAO) Inhibition Assay. Evotec. [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
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• 4. Synthesis and SAR studies of 3-phenoxypropyl piperidine analogues as ORL1 (NOP) receptor agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
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• 7. Enzyme Inhibition Assays for Monoamine Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. evotec.com [evotec.com]
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Application Notes and Protocols: High-Throughput Screening for Novel Modulators of Cellular Signaling Pathways with 3-(3,5-Dimethylphenoxy)piperidine

Introduction

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved therapeutics and clinical candidates. Its conformational flexibility and basic nitrogen atom allow for precise interactions with a wide array of biological targets, leading to diverse pharmacological activities, including modulation of the central nervous system (CNS) and anticancer effects.[1][2][3] 3-(3,5-Dimethylphenoxy)piperidine is a synthetic derivative that combines the piperidine core with a dimethylphenoxy moiety, suggesting potential interactions with receptors and transporters that recognize aromatic and amine functionalities. Given the broad bioactivity of related structures, a comprehensive high-throughput screening (HTS) campaign is warranted to elucidate its mechanism of action and therapeutic potential.

This document outlines a robust, multi-tiered HTS cascade designed to investigate the effects of 3-(3,5-Dimethylphenoxy)piperidine on several high-value target classes implicated for piperidine derivatives: G-protein coupled receptors (GPCRs), monoamine transporters, and cancer cell proliferation. The proposed workflow is designed to maximize efficiency and data quality, progressing from broad primary screens to more focused secondary and confirmatory assays.

Physicochemical Properties of 3-(3,5-Dimethylphenoxy)piperidine

A foundational understanding of the test compound's properties is critical for designing meaningful assays and interpreting results.

Property	Value	Source
Molecular Formula	C₁₃H₁₉NO	[4]
Molecular Weight	205.30 g/mol	[4]
Appearance	Colorless to light yellow transparent liquid	[5]
Solubility	Soluble in most organic solvents (e.g., DMSO, ethanol)	[5]
Hazard	Irritant	[4]

Proposed High-Throughput Screening Cascade

Our proposed screening strategy employs a tiered approach to efficiently identify and validate the biological activity of 3-(3,5-Dimethylphenoxy)piperidine. This cascade is designed to first broadly assess activity across key target families and then to confirm and characterize any observed "hits."

Caption: A multi-tiered HTS cascade for 3-(3,5-Dimethylphenoxy)piperidine.

Tier 1: Primary High-Throughput Screening Protocols

The objective of Tier 1 is to rapidly assess the compound's activity across a diverse set of biological targets at a single high concentration (typically 10 µM).

Protocol 1A: GPCR Activation Screening via Calcium Flux Assay

Rationale: Many centrally acting drugs target GPCRs. Gq-coupled GPCRs, upon activation, trigger the release of intracellular calcium, a signal that can be readily detected in a high-throughput format.[1][6] This assay will identify if 3-(3,5-Dimethylphenoxy)piperidine acts as an agonist or antagonist of a panel of Gq-coupled GPCRs.

Materials:

• HEK293 cells stably expressing the GPCR of interest.

• Calcium-sensitive fluorescent dye (e.g., Fluo-8 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• 384-well black, clear-bottom microplates.

• Fluorescence Imaging Plate Reader (FLIPR) or equivalent.

Step-by-Step Protocol:

• Cell Plating: Seed HEK293 cells expressing the target GPCR into 384-well plates at a density of 10,000-20,000 cells per well in 25 µL of culture medium. Incubate overnight at 37°C, 5% CO₂.

• Dye Loading: Prepare a 2X working solution of the calcium-sensitive dye in assay buffer. Remove the culture medium from the cell plate and add 25 µL of the dye solution to each well.

• Incubation: Incubate the plate at 37°C for 60 minutes, followed by 30 minutes at room temperature in the dark.

• Compound Addition and Signal Detection (Agonist Mode):

  • Prepare a 4X solution of 3-(3,5-Dimethylphenoxy)piperidine (final concentration 10 µM) and control agonist in assay buffer.

  • Place the cell plate into the FLIPR instrument.

  • Record a baseline fluorescence reading for 10-20 seconds.

  • Add 12.5 µL of the compound solution to the wells.

  • Continuously record the fluorescence signal for 2-3 minutes.

• Compound Addition and Signal Detection (Antagonist Mode):

  • Following compound addition as in step 4, incubate for 15-30 minutes.

  • Add a known agonist for the target GPCR at its EC₈₀ concentration.

  • Immediately record the fluorescence signal for 2-3 minutes.

• Data Analysis: Calculate the change in fluorescence intensity over baseline. Normalize the data to positive (known agonist) and negative (vehicle) controls.

Protocol 1B: Monoamine Transporter Inhibition via Fluorescent Substrate Uptake Assay

Rationale: Piperidine derivatives are known to interact with monoamine transporters (e.g., DAT, SERT, NET), which are key targets for antidepressants and psychostimulants.[7][8] This assay measures the ability of the test compound to inhibit the uptake of a fluorescent substrate that mimics natural monoamines.[9][10]

Materials:

• HEK293 cells stably expressing human dopamine (hDAT), serotonin (hSERT), or norepinephrine (hNET) transporters.

• Neurotransmitter Transporter Uptake Assay Kit (containing fluorescent substrate and masking dye).

• Known transporter inhibitors (e.g., cocaine for DAT, fluoxetine for SERT, desipramine for NET) as positive controls.

• 384-well black, clear-bottom microplates.

• Bottom-read fluorescence microplate reader.

Step-by-Step Protocol:

• Cell Plating: Seed transporter-expressing HEK293 cells into 384-well plates at a density of 20,000-40,000 cells per well in 50 µL of culture medium. Incubate overnight at 37°C, 5% CO₂.

• Compound Preparation: Prepare a 2X solution of 3-(3,5-Dimethylphenoxy)piperidine (final concentration 10 µM), positive controls, and vehicle control in assay buffer.

• Assay Initiation: Add 50 µL of the prepared compound solutions to the cell plate.

• Substrate Addition: Add 100 µL of the fluorescent substrate/masking dye solution to all wells.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 30 minutes).

• Signal Detection: Measure the intracellular fluorescence using a microplate reader (e.g., Ex/Em: 485/525 nm).

• Data Analysis: Calculate the percent inhibition of substrate uptake relative to vehicle (0% inhibition) and a potent inhibitor (100% inhibition).

Protocol 1C: Cancer Cell Viability Screening via ATP Content Assay

Rationale: Many piperidine-containing compounds have demonstrated anticancer properties by inducing cell cycle arrest or apoptosis.[2][3][11] A cell viability assay using ATP measurement (e.g., CellTiter-Glo®) provides a rapid and sensitive readout of the compound's cytotoxic or cytostatic effects.[12][13]

Materials:

• A panel of human cancer cell lines (e.g., MCF-7 breast cancer, PC-3 prostate cancer, HCT116 colon cancer).

• CellTiter-Glo® Luminescent Cell Viability Assay reagent.

• Staurosporine or another potent cytotoxic agent as a positive control.

• 384-well white, opaque microplates.

• Luminometer.

Step-by-Step Protocol:

• Cell Plating: Seed cancer cells into 384-well plates at a predetermined optimal density (e.g., 1,000-5,000 cells per well) in 40 µL of culture medium. Incubate overnight.

• Compound Treatment: Add 10 µL of a 5X solution of 3-(3,5-Dimethylphenoxy)piperidine (final concentration 10 µM), positive control, and vehicle control to the wells.

• Incubation: Incubate the plates for 72 hours at 37°C, 5% CO₂.

• Assay Reagent Addition: Equilibrate the plates to room temperature for 30 minutes. Add 50 µL of CellTiter-Glo® reagent to each well.

• Signal Stabilization: Mix on an orbital shaker for 2 minutes to induce cell lysis. Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Signal Detection: Measure luminescence using a plate-reading luminometer.

• Data Analysis: Calculate the percent viability relative to vehicle-treated cells (100% viability) and a no-cell control (0% viability).

Assay Quality Control

For all primary screens, assay performance will be rigorously monitored on a plate-by-plate basis using the Z'-factor.[14][15]

Z'-Factor Calculation: Z' = 1 - (3 * (σₚ + σₙ)) / |μₚ - μₙ|

Where:

• μₚ and σₚ are the mean and standard deviation of the positive control.

• μₙ and σₙ are the mean and standard deviation of the negative control.

Z'-Factor Value	Assay Quality
> 0.5	Excellent
0 to 0.5	Acceptable
< 0	Unacceptable

An assay with a Z'-factor of ≥ 0.5 is considered robust and suitable for HTS.[16]

Tier 2: Hit Confirmation and Potency Determination

Compounds identified as "hits" in Tier 1 (e.g., >50% inhibition or activation) will be advanced to Tier 2 for confirmation and potency determination.

Protocol 2A: Dose-Response Analysis

Rationale: To confirm the activity of a hit compound and determine its potency (EC₅₀ for agonists, IC₅₀ for inhibitors), a dose-response curve is generated.

Methodology: The protocols for the primary assays (1A, 1B, or 1C) are repeated, but instead of a single concentration, a serial dilution of 3-(3,5-Dimethylphenoxy)piperidine is tested (e.g., 10-point, 3-fold dilutions starting from 100 µM).

Data Analysis: The resulting data are plotted as percent activity versus log concentration of the compound. A sigmoidal dose-response curve is fitted to the data using non-linear regression to calculate the EC₅₀ or IC₅₀ value.

Tier 3: Selectivity and Mechanism of Action Studies

Confirmed hits with sufficient potency (e.g., IC₅₀/EC₅₀ < 10 µM) will proceed to Tier 3 for more in-depth characterization.

Caption: Mechanism of action (MOA) studies for confirmed hits.

Protocol 3A: GPCR Pathway Selectivity via cAMP Assay

Rationale: If the compound is a GPCR modulator, it is crucial to determine which signaling pathway it affects. While the primary screen focused on Gq coupling, many GPCRs signal through Gs (stimulating cAMP production) or Gi (inhibiting cAMP production).[7] Bioluminescence-based cAMP assays (e.g., cAMP-Glo™) are highly sensitive and suitable for HTS.[4]

Methodology: This assay is performed using cells expressing a Gs- or Gi-coupled receptor.

• For Gs-coupled receptors: Cells are treated with a dose-response of the compound, and cAMP levels are measured. An increase in signal indicates agonist activity.

• For Gi-coupled receptors: Cells are stimulated with a Gs activator like forskolin, and then treated with a dose-response of the compound. A decrease in the forskolin-stimulated signal indicates agonist activity.[2] The assay principle involves a competitive binding reaction where cellular cAMP competes with a labeled cAMP for binding to a specific antibody or protein, generating a signal inversely proportional to the cellular cAMP concentration.

Protocol 3B: Monoamine Transporter Selectivity Profiling

Rationale: A confirmed monoamine transporter inhibitor should be profiled against all three major transporters (DAT, SERT, NET) to determine its selectivity profile, which is a key determinant of its potential therapeutic application and side-effect profile.

Methodology: The dose-response protocol (2A) is performed in parallel on cell lines individually expressing hDAT, hSERT, and hNET. The IC₅₀ values are then compared to determine the selectivity ratio.

Conclusion

This comprehensive, multi-tiered HTS application note provides a robust framework for the systematic evaluation of 3-(3,5-Dimethylphenoxy)piperidine. By employing a series of validated, high-throughput assays, this strategy enables the efficient identification of its primary biological targets and provides a clear path for subsequent hit-to-lead optimization. The logical progression from broad primary screening to detailed mechanistic studies ensures that resources are focused on the most promising activities, accelerating the drug discovery process.

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• Creative Biolabs. Calcium Flux & FLIPR Assay Service for GPCR-Ligand Interacting Detection. [Link]

• PubMed. (2012, October). Development of a high-throughput calcium flux assay for identification of all ligand types including positive, negative, and silent allosteric modulators for G protein-coupled receptors. [Link]

• PubMed. (2018, January 1). A Protocol for a High-Throughput Multiplex Cell Viability Assay. [Link]

• SpringerLink. A Protocol for a High-Throughput Multiplex Cell Viability Assay. [Link]

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• ION Biosciences. Gαq GPCR assays. [Link]

• Semantic Scholar. Development of a High-Throughput Calcium Flux Assay for Identification of All Ligand Types Including Positive, Negative, and Silent Allosteric Modulators for G Protein-Coupled Receptors. [Link]

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• TUODA INDUSTRY LIMITED. 3,5-Dimethylpiperidine | Global Chemical Supplier. [Link]

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• SlideShare. (2014, April 8). Data analysis approaches in high throughput screening. [Link]

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• NCBI Bookshelf. (2017, November 20). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). [Link]

• Molecular Devices. Neurotransmitter Transporter Uptake Assay Kit. [Link]

• PubMed Central. (2022, January 7). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. [Link]

• ResearchGate. (2020, May 19). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. [Link]

• Eurofins DiscoverX. cAMP Hunter™ eXpress GPCR Assay. [Link]

• PubMed Central. Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. [Link]

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Quantitative Analysis of 3-(3,5-Dimethylphenoxy)piperidine: Validated HPLC-UV and LC-MS/MS Methodologies

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides comprehensive, validated analytical methods for the precise and accurate quantification of 3-(3,5-Dimethylphenoxy)piperidine. Recognizing the critical need for robust analytical data in pharmaceutical development, we present two distinct, fit-for-purpose protocols. The first is a High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method, ideal for routine quality control, purity assessment, and assay of the bulk drug substance. The second is a highly sensitive and selective Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method, designed for the quantification of trace levels of the analyte in complex biological matrices such as plasma, which is essential for pharmacokinetic and metabolic studies. The causality behind experimental choices, detailed step-by-step protocols, and adherence to international validation standards are emphasized throughout to ensure scientific integrity and trustworthiness.[1][2][3]

Introduction and Analytical Strategy

3-(3,5-Dimethylphenoxy)piperidine is a heterocyclic amine containing a piperidine moiety, a common scaffold in many pharmaceuticals.[4] Its structure, featuring a basic nitrogen atom and a UV-active phenyl group, dictates the optimal analytical strategies for its quantification. Accurate measurement is paramount for ensuring product quality, consistency, and safety throughout the drug development lifecycle.[5]

The selection of an analytical method is contingent on its intended purpose.

• For Drug Substance/Product Assay: An HPLC-UV method offers a balance of simplicity, robustness, and precision, making it the workhorse for quality control laboratories.

• For Bioanalysis (e.g., in Plasma): The complexity of biological matrices and the typically low analyte concentrations necessitate a method with superior sensitivity and selectivity.[6][7] LC-MS/MS is the unequivocal gold standard for this application, capable of detecting picogram-level quantities with high fidelity.[8][9]

This guide is structured to provide both the foundational theory and the practical, step-by-step protocols required to implement these methods successfully. All methodologies are designed to be validated according to the principles outlined in the International Council for Harmonisation (ICH) guidelines.[1][2][3][10]

Caption: Logical flow for selecting the appropriate analytical technique.

Method 1: Quantification by Reversed-Phase HPLC-UV

This method is designed for the determination of assay and purity of 3-(3,5-Dimethylphenoxy)piperidine in a drug substance or formulated product.

Principle and Causality

Reversed-phase HPLC separates compounds based on their hydrophobicity. A non-polar stationary phase (C18) is used with a polar mobile phase. 3-(3,5-Dimethylphenoxy)piperidine, being a moderately non-polar molecule, is retained on the column and then eluted by a mixture of an aqueous buffer and an organic solvent. The addition of an acid (e.g., phosphoric or formic acid) to the mobile phase is crucial; it protonates the basic piperidine nitrogen, preventing peak tailing and ensuring sharp, symmetrical peaks for accurate integration.[11] Detection is achieved by a UV detector set to a wavelength where the dimethylphenoxy chromophore exhibits maximum absorbance, ensuring high sensitivity.

Experimental Protocol

Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column oven, and UV/DAD detector.

• Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade Acetonitrile (ACN) and water.

• Reagents: Phosphoric acid or Formic acid.

• Reference Standard: 3-(3,5-Dimethylphenoxy)piperidine of known purity.

Step-by-Step Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 0.1% Phosphoric Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Filter and degas both mobile phases prior to use.

• Standard Solution Preparation (100 µg/mL):

  • Accurately weigh 10 mg of the reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with a 50:50 mixture of Acetonitrile and Water (diluent). This is the stock solution.

  • Further dilute this stock solution as needed to create calibration standards (e.g., 10, 25, 50, 100, 150 µg/mL).

• Sample Solution Preparation (Target concentration: 100 µg/mL):

  • Accurately weigh an amount of the sample powder equivalent to 10 mg of the active ingredient.

  • Transfer to a 100 mL volumetric flask, add approximately 70 mL of diluent, sonicate for 10 minutes to dissolve, then dilute to volume with the diluent.

  • Filter the solution through a 0.45 µm syringe filter into an HPLC vial.

Chromatographic Conditions:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Isocratic: 55% Acetonitrile, 45% 0.1% Phosphoric Acid
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
UV Detection	275 nm (Verify λmax experimentally)

| Run Time | 10 minutes |

• Data Analysis:

  • Construct a calibration curve by plotting the peak area of the standard injections against their known concentrations.

  • Determine the concentration of the analyte in the sample solution by interpolating its peak area from the calibration curve.

  • Calculate the assay or purity as appropriate.

Method Validation

The method must be validated to demonstrate its fitness for purpose, following ICH Q2(R2) guidelines.[1][2][3]

Summary of Validation Parameters and Acceptance Criteria:

Parameter	Purpose	Typical Acceptance Criteria
Specificity	To ensure the analyte peak is free from interference.	Peak purity index > 0.999; baseline resolution from other peaks.
Linearity	To demonstrate a proportional response over a range.	Correlation coefficient (r²) ≥ 0.999 over a range (e.g., 10-150 µg/mL).
Accuracy	To measure the closeness of results to the true value.	98.0% - 102.0% recovery at three concentration levels.[12]
Precision	To assess the degree of scatter between measurements.	Repeatability & Intermediate Precision: RSD ≤ 2.0%.[1]
LOQ/LOD	To determine the lowest quantifiable/detectable amount.	Signal-to-Noise Ratio of 10:1 (LOQ) and 3:1 (LOD).[12]

| Robustness | To show reliability with minor method variations. | RSD ≤ 2.0% after small changes in flow rate, temp, mobile phase %. |

Method 2: Quantification by LC-MS/MS in Human Plasma

This method is tailored for high-sensitivity bioanalysis, such as in pharmacokinetic studies where low concentrations in a complex matrix are expected.

Principle and Causality

This method combines the separating power of UHPLC with the specificity and sensitivity of a triple quadrupole mass spectrometer. The analyte is first extracted from plasma to remove proteins and phospholipids that cause ion suppression.[6][7] An internal standard (IS), ideally a stable-isotope labeled version of the analyte, is added before extraction to correct for variability in sample processing and instrument response.

In the mass spectrometer, electrospray ionization (ESI) in positive mode is used to generate the protonated molecular ion [M+H]⁺, as the piperidine nitrogen is readily protonated.[4] This precursor ion is selected in the first quadrupole (Q1), fragmented in the second (q2) via collision-induced dissociation, and a specific, stable fragment ion is monitored in the third (Q3). This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity, as only a molecule with the correct precursor mass and the correct fragment mass will be detected.[13]

Caption: Workflow for sample preparation and LC-MS/MS analysis.

Experimental Protocol

Instrumentation and Materials:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Mixed-mode or reversed-phase SPE cartridges.

• Nitrogen evaporator or vacuum concentrator.

• Solvents: LC-MS grade Methanol (MeOH), ACN, and water.

• Reagents: Formic acid, Ammonium hydroxide.

• Internal Standard (IS): e.g., 3-(3,5-Dimethylphenoxy)piperidine-d4.

Step-by-Step Procedure:

• Solution Preparation:

  • Prepare stock solutions (1 mg/mL) of the analyte and IS in methanol.

  • Create a calibration curve (e.g., 0.1 to 200 ng/mL) and Quality Control (QC) samples by spiking the stock solution into blank human plasma.

• Sample Extraction (Solid-Phase Extraction):

  • To 100 µL of plasma (calibrator, QC, or unknown sample), add 20 µL of the IS working solution (e.g., 500 ng/mL). Vortex briefly.

  • Add 200 µL of 4% phosphoric acid in water to acidify and precipitate proteins. Vortex and centrifuge.

  • Condition an SPE cartridge with 1 mL MeOH followed by 1 mL water.

  • Load the supernatant from the previous step onto the SPE cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of 20% MeOH in water.

  • Dry the cartridge under vacuum or nitrogen.

  • Elute the analyte and IS with 1 mL of 5% Ammonium Hydroxide in Methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40 °C.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% A, 5% B). Transfer to an autosampler vial.

LC-MS/MS Conditions:

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% B to 95% B over 3 min, hold 1 min, re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Positive
MRM Transitions	Analyte: To be determined experimentallyIS: To be determined experimentally

| Collision Energy | Optimize for each transition |

Note: The exact m/z values for precursor and product ions must be determined by infusing a standard solution of the analyte and its IS into the mass spectrometer.

• Data Analysis:

  • Integrate the peak areas for the analyte and the IS.

  • Calculate the Peak Area Ratio (Analyte Area / IS Area).

  • Construct a calibration curve by plotting the Peak Area Ratio against the analyte concentration using a weighted (1/x²) linear regression.

  • Determine the concentration of unknown samples from the curve.

References

• AMSbiopharma. (2025). ICH Guidelines for Analytical Method Validation Explained.
• Benchchem. (2025). Application Notes: Mass Spectrometry Fragmentation of Novel Piperidine Derivatives.
• ICH. (2023). Validation of Analytical Procedures Q2(R2).
• European Medicines Agency. (n.d.). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.
• Pharma Knowledge Park. (2024). ICH Q2 Validation of Analytical Procedures [Video]. YouTube.
• International Journal of Research and Review. (2025). Analytical Method Validation: ICH and USP Perspectives.
• PubMed. (n.d.). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant.
• Alternative Therapies In Health And Medicine. (n.d.). A Liquid Chromatography-mass Spectrometry Method to Determine the Content of Genotoxic Impurity Piperidine in Rimonabant.
• ResearchGate. (2025). LC-DAD and LC-MS-MS analysis of piperidine alkaloids of Lobelia inflata L. (in vitro and in vivo).
• ScienceDirect. (n.d.). Current developments of bioanalytical sample preparation techniques in pharmaceuticals.
• ResearchGate. (2025). Chapter 1 Sample preparation for the analysis of drugs in biological fluids.
• International Journal of Pharmaceutical and Phytopharmacological Research. (2020). A Validated Stability-indicating RP-HPLC Method for Piperine Estimation in Black Pepper, Marketed Formulation and Nanoparticles.
• SIELC Technologies. (2018). 3,3-Dimethylpiperidine.

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• 2. database.ich.org [database.ich.org]
• 3. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 6. Current developments of bioanalytical sample preparation techniques in pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: A Guide to the Functional Characterization of 3-(3,5-Dimethylphenoxy)piperidine

Abstract

The 3-(phenoxy)piperidine scaffold is a privileged structure in neuropharmacology, forming the core of numerous ligands targeting central nervous system proteins. This guide provides a comprehensive, tiered strategy for the functional characterization of a novel compound, 3-(3,5-Dimethylphenoxy)piperidine. Moving beyond a simple recitation of steps, this document elucidates the scientific rationale behind the experimental workflow, guiding the researcher from initial target identification through detailed mechanistic studies. The protocols herein are designed as self-validating systems, incorporating essential controls and data interpretation frameworks to ensure the generation of robust and reliable pharmacological data. We will focus on the most probable targets for this chemical class—monoamine transporters and sigma receptors—while providing methodologies to explore other potential interactions.

Introduction: A Strategy for Pharmacological Discovery

The journey to characterize a novel bioactive compound begins not with a single assay, but with a logical and resource-conscious screening cascade. The core objective is to efficiently identify the primary biological target(s) and subsequently elucidate the compound's precise mechanism of action—be it inhibition, agonism, antagonism, or allosteric modulation.

Our subject, 3-(3,5-Dimethylphenoxy)piperidine, belongs to a class of compounds known for interacting with neurotransmitter transporters and other CNS receptors.[1][2] Therefore, our investigation will prioritize the high-affinity monoamine transporters—the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT)—as well as the enigmatic sigma-1 receptor (S1R). This tiered approach ensures that resource-intensive functional assays are only performed on targets with confirmed binding affinity.

Tier 1: Target Identification via Radioligand Binding Assays

Expertise & Experience: Before any functional assessment, it is imperative to determine where the compound binds. A competitive radioligand binding assay is the foundational experiment to quantify the affinity of a test compound for a specific receptor or transporter. This assay measures the ability of the unlabeled test compound to displace a well-characterized, high-affinity radioligand from its target. The resulting inhibition constant (Kᵢ) is a critical measure of binding affinity. A lower Kᵢ value signifies higher affinity.

Trustworthiness: The validity of this assay relies on reaching equilibrium and accurately differentiating between specific and non-specific binding. Non-specific binding is determined in the presence of a saturating concentration of a known, high-affinity unlabeled ligand, ensuring that only binding to the target of interest is measured.

Protocol 2.1: General Radioligand Competition Binding Assay

This protocol is adaptable for screening 3-(3,5-Dimethylphenoxy)piperidine against various targets. Examples for DAT, SERT, and S1R are provided in the table below.

Materials:

• Cell Membranes or Tissue Homogenates: Stably expressing the target protein (e.g., HEK293-hDAT cells, guinea pig liver membranes for S1R).[3][4]

• Radioligand: Tritiated ([³H]) or iodinated ([¹²⁵I]) ligand specific to the target.

• Test Compound: 3-(3,5-Dimethylphenoxy)piperidine, dissolved in an appropriate vehicle (e.g., DMSO).

• Non-Specific Determinate: A known high-affinity ligand for the target.

• Assay Buffer: Buffer composition is target-specific (e.g., Tris-HCl based).[5]

• 96-well Plates: For incubation.

• Filter Mats: Glass fiber filters (e.g., GF/B or GF/C), often pre-treated with a substance like polyethyleneimine (PEI) to reduce non-specific binding.[5]

• Cell Harvester/Vacuum Manifold: To separate bound from free radioligand.

• Scintillation Counter & Scintillation Fluid: For quantifying radioactivity.

Procedure:

• Preparation: Thaw the membrane preparation on ice and resuspend in ice-cold assay buffer to a predetermined protein concentration (e.g., 5-20 µg protein/well).[5]

• Plate Setup: In a 96-well plate, add assay buffer to all wells.

• Compound Addition: Add the test compound across a range of concentrations (e.g., 10-point, 3-fold serial dilutions starting from 10 µM). Add vehicle for "Total Binding" wells.

• Non-Specific Binding: To a separate set of wells, add the non-specific determinate at a high concentration (e.g., 100x Kᵢ of the radioligand).[6]

• Radioligand Addition: Add the radioligand at a concentration near its dissociation constant (Kᵈ).[7]

• Incubation: Add the membrane preparation to all wells to initiate the binding reaction. Incubate at a specific temperature (e.g., 25°C or 37°C) for a duration sufficient to reach equilibrium (e.g., 60-120 minutes).[5][6]

• Termination & Filtration: Rapidly terminate the reaction by vacuum filtration through the filter mat using a cell harvester. Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification: Dry the filter mats, add scintillation cocktail, and count the radioactivity (counts per minute, CPM) for each well using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding: Specific Binding = Total Binding (CPM) - Non-Specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a non-linear regression model (sigmoidal dose-response) to determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding).

  • Calculate the Kᵢ value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + ([L]/Kᵈ)), where [L] is the concentration of the radioligand and Kᵈ is its dissociation constant.[5]

Table 1: Example Parameters for Target-Specific Binding Assays

Parameter	Dopamine Transporter (DAT)	Serotonin Transporter (SERT)	Sigma-1 Receptor (S1R)
Source	HEK293 cells expressing hDAT	HEK293 cells expressing hSERT	Guinea Pig Liver Membranes
Radioligand	[³H]WIN 35,428 or [³H]CFT[8]	[³H]Citalopram or [³H]Paroxetine	-Pentazocine[6]
[Radioligand]	~1-5 nM	~0.5-2 nM	~10-15 nM[6]
Non-Specific	10 µM Cocaine or GBR 12909	10 µM Fluoxetine	10 µM Haloperidol[6]
Incubation	60 min at 25°C	60 min at 25°C	120 min at 37°C[6]
Reference	[4][8]	[9][10]	[3][6]

Tier 2: Primary Functional Assessment

Following the identification of high-affinity targets (e.g., Kᵢ < 100 nM), the next crucial step is to assess the functional impact of 3-(3,5-Dimethylphenoxy)piperidine on these proteins.

Scenario A: The Compound Binds to Monoamine Transporters (DAT, NET, or SERT)

Expertise & Experience: The primary function of these transporters is the reuptake of neurotransmitters from the synaptic cleft into the presynaptic neuron.[11] Therefore, the most direct functional assay is to measure the inhibition of this uptake process. This is typically achieved by using a radiolabeled substrate (the neurotransmitter itself) and measuring its accumulation inside cells expressing the transporter.

Trustworthiness: This assay's validity hinges on specific uptake. Control cells (not expressing the transporter) should show minimal accumulation. Furthermore, uptake should be blocked by known, potent inhibitors of the specific transporter, which serve as the positive control for inhibition.

Protocol 3.1: Neurotransmitter Uptake Inhibition Assay

Materials:

• Cell Line: A stable cell line expressing the transporter of interest (e.g., HEK293-hDAT).[4]

• Radiolabeled Substrate: [³H]Dopamine (for DAT), [³H]Norepinephrine (for NET), or [³H]Serotonin (for SERT).[9][12][13]

• Test Compound: 3-(3,5-Dimethylphenoxy)piperidine.

• Positive Control Inhibitor: A known inhibitor (e.g., Cocaine for DAT, Desipramine for NET, Fluoxetine for SERT).[9][14]

• Assay Buffer: Krebs-Ringer-HEPES (KRH) buffer or similar physiological salt solution.[15]

• 96-well Plates: Cell culture plates for seeding and assay plates.

Procedure:

• Cell Seeding: Seed the transporter-expressing cells into a 96-well plate and grow to confluence.

• Preparation: On the day of the assay, wash the cells once with warm assay buffer.

• Pre-incubation: Add assay buffer containing various concentrations of the test compound (or positive control) to the cells. Incubate for 10-20 minutes at the assay temperature (e.g., 25°C or 37°C).[4][9]

• Uptake Initiation: Add the radiolabeled substrate to each well to start the uptake reaction. The final substrate concentration should be near its Kₘ value for the transporter to ensure sensitive detection of inhibition.[11]

• Uptake Incubation: Incubate for a short period (e.g., 1-10 minutes) that falls within the linear range of uptake over time.[4][15]

• Termination: Rapidly terminate the uptake by aspirating the solution and washing the cells multiple times with ice-cold assay buffer.

• Cell Lysis & Quantification: Lyse the cells (e.g., with 1% SDS) and transfer the lysate to a scintillation vial. Add scintillation fluid and quantify the accumulated radioactivity using a scintillation counter.

• Data Analysis:

  • Determine non-specific uptake from wells treated with a high concentration of a known inhibitor.

  • Calculate the percentage of specific uptake inhibition for each concentration of the test compound.

  • Plot the percentage of inhibition versus the log concentration of the test compound and fit the data to a non-linear regression model to determine the IC₅₀ value.

Caption: Workflow for the Neurotransmitter Uptake Inhibition Assay.

Scenario B: The Compound Binds to the Sigma-1 Receptor (S1R)

Expertise & Experience: The S1R is not a conventional receptor; it is a ligand-regulated molecular chaperone located at the endoplasmic reticulum (ER).[16] Its functional readouts are less direct than for transporters or GPCRs. However, S1R activation is known to modulate intracellular calcium (Ca²⁺) signaling, providing a viable, cell-based functional assay format.[6][17]

Trustworthiness: The assay must differentiate between Ca²⁺ release from internal stores (like the ER) and influx from the extracellular space. Using agents like Thapsigargin (to deplete ER Ca²⁺) and EGTA (to chelate extracellular Ca²⁺) allows for mechanistic dissection. Known S1R agonists and antagonists must be used as controls.[17]

Protocol 3.2: Intracellular Calcium Flux Assay

Materials:

• Cell Line: A cell line endogenously expressing S1R (e.g., BV2 microglia) or a transfected line.[17]

• Calcium Indicator Dye: A fluorescent Ca²⁺ indicator such as Fluo-8 AM or Fura-2 AM.[17]

• Test Compound: 3-(3,5-Dimethylphenoxy)piperidine.

• Control Ligands: Known S1R agonist (e.g., (+)-Pentazocine) and antagonist (e.g., Haloperidol).[16]

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with calcium.

• Fluorescence Plate Reader: Equipped with injectors for compound addition.

Procedure:

• Cell Seeding: Seed cells into a black, clear-bottom 96-well or 384-well plate.

• Dye Loading: Remove culture medium and add assay buffer containing the calcium indicator dye. Incubate for 30-60 minutes at 37°C to allow the dye to enter the cells and be cleaved to its active form.[18]

• Baseline Reading: Place the plate in the fluorescence reader. Record a stable baseline fluorescence for a short period (e.g., 10-20 seconds).

• Compound Addition (Agonist Mode): Using an online injector, add the test compound across a range of concentrations. Continue to record the fluorescence signal for 2-3 minutes to capture any increase in intracellular Ca²⁺.

• Compound Addition (Antagonist Mode): In a separate set of wells, pre-incubate the dye-loaded cells with the test compound for 10-15 minutes. Record a new baseline, then inject a known S1R agonist at its EC₈₀ concentration. An antagonist will blunt or block the agonist-induced Ca²⁺ signal.

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline, or the area under the curve.

  • For agonist mode, plot the response against the log concentration of the test compound to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

  • For antagonist mode, plot the inhibition of the agonist response against the log concentration of the test compound to determine the IC₅₀.

Caption: S1R-mediated modulation of intracellular calcium release.

Tier 3: Advanced Mechanistic Studies

For compounds demonstrating potent functional activity, further assays are required to refine the mechanism of action.

Protocol 4.1: Neurotransmitter Efflux (Release) Assay

Expertise & Experience: It is critical to distinguish between a transporter inhibitor, which simply blocks reuptake, and a substrate/releaser, which causes the transporter to reverse its function and pump neurotransmitter out of the cell (efflux).[11][13] This assay preloads the cells with a radiolabeled neurotransmitter and then measures the rate at which the test compound induces its release.

Procedure:

• Cell Seeding: Prepare transporter-expressing cells in a 96-well plate as in Protocol 3.1.

• Loading: Wash the cells, then incubate them with a high concentration of radiolabeled substrate (e.g., [³H]Dopamine) for 30-60 minutes to allow for significant intracellular accumulation.

• Washing: Wash the cells multiple times with buffer to remove all extracellular radiolabel.

• Release Initiation: Add buffer containing various concentrations of the test compound or a known releasing agent (e.g., amphetamine).

• Sampling: At various time points (e.g., 1, 5, 10, 20 minutes), collect the entire extracellular buffer from the wells.

• Quantification: Measure the radioactivity in the collected buffer using a scintillation counter. After the final time point, lyse the cells to determine the remaining intracellular radioactivity.

• Data Analysis:

  • Express the released radioactivity at each time point as a percentage of the total initial radioactivity (released + remaining intracellular).

  • Plot the percentage of release against the log concentration of the test compound to determine the EC₅₀ for release.

  • A potent uptake inhibitor (from Protocol 3.1) that does not cause efflux is a reuptake inhibitor . A compound that causes robust efflux is a releasing agent .

Caption: Comparing transporter inhibitor and releasing agent mechanisms.

Protocol 4.2: Electrophysiology for Direct Functional Measurement

Expertise & Experience: For electrogenic transporters like DAT, NET, and SERT, the movement of substrate is coupled to the movement of ions (Na⁺, Cl⁻), generating a measurable electrical current. Whole-cell patch-clamp electrophysiology is the gold-standard technique to directly record these currents.[19][20]

Authoritative Grounding: This technique offers unparalleled temporal resolution, allowing for the direct measurement of transporter activity in real-time. It can distinguish between blockers, which reduce substrate-induced currents, and substrates, which generate currents themselves.[21] While low-throughput, it provides the most definitive functional data. This method would typically be employed at a later stage of characterization to confirm the mechanism of a high-priority compound.

Data Summary and Interpretation

All quantitative data should be summarized to build a clear pharmacological profile.

Table 2: Example Pharmacological Profile for 3-(3,5-Dimethylphenoxy)piperidine

Target	Binding Assay	Uptake Inhibition Assay	Efflux (Release) Assay	Functional Classification
Kᵢ (nM)	IC₅₀ (nM)	EC₅₀ (nM) / Eₘₐₓ (%)
hDAT	15	45	>10,000 / <5%	Selective DAT Inhibitor
hNET	250	800	>10,000 / <2%	Weak NET Inhibitor
hSERT	>10,000	>10,000	N/A	Inactive
hS1R	85	>10,000 (Agonist)	N/A	Weak S1R binder, no function

Interpretation: Based on this example data, 3-(3,5-Dimethylphenoxy)piperidine would be classified as a potent and selective dopamine reuptake inhibitor with weak activity at NET and no significant activity at SERT or S1R. The lack of activity in the efflux assay confirms it is a pure inhibitor, not a releasing agent.

References

• Current Protocols in Pharmacology. (2017). In Vitro Assays for the Functional Characterization of the Dopamine Transporter (DAT). John Wiley & Sons, Inc. [Link]

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• BioIVT. (n.d.). SERT Transporter Assay. [Link]

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• Zhang, J. H., & Xie, X. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Methods in Molecular Biology, 1642, 111-125. [Link]

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• Zhang, J. H., & Xie, X. (2019). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). SLAS Discovery, 24(3), 263-273. [Link]

• ResearchGate. (n.d.). High-throughput electrophysiology: An emerging paradigm for ion-channel screening and physiology. [Link]

• Bashe, A., et al. (2020). Sigma 1 Receptors In vitro and In vivo Imaging Studies in Different Disease States. RSC Medicinal Chemistry, 11(9), 976-993. [Link]

• Gifford Bioscience. (n.d.). Data Sheet Radioligand Binding Assay Protocol. [Link]

• University of Pennsylvania. (n.d.). CALCIUM FLUX PROTOCOL. [Link]

• Mishra, A. K., et al. (2018). Pharmacological profiling of sigma 1 receptor ligands by novel receptor homomer assays. Scientific Reports, 8(1), 1855. [Link]

• ResearchGate. (n.d.). Classical Radioligand Uptake and Binding Methods in Transporter Research. [Link]

• Ablordeppey, S. Y., et al. (2016). SIGMA RECEPTOR BINDING ASSAYS. Current Protocols in Pharmacology, 75, 1.29.1-1.29.12. [Link]

• Sucic, S., et al. (2020). Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters. Frontiers in Pharmacology, 11, 693. [Link]

• Pramod, A. B., et al. (2018). Model Systems for Analysis of Dopamine Transporter Function and Regulation. ACS Chemical Neuroscience, 9(9), 2194-2207. [Link]

• Nanion Technologies. (n.d.). Ion channels. [Link]

• Eurofins Discovery. (n.d.). sigma1 Human Binding Agonist Radioligand LeadHunter Assay. [Link]

• Sahn, J. J., et al. (2021). Examination of the Novel Sigma-1 Receptor Antagonist, SI 1/28, for Antinociceptive and Anti-allodynic Efficacy against Multiple Types of Nociception with Fewer Liabilities of Use. Pharmaceuticals, 14(11), 1102. [Link]

• Niccolini, F., & Politis, M. (2017). Dopamine Transporter Imaging, Current Status of a Potential Biomarker: A Comprehensive Review. Journal of Clinical Medicine, 6(1), 5. [Link]

• Li, Y., et al. (2016). Radioligand saturation binding for quantitative analysis of ligand-receptor interactions. Biophysics Reports, 2(1), 1-9. [Link]

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• Patel, P., et al. (2024). Sigma Ligand-mediated Cytosolic Calcium Modulation in BV2 Microglia Cells. bioRxiv. [Link]

• Lingle, C. J. (2011). Electrophysiological Approaches for the Study of Ion Channel Function. Methods in Molecular Biology, 786, 385-411. [Link]

• Booth, T. C., et al. (2015). The Role of Functional Dopamine-Transporter SPECT Imaging in Parkinsonian Syndromes, Part 2. American Journal of Neuroradiology, 36(2), 236-244. [Link]

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• Weizel, L., et al. (2021). Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists. ACS Chemical Neuroscience, 12(24), 4613-4626. [Link]

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Application Notes &amp; Protocols: The 3-(3,5-Dimethylphenoxy)piperidine Scaffold in Medicinal Chemistry

Preamble: Situating a Novel Scaffold in Drug Discovery

The piperidine ring is a quintessential "privileged structure" in medicinal chemistry, forming the backbone of numerous approved pharmaceuticals and biologically active compounds.[1][2] Its conformational flexibility and the basicity of its nitrogen atom allow it to engage in a wide array of interactions with biological targets, making it a highly sought-after component in drug design.[1][3] When coupled with a phenoxy moiety, the resulting scaffold presents a unique combination of lipophilicity, hydrogen bonding potential, and structural rigidity that can be fine-tuned for specific therapeutic applications.

This guide focuses on the 3-(3,5-Dimethylphenoxy)piperidine scaffold. While direct, extensive literature on this specific substitution pattern is nascent, its structural components suggest significant potential. By analyzing its constituent parts and drawing parallels from closely related analogs, we can construct a robust framework for its synthesis, evaluation, and optimization in a drug discovery context. These notes are intended for researchers, medicinal chemists, and drug development professionals, providing both the strategic rationale and the practical protocols necessary to explore this promising chemical space.

Section 1: Design Rationale and Physicochemical Profile

The decision to synthesize and investigate 3-(3,5-Dimethylphenoxy)piperidine is rooted in established medicinal chemistry principles. The scaffold is a bio-isostere of various neurotransmitters and can be conceptualized as a potential modulator of central nervous system (CNS) targets.

Structural Features and Their Implications:

• Piperidine Ring: The chair conformation allows for precise spatial orientation of substituents. The nitrogen atom (pKa ~8-10) is typically protonated at physiological pH, enabling ionic interactions with acidic residues (e.g., Asp, Glu) in receptor pockets or enzyme active sites.

• Ether Linkage: Provides a stable, relatively non-polar connection between the aromatic and heterocyclic rings, while the oxygen atom can act as a hydrogen bond acceptor.

• 3,5-Dimethylphenoxy Group: The dimethyl substitution pattern serves two key purposes:

  • Metabolic Blocking: Methyl groups at the meta positions can sterically hinder aromatic hydroxylation, a common metabolic pathway, potentially increasing the compound's half-life.

  • Lipophilicity Tuning: The methyl groups increase the overall lipophilicity (logP), which can enhance membrane permeability and access to CNS targets.

Predicted Physicochemical Properties

The following table summarizes the estimated properties of the core scaffold, crucial for predicting its drug-like potential.

Property	Estimated Value	Significance in Drug Discovery
Molecular Weight	~205.3 g/mol	Falls well within the "Rule of 5" guidelines for oral bioavailability.
cLogP	~2.8 - 3.2	Indicates good lipophilicity, suggesting potential for blood-brain barrier penetration.[4]
pKa (Piperidine N)	8.5 - 9.5	Ensures significant protonation at physiological pH (7.4), facilitating ionic interactions.
Topological Polar Surface Area (TPSA)	~21.7 Ų	Low TPSA is favorable for CNS penetration.
Hydrogen Bond Donors	1 (protonated N-H)
Hydrogen Bond Acceptors	2 (N and O)

Section 2: General Synthetic Strategy

The most direct and reliable method for constructing the 3-(3,5-Dimethylphenoxy)piperidine scaffold is via a nucleophilic aromatic substitution or Williamson ether synthesis variant. The protocol below outlines a common approach, starting from commercially available materials.

Workflow for Synthesis

Caption: General synthetic workflow for 3-(3,5-Dimethylphenoxy)piperidine.

Protocol 2.1: Synthesis of 3-(3,5-Dimethylphenoxy)piperidine

Rationale: This protocol employs a Mitsunobu reaction, which is a reliable method for forming ethers from alcohols and phenols under mild conditions. It avoids the need for a strong base to deprotonate the phenol, offering broad functional group tolerance. The Boc protecting group is used for the piperidine nitrogen due to its stability and ease of removal under acidic conditions that will not cleave the newly formed ether bond.

Materials:

• N-Boc-3-hydroxypiperidine

• 3,5-Dimethylphenol

• Triphenylphosphine (PPh₃)

• Diisopropyl azodicarboxylate (DIAD)

• Anhydrous Tetrahydrofuran (THF)

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Step-by-Step Procedure:

• Mitsunobu Reaction: a. To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add N-Boc-3-hydroxypiperidine (1.0 eq), 3,5-dimethylphenol (1.1 eq), and PPh₃ (1.2 eq). b. Dissolve the solids in anhydrous THF (approx. 0.1 M concentration relative to the piperidine). c. Cool the solution to 0°C in an ice bath. d. Add DIAD (1.2 eq) dropwise to the stirred solution over 15-20 minutes. Caution: The reaction can be exothermic. e. Allow the reaction to warm to room temperature and stir for 12-18 hours. f. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup and Purification: a. Remove the THF under reduced pressure. b. Redissolve the residue in ethyl acetate and wash sequentially with 1 M NaOH (to remove excess phenol), water, and brine. c. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. d. Purify the crude product by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate N-Boc-3-(3,5-Dimethylphenoxy)piperidine.

• Boc Deprotection: a. Dissolve the purified intermediate from step 2d in DCM (approx. 0.2 M). b. Add TFA (5-10 eq) and stir at room temperature for 1-2 hours. Monitor deprotection by TLC. c. Once complete, remove the solvent and excess TFA under reduced pressure. d. Redissolve the residue in DCM and wash with saturated NaHCO₃ solution until the aqueous layer is basic. e. Wash with brine, dry the organic layer over MgSO₄, filter, and concentrate to yield the final product, 3-(3,5-Dimethylphenoxy)piperidine. Further purification can be performed if necessary.

Section 3: Proposed Medicinal Chemistry Applications & Screening Strategy

Based on the activities of related phenoxy-piperidine and dimethylpiperidine analogs, this scaffold is a prime candidate for investigation in several therapeutic areas.[5][6]

• CNS Disorders: The structure is reminiscent of reuptake inhibitors. Analogs have shown activity as antidepressants by inhibiting the reuptake of biogenic amines.[6]

• Neurodegenerative Diseases: Derivatives of 3,5-dimethylpiperidine have been explored as inhibitors of enzymes like acetylcholinesterase (AChE), relevant to Alzheimer's disease.[5]

• Oncology: The piperidine nucleus is present in many anticancer agents that modulate key signaling pathways or interact with DNA.[1][7]

Screening Cascade

A logical, tiered approach is essential for efficiently evaluating the biological potential of the scaffold.

Caption: A tiered screening cascade for evaluating novel compounds.

Section 4: Key Experimental Protocols

The following protocols are foundational for the initial biological characterization of 3-(3,5-Dimethylphenoxy)piperidine and its derivatives.

Protocol 4.1: In Vitro Acetylcholinesterase (AChE) Inhibition Assay

Principle: This colorimetric assay, based on Ellman's method, measures the activity of AChE. The enzyme hydrolyzes acetylthiocholine (ATCI) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored anion (5-thio-2-nitrobenzoate), which is quantified spectrophotometrically at 412 nm. An inhibitor will reduce the rate of color formation.

Materials:

• AChE from electric eel (Type VI-S)

• Acetylthiocholine iodide (ATCI)

• DTNB (Ellman's reagent)

• Phosphate buffer (100 mM, pH 8.0)

• Test compound (dissolved in DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation: a. Prepare a 15 mM ATCI stock solution in deionized water. b. Prepare a 10 mM DTNB stock solution in pH 7.0 phosphate buffer. c. Prepare a 1 U/mL AChE working solution in pH 8.0 phosphate buffer.

• Assay Setup: In a 96-well plate, add the following to each well: a. 25 µL of test compound at various concentrations (final DMSO concentration <1%). Include a vehicle control (DMSO) and a positive control (e.g., Donepezil). b. 125 µL of 100 mM phosphate buffer (pH 8.0). c. 50 µL of DTNB solution (final concentration 3 mM). d. Mix and pre-incubate at 25°C for 10 minutes.

• Initiate Reaction: a. Add 25 µL of the AChE enzyme solution to each well. b. Immediately add 25 µL of the ATCI substrate solution (final concentration 1.5 mM).

• Data Acquisition: a. Measure the absorbance at 412 nm every minute for 10-15 minutes using a microplate reader.

• Data Analysis: a. Calculate the rate of reaction (V) for each well (ΔAbs/min). b. Calculate the percentage of inhibition using the formula: % Inhibition = [ (V_control - V_sample) / V_control ] * 100 c. Plot % Inhibition against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 4.2: General Cell Viability and Cytotoxicity (MTT Assay)

Principle: The MTT assay is a colorimetric method to assess cell metabolic activity. Viable cells contain mitochondrial dehydrogenases that convert the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into insoluble purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.[1]

Materials:

• Human cancer cell line (e.g., MCF-7, breast cancer)[7]

• Complete growth medium (e.g., DMEM + 10% FBS)

• MTT solution (5 mg/mL in PBS)

• DMSO

• 96-well cell culture plates

• Test compound

Procedure:

• Cell Seeding: a. Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. b. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.[1]

• Compound Treatment: a. Prepare serial dilutions of the test compound in growth medium. b. Remove the old medium from the wells and add 100 µL of the medium containing the test compound (or vehicle control). c. Incubate for 48 or 72 hours.[1]

• MTT Addition and Incubation: a. After incubation, add 20 µL of MTT solution to each well. b. Incubate for another 3-4 hours at 37°C until purple formazan crystals are visible.[1]

• Formazan Solubilization: a. Carefully remove the medium from each well. b. Add 150 µL of DMSO to each well to dissolve the formazan crystals.[1] c. Gently shake the plate for 10 minutes to ensure complete dissolution.

• Data Acquisition: a. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: a. Calculate the percentage of cell viability relative to the vehicle control. b. Determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ value by plotting viability against compound concentration.[1]

Section 5: Framework for Structure-Activity Relationship (SAR) Exploration

Once initial activity is established for the 3-(3,5-Dimethylphenoxy)piperidine scaffold, a systematic SAR study is the logical next step. The goal is to identify which parts of the molecule are critical for activity and which can be modified to improve potency, selectivity, and pharmacokinetic properties.

Caption: Key regions for SAR exploration on the core scaffold.

Key Questions to Address in an SAR Campaign:

• Phenyl Ring: Are the methyl groups essential? Can electron-withdrawing or donating groups enhance activity?

• Piperidine Nitrogen: Does N-alkylation or N-acylation improve potency or cell permeability?

• Stereochemistry: As the C3 position is a chiral center, the synthesis of individual enantiomers is critical to determine if the biological activity is stereospecific.

References

• Wang, R., et al. (2021). Design, Synthesis, and Structure-Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists. ACS Chemical Neuroscience, 12(2), 285-299. [Link]

• TUODA. (2025). Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. Retrieved January 19, 2026, from [Link]

• Cignarella, G., et al. (1989). 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. Il Farmaco, 44(9), 835-845. [Link]

• ResearchGate. (n.d.). Structure–activity relationship of piperidine derivatives with.... Retrieved January 19, 2026, from [Link]

• Hayashi, K., et al. (2012). Design and discovery of new (3S,5R)-5-[4-(2-chlorophenyl)-2,2-dimethyl-5-oxopiperazin-1-yl]piperidine-3-carboxamides as potent renin inhibitors. Bioorganic & Medicinal Chemistry Letters, 22(24), 7677-7682. [Link]

• de Oliveira, R. S., et al. (2016). Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. Biomedicine & Pharmacotherapy, 84, 1353-1364. [Link]

• Krasavin, M. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(15), 4836. [Link]

• Jones, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry, 13, 1614-1623. [Link]

• Ananthan, S., et al. (1999). Synthesis and structure-activity relationships of a new series of 2alpha-substituted trans-4,5-dimethyl-4-(3-hydroxyphenyl)piperidine as mu-selective opioid antagonists. Bioorganic & Medicinal Chemistry Letters, 9(4), 529-532. [Link]

• Mkhize, P. (2015). Pharmacological screening of synthetic piperidine derivatives. DUT Open Scholar. [Link]

• ResearchGate. (n.d.). Structure activity relationship of piperidine derivatives. Retrieved January 19, 2026, from [Link]

• Varela, M. T., et al. (2023). Investigation of Structure–Activity Relationships for Benzoyl and Cinnamoyl Piperazine/Piperidine Amides as Tyrosinase Inhibitors. ACS Omega, 8(48), 44265–44275. [Link]

• CN113372262A - Preparation method of trans-3, 5-dimethylpiperidine - Google Patents. (n.d.).

• Altyar, A. E., et al. (2024). Conjugates of 3,5-Bis(arylidene)-4-piperidone and Sesquiterpene Lactones Have an Antitumor Effect via Resetting the Metabolic Phenotype of Cancer Cells. Molecules, 29(12), 2776. [Link]

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Application Notes and Protocols for Cell-Based Cytotoxicity Assays of 3-(3,5-Dimethylphenoxy)piperidine

Introduction: Unveiling the Cytotoxic Potential of Novel Piperidine Derivatives

The piperidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmacologically active compounds.[1][2] Derivatives of piperidine have demonstrated a wide array of biological activities, including anticancer properties.[3][4][5] As new chemical entities are synthesized, such as 3-(3,5-Dimethylphenoxy)piperidine, a comprehensive evaluation of their cytotoxic effects is a critical early step in the drug discovery and development process.[6][7] This document provides a detailed guide for researchers, scientists, and drug development professionals on the application of key cell-based assays to characterize the cytotoxic profile of this novel compound.

These protocols are designed to provide a multi-faceted view of cytotoxicity, moving beyond simple cell death measurement to elucidate the underlying mechanisms. We will explore assays that measure metabolic activity, membrane integrity, and the induction of apoptosis. By employing this suite of assays, researchers can gain a robust understanding of the potential of 3-(3,5-Dimethylphenoxy)piperidine as a therapeutic agent or identify any potential toxic liabilities.

Strategic Selection of Cell-Based Assays

A thorough assessment of cytotoxicity requires a multi-pronged approach. Relying on a single assay can be misleading, as different compounds can induce cell death through various mechanisms. This guide focuses on a trio of well-established and complementary assays:

• MTT Assay: To assess metabolic activity as an indicator of cell viability.[8][9]

• Lactate Dehydrogenase (LDH) Assay: To quantify plasma membrane damage.[10]

• Caspase-3/7 Assay: To specifically detect the activation of key executioner caspases in apoptosis.[11][12]

The rationale behind this selection is to build a comprehensive cytotoxicity profile, differentiating between cytostatic effects (inhibition of proliferation), cytotoxic effects leading to membrane disruption (necrosis), and programmed cell death (apoptosis).

Cell Line Selection: The Foundation of Meaningful Data

The choice of cell line is a critical parameter that can significantly influence the outcome and interpretation of cytotoxicity studies.[13][14][15] The ideal cell line(s) should be relevant to the intended therapeutic application of the compound. For a novel compound like 3-(3,5-Dimethylphenoxy)piperidine with an unknown target, a preliminary screening against a panel of cancer cell lines from different tissue origins is recommended.[15]

Recommended Cell Lines for Initial Screening:

Cell Line	Tissue of Origin	Key Characteristics
MCF-7	Breast Adenocarcinoma	Estrogen receptor-positive, widely used cancer model.[3]
MDA-MB-231	Breast Adenocarcinoma	Triple-negative, highly invasive breast cancer model.[4]
A549	Lung Carcinoma	A common model for lung cancer studies.[16]
HepG2	Hepatocellular Carcinoma	Often used for hepatotoxicity studies due to its metabolic capabilities.[14]
HCT116	Colorectal Carcinoma	A well-characterized colon cancer cell line.
PC-3	Prostate Adenocarcinoma	Androgen-independent prostate cancer model.[3]
HaCaT	Keratinocyte	A non-cancerous human cell line to assess general cytotoxicity.[3]

This diverse panel allows for the identification of potential tissue-specific effects and provides a baseline for the compound's general toxicity to non-malignant cells.

Experimental Workflow for Cytotoxicity Assessment

The overall workflow for assessing the cytotoxicity of 3-(3,5-Dimethylphenoxy)piperidine is a sequential process designed for efficiency and data integrity.

Caption: A streamlined workflow for the cytotoxic evaluation of novel compounds.

Protocol 1: MTT Assay for Cell Viability

Principle

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[8][17] NAD(P)H-dependent cellular oxidoreductase enzymes, primarily in the mitochondria of living cells, reduce the yellow tetrazolium salt MTT to its insoluble purple formazan.[9] The amount of formazan produced is directly proportional to the number of viable, metabolically active cells.[8]

Caption: The enzymatic conversion underlying the MTT cell viability assay.

Materials

• 3-(3,5-Dimethylphenoxy)piperidine

• Selected cell lines

• Complete culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS), sterile

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[18]

• Dimethyl sulfoxide (DMSO) or other suitable solubilizing agent[8]

• 96-well flat-bottom sterile culture plates

• Microplate reader capable of measuring absorbance at 570 nm

Step-by-Step Protocol

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of complete medium).

  • Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.[19]

• Compound Treatment:

  • Prepare a stock solution of 3-(3,5-Dimethylphenoxy)piperidine in DMSO.

  • Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration does not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the medium from the wells and add 100 µL of the medium containing the various concentrations of the compound.

  • Include appropriate controls:

    • Vehicle Control: Cells treated with medium containing the same concentration of DMSO as the highest compound concentration.

    • Untreated Control: Cells in culture medium only.

    • Blank: Medium only (no cells).

  • Incubate for the desired exposure times (e.g., 24, 48, and 72 hours).[19]

• MTT Addition and Incubation:

  • After the incubation period, carefully add 10 µL of MTT solution (5 mg/mL) to each well (final concentration of 0.5 mg/mL).[19]

  • Incubate the plate for 2-4 hours at 37°C, protected from light, allowing for the formation of formazan crystals.[18]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT without disturbing the formazan crystals.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[8]

  • Mix thoroughly by gentle shaking on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

Data Analysis

• Subtract the average absorbance of the blank wells from all other readings.

• Calculate the percentage of cell viability for each concentration using the following formula:

  % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

• Plot the % Viability against the log of the compound concentration to generate a dose-response curve.

• Determine the IC50 value (the concentration of the compound that inhibits cell viability by 50%).

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

Principle

Lactate dehydrogenase (LDH) is a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[10][20] The LDH assay measures the activity of this released LDH. It is a coupled enzymatic reaction where LDH oxidizes lactate to pyruvate, which then reduces a tetrazolium salt (INT) to a colored formazan product. The amount of formazan produced is proportional to the amount of LDH released, and thus to the extent of cell lysis.[20]

Caption: The enzymatic cascade for detecting LDH release from damaged cells.

Materials

• Commercially available LDH cytotoxicity assay kit (containing LDH reaction solution, stop solution, and lysis buffer)

• Cells and compound prepared as in the MTT assay protocol

• 96-well flat-bottom sterile culture plates

• Microplate reader capable of measuring absorbance at 490 nm

Step-by-Step Protocol

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol.

  • In addition to the controls mentioned previously, prepare a Maximum LDH Release Control by adding the lysis solution provided in the kit (e.g., 10% Triton X-100) to a set of untreated control wells 45 minutes before the end of the incubation period.[20][21]

• Sample Collection:

  • After incubation, centrifuge the 96-well plate at 400 x g for 5 minutes to pellet any detached cells.[20]

  • Carefully transfer 50 µL of the cell-free supernatant from each well to a new 96-well plate.[21]

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the LDH reaction mixture to each well of the new plate containing the supernatant.[21]

  • Incubate at room temperature for 30 minutes, protected from light.[20]

• Stopping the Reaction:

  • Add 50 µL of the stop solution from the kit to each well.[21]

• Data Acquisition:

  • Measure the absorbance at 490 nm using a microplate reader.

Data Analysis

• Subtract the average absorbance of the blank (medium only) from all other readings.

• Calculate the percentage of cytotoxicity using the following formula:

  % Cytotoxicity = [(Absorbance of Treated - Absorbance of Untreated) / (Absorbance of Max Release - Absorbance of Untreated)] x 100

• Plot the % Cytotoxicity against the log of the compound concentration and determine the IC50 value.

Protocol 3: Caspase-Glo® 3/7 Assay for Apoptosis

Principle

Caspases are a family of proteases that are key mediators of apoptosis.[22] Caspase-3 and Caspase-7 are executioner caspases that cleave numerous cellular proteins, leading to the characteristic morphological changes of apoptosis. The Caspase-Glo® 3/7 Assay provides a proluminescent caspase-3/7 substrate containing the tetrapeptide sequence DEVD.[11] In the presence of active caspase-3 or -7, the substrate is cleaved, releasing aminoluciferin, which is a substrate for luciferase, generating a luminescent "glow-type" signal that is proportional to the amount of caspase activity.[11]

Caption: Principle of the luminescent Caspase-Glo® 3/7 apoptosis assay.

Materials

• Caspase-Glo® 3/7 Assay kit (Promega or similar)

• Cells and compound prepared as in the MTT assay protocol

• White-walled 96-well plates suitable for luminescence measurements

• Luminometer or a microplate reader with luminescence detection capabilities

Step-by-Step Protocol

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 from the MTT assay protocol, using a white-walled 96-well plate.

• Assay Reagent Preparation and Addition:

  • Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.

  • Equilibrate the plate and its contents to room temperature.

  • Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.[11]

• Incubation:

  • Mix the contents of the wells by gentle shaking on an orbital shaker for 30 seconds.

  • Incubate the plate at room temperature for 1 to 3 hours, protected from light.[11]

• Data Acquisition:

  • Measure the luminescence of each well using a luminometer.

Data Analysis

• Subtract the average luminescence of the blank (medium only + reagent) from all other readings.

• Express the results as Relative Luminescence Units (RLU) or as a fold change over the vehicle control.

• Plot the fold change in caspase activity against the log of the compound concentration.

Data Summary and Interpretation

To facilitate a clear comparison of the results obtained from the different assays, the data should be summarized in a structured table.

Example Data Summary Table:

Compound Concentration	% Cell Viability (MTT)	% Cytotoxicity (LDH)	Fold Change in Caspase-3/7 Activity
Vehicle Control	100%	0%	1.0
[Conc. 1]	...	...	...
[Conc. 2]	...	...	...
[Conc. 3]	...	...	...
[Conc. 4]	...	...	...
[Conc. 5]	...	...	...
IC50 Value	X µM	Y µM	N/A

Interpreting the Results:

• High MTT signal, Low LDH release, Low Caspase activity: The compound is not cytotoxic at the tested concentrations.

• Low MTT signal, Low LDH release, Low Caspase activity: The compound may be cytostatic, inhibiting cell proliferation without causing immediate cell death.

• Low MTT signal, High LDH release, Low Caspase activity: The compound likely induces necrotic cell death through membrane damage.

• Low MTT signal, Low/Moderate LDH release, High Caspase activity: The compound induces apoptosis. A slight increase in LDH may be observed in late-stage apoptosis due to secondary necrosis.

Conclusion

This guide provides a comprehensive framework for evaluating the cytotoxicity of the novel compound 3-(3,5-Dimethylphenoxy)piperidine. By systematically applying the MTT, LDH, and Caspase-3/7 assays, researchers can obtain robust and multi-parametric data on the compound's effects on cell viability, membrane integrity, and the induction of apoptosis. This information is crucial for making informed decisions in the early stages of drug discovery and development, paving the way for further mechanistic studies and preclinical evaluation.

References

• Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. Pak J Pharm Sci. 2013 May;26(3):517-23. [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. CLYTE Technologies. [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]

• Highlight report: Cell type selection for toxicity testing. Arch Toxicol. 2018; 92(9): 2951–2953. [Link]

• Cell Viability Assays. Assay Guidance Manual. NCBI Bookshelf. [Link]

• Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity. Molecules. 2018 Sep; 23(9): 2347. [Link]

• Role of Cell-Based Assays in Drug Discovery and Development. Creative Bioarray. [Link]

• A Rapid Survival Assay to Measure Drug-Induced Cytotoxicity and Cell Cycle Effects. Curr Protoc Cytom. 2010 Oct; Chapter 9: Unit9.33. [Link]

• What cell line should I choose for citotoxicity assays? ResearchGate. [Link]

• Quantification of lactate dehydrogenase for cell viability testing using cell lines and primary cultured astrocytes. Curr Protoc. 2021 Jun; 1(6): e178. [Link]

• The role of cell-based assays for drug discovery. News-Medical.Net. [Link]

• Cell Proliferation and Cytotoxicity Assays, The Fundamentals for Drug Discovery. Int J Mol Sci. 2023 Nov; 24(23): 16738. [Link]

• Chemical structures of anticancer piperidine derivatives. ResearchGate. [Link]

• Pharmacological Applications of Piperidine Derivatives. Encyclopedia. 2023, 3(1), 213-241. [Link]

• Muse® Caspase-3/7 Kit. Luminex Corporation. [Link]

• Guide for Selection of Relevant Cell Lines During the Evaluation of New Anti-Cancer Compounds. Curr Top Med Chem. 2018;18(6):430-441. [Link]

• Cytotoxicity testing & ISO 10993-5: 7 tips for laboratory selection. Johner Institute. [Link]

• Predictive Models For Estimating Cytotoxicity On The Basis Of Chemical Structures. ACS Omega. 2020 Mar 12;5(11):5798-5806. [Link]

• Cytotoxic 3,5-bis(benzylidene)piperidin-4-ones and N-acyl analogs displaying selective toxicity for malignant cells. Eur J Med Chem. 2008 Jan;43(1):1-7. [Link]

• 3,5-Dimethylpiperidine. Grokipedia. [Link]

• Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Medicines (Basel). 2021 Dec; 8(12): 78. [Link]

• Characterization of 3,3-dimethyl substituted N-aryl piperidines as potent microsomal prostaglandin E synthase-1 inhibitors. Bioorg Med Chem Lett. 2016 Oct 1;26(19):4661-5. [Link]

• Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. TUODA. [Link]

• Dimeric 3,5-Bis(benzylidene)-4-piperidones: Tumor-Selective Cytotoxicity and Structure-Activity Relationships. Pharmaceuticals (Basel). 2024 Jan; 17(1): 99. [Link]

Sources

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• 2. chemimpex.com [chemimpex.com]
• 3. Highly functionalized piperidines: Free radical scavenging, anticancer activity, DNA interaction and correlation with biological activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cytotoxic 3,5-bis(benzylidene)piperidin-4-ones and N-acyl analogs displaying selective toxicity for malignant cells - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 10. What is the principle of LDH assay? | AAT Bioquest [aatbio.com]
• 11. Caspase-Glo® 3/7 Assay Protocol [promega.jp]
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• 22. stemcell.com [stemcell.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 3-(3,5-Dimethylphenoxy)piperidine

Welcome to the technical support center for the synthesis of 3-(3,5-Dimethylphenoxy)piperidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. The information provided herein is based on established principles of organic chemistry and proven field insights for analogous transformations.

Introduction

The synthesis of 3-(3,5-Dimethylphenoxy)piperidine, a molecule of interest in medicinal chemistry, typically involves the formation of an ether linkage between a piperidine scaffold and a substituted phenol. The two most common and logical synthetic routes are the Mitsunobu reaction and the Williamson ether synthesis . The choice between these pathways often depends on the starting materials, desired stereochemistry, and scalability. This guide will provide in-depth troubleshooting for both approaches.

Core Synthetic Pathways

Two primary synthetic strategies are generally employed for the synthesis of 3-(3,5-Dimethylphenoxy)piperidine. The selection of the pathway is a critical first step and will dictate the potential challenges and optimization parameters.

Caption: Primary synthetic routes to 3-(3,5-Dimethylphenoxy)piperidine.

Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address potential issues encountered during the synthesis of 3-(3,5-Dimethylphenoxy)piperidine.

Part 1: Mitsunobu Reaction Pathway

The Mitsunobu reaction is a powerful method for forming carbon-oxygen bonds with inversion of stereochemistry, making it a popular choice for this transformation.[1][2]

Q1: My Mitsunobu reaction is showing low conversion to the desired product. What are the likely causes and how can I improve the yield?

A1: Low conversion in a Mitsunobu reaction can stem from several factors. Here is a systematic approach to troubleshooting:

• Reagent Quality and Stoichiometry:

  • Anhydrous Conditions: The Mitsunobu reaction is highly sensitive to water. Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., argon or nitrogen). Solvents must be anhydrous.[1]

  • Reagent Purity: Use high-purity triphenylphosphine (PPh₃) and a fresh source of azodicarboxylate (DEAD or DIAD). Older bottles of azodicarboxylates can degrade, leading to lower reactivity.

  • Stoichiometry: Typically, a slight excess (1.2-1.5 equivalents) of PPh₃ and the azodicarboxylate relative to the limiting reagent (either N-Boc-3-hydroxypiperidine or 3,5-dimethylphenol) is recommended.[3]

• Reaction Conditions:

  • Solvent: Anhydrous tetrahydrofuran (THF) is the most common and generally effective solvent.[3] Dichloromethane or dioxane can also be used.

  • Temperature: The reaction is typically initiated at 0°C with the slow, dropwise addition of the azodicarboxylate. This is crucial to control the initial exothermic reaction. The reaction is then allowed to warm to room temperature and stirred for several hours (typically 6-8 hours).[1][4] In cases of low reactivity, gentle heating (e.g., to 40°C) may be beneficial, but this should be monitored carefully for side product formation.

  • Order of Addition: The order of reagent addition can be critical. The standard protocol involves dissolving the alcohol (N-Boc-3-hydroxypiperidine), phenol (3,5-dimethylphenol), and PPh₃ in the solvent, cooling the mixture, and then adding the azodicarboxylate. If this fails, pre-forming the betaine by adding the azodicarboxylate to PPh₃ before adding the alcohol and phenol can sometimes improve results.[4]

• Acidity of the Nucleophile:

  • The pKa of the nucleophile (3,5-dimethylphenol) should ideally be below 13 for an efficient reaction.[4] While 3,5-dimethylphenol is sufficiently acidic, ensure no basic impurities are present that could consume the phenol.

Q2: I am having difficulty purifying my product from the Mitsunobu reaction byproducts. What are the best strategies for purification?

A2: The primary byproducts of the Mitsunobu reaction are triphenylphosphine oxide (TPPO) and the reduced form of the azodicarboxylate (e.g., diethyl hydrazinedicarboxylate).[5][6] These can often co-elute with the desired product during chromatography.

• Chromatography:

  • Careful column chromatography on silica gel is the most common purification method. A gradient elution, starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity, can help separate the product from the byproducts.

  • TPPO can sometimes be challenging to remove completely. If it co-elutes, alternative strategies may be necessary.

• Alternative Purification Techniques:

  • Crystallization: If the product is a solid, crystallization can be an effective method for removing the often oily or amorphous byproducts.

  • Use of Polymer-Supported Reagents: Using a polymer-supported triphenylphosphine allows for the simple filtration of the phosphine oxide byproduct.[5]

  • Modified Reagents for Acid/Base Extraction: Employing a phosphine with a basic handle (e.g., diphenyl(2-pyridyl)phosphine) allows for the removal of the resulting phosphine oxide by washing the organic layer with a dilute acid solution.[5]

  • Precipitation: In some cases, TPPO can be precipitated from the reaction mixture by the addition of a non-polar solvent like diethyl ether or hexanes, followed by filtration.

Q3: What are the common side reactions in the Mitsunobu synthesis of 3-(3,5-Dimethylphenoxy)piperidine?

A3: Besides incomplete reaction, several side reactions can occur:

• Elimination: If the piperidine ring is not N-protected, the secondary amine can be alkylated by the activated alcohol, leading to undesired byproducts. It is highly recommended to use an N-protected 3-hydroxypiperidine, such as N-Boc-3-hydroxypiperidine.

• Reaction with the Azodicarboxylate: The nucleophile (3,5-dimethylphenoxide) can potentially react with the azodicarboxylate, although this is less common with phenolic nucleophiles.[4]

• O-Alkylation vs. C-Alkylation: While O-alkylation is the desired outcome, there is a small possibility of C-alkylation on the phenol ring, especially if there are unreacted starting materials and prolonged reaction times at elevated temperatures.

Caption: A typical workflow for the Mitsunobu synthesis of 3-(3,5-Dimethylphenoxy)piperidine.

Part 2: Williamson Ether Synthesis Pathway

The Williamson ether synthesis is a classic and reliable method for forming ethers, proceeding via an Sₙ2 reaction between an alkoxide and an alkyl halide.[7]

Q4: My Williamson ether synthesis is giving a low yield. How can I optimize it?

A4: Low yields in this reaction are often due to suboptimal reaction conditions or competing elimination reactions.

• Base Selection and Alkoxide Formation:

  • The first step is the deprotonation of 3,5-dimethylphenol to form the corresponding phenoxide. Strong bases are required for complete deprotonation. Sodium hydride (NaH) or potassium hydride (KH) in an aprotic solvent like THF or DMF are excellent choices.[8]

  • Alternatively, bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) can be used, often in a polar aprotic solvent like DMF or acetonitrile, and may require heating.[9]

• Choice of Piperidine Electrophile:

  • The piperidine component must have a good leaving group at the 3-position. A 3-halopiperidine (e.g., 3-bromopiperidine or 3-iodopiperidine) or a piperidine with a sulfonate ester leaving group (e.g., tosylate or mesylate) is required.

  • The piperidine nitrogen should be protected (e.g., with a Boc group) to prevent it from acting as a competing nucleophile.

• Solvent and Temperature:

  • Polar aprotic solvents like DMF, DMSO, or acetonitrile are generally preferred as they can accelerate Sₙ2 reactions.[9][10]

  • The reaction temperature will depend on the reactivity of the electrophile. Reactions with more reactive electrophiles may proceed at room temperature, while less reactive ones may require heating. However, excessive heat can promote the competing E2 elimination reaction.

• Reaction Time:

  • These reactions can sometimes be slow. It is important to monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Insufficient reaction time is a common reason for low yields in academic settings.[7]

Q5: I am observing significant amounts of an elimination byproduct. How can I minimize this?

A5: The main competing reaction in Williamson ether synthesis is E2 elimination, especially with secondary alkyl halides.[11]

• Reaction Temperature: Use the lowest temperature that allows the reaction to proceed at a reasonable rate. Higher temperatures favor elimination.

• Base: While a strong base is needed to form the phenoxide, a very hindered or overly strong base can promote elimination. Using a less hindered base like NaH or K₂CO₃ is generally preferable to a bulky base like potassium tert-butoxide.

• Leaving Group: A better leaving group (I > Br > Cl > OTs) can sometimes allow for lower reaction temperatures, thus disfavoring elimination.

Q6: What is the recommended workup and purification procedure for the Williamson ether synthesis?

A6:

• Workup:

  • After the reaction is complete, carefully quench any remaining hydride base with a protic solvent like methanol or isopropanol.

  • Dilute the reaction mixture with water and extract the product into an organic solvent like ethyl acetate or dichloromethane.

  • Wash the organic layer with a dilute aqueous base (e.g., 1M NaOH) to remove any unreacted 3,5-dimethylphenol.[8]

  • Wash with brine, dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purification:

  • The crude product is typically purified by silica gel column chromatography.

Part 3: N-Deprotection

Q7: How do I remove the N-Boc protecting group after the ether formation?

A7: The N-Boc group is typically removed under acidic conditions.

• Reagents:

  • Trifluoroacetic acid (TFA): A solution of TFA in a solvent like dichloromethane (DCM) is a very common and effective method. The reaction is usually fast at room temperature.

  • Hydrochloric acid (HCl): A solution of HCl in an organic solvent like dioxane or methanol is also widely used. This often results in the precipitation of the hydrochloride salt of the deprotected amine, which can simplify isolation.

• Procedure:

  • Dissolve the N-Boc protected product in the chosen solvent (e.g., DCM).

  • Add the acid (TFA or HCl solution) and stir at room temperature.

  • Monitor the reaction by TLC or LC-MS until the starting material is consumed.

  • For TFA deprotection, the solvent and excess TFA are typically removed under reduced pressure. The residue is then dissolved in a suitable solvent and washed with a base (e.g., saturated NaHCO₃ solution) to neutralize the acid and liberate the free amine.

  • For HCl deprotection where the hydrochloride salt precipitates, the solid can be collected by filtration.

Data Summary Table

Parameter	Mitsunobu Reaction	Williamson Ether Synthesis
Piperidine Reagent	N-Boc-3-hydroxypiperidine[1]	N-Boc-3-halopiperidine or N-Boc-3-piperidyl tosylate/mesylate
Phenol Reagent	3,5-Dimethylphenol	Sodium or potassium salt of 3,5-dimethylphenol
Key Reagents	PPh₃, DEAD or DIAD[1]	Strong base (e.g., NaH) or moderate base (e.g., K₂CO₃)[9][10]
Typical Solvents	Anhydrous THF, Dioxane, DCM[3]	DMF, Acetonitrile, THF[9][10]
Temperature	0°C to RT (can be heated if necessary)[1][4]	RT to reflux, depending on reactants
Key Byproducts	Triphenylphosphine oxide, reduced azodicarboxylate[5][6]	Elimination product (piperidine-2-ene derivative)
Stereochemistry	Inversion at C-3 of piperidine[2]	Inversion at C-3 of piperidine (Sₙ2)[7]
Advantages	Mild conditions, reliable inversion of stereochemistry	Utilizes readily available starting materials, well-established method
Disadvantages	Stoichiometric byproducts can complicate purification	Potential for competing elimination reaction, requires a strong base

References

• Benchchem Application Notes and Protocols: Mitsunobu Reaction Conditions for (S)-1-Boc-3-hydroxypiperidine. (URL not available)

• Organic Synthesis. Mitsunobu Reaction. [Link]

• Journal of Medicinal Chemistry. 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. [Link]

• Williamson Ether Synthesis. Name Reactions in Organic Synthesis. (URL not available)

• RSC Medicinal Chemistry. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. [Link]

• Google Patents.
• Google Patents.

• PubMed. Synthesis and SAR Studies of 3-phenoxypropyl Piperidine Analogues as ORL1 (NOP) Receptor Agonists. [Link]

• Google Patents. Preparation method of trans-3, 5-dimethylpiperidine.

• Master Organic Chemistry. The Williamson Ether Synthesis. [Link]

• The Mitsunobu Reaction: Origin, Mechanism, Improvements, and Applic

• Wikipedia. Williamson ether synthesis. [Link]

• University of Richmond. Organic Chemistry Williamson Ether Synthesis. [Link]

• MDPI. Adaptation of the Mitsunobu Reaction for Facile Synthesis of Dorsomorphin-Based Library. [Link]

• Benchchem. N-Boc-4-Hydroxypiperidine: A Cornerstone for Innovation in Organic Synthesis and Drug Discovery. (URL not available)

• J&K Scientific LLC. Williamson Ether Synthesis. [Link]

• ResearchGate. Synthesis and SAR studies of 3-phenoxypropyl piperidine analogues as ORL1 (NOP) receptor agonists. [Link]

• National Institutes of Health. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. [Link]

• TUODA. Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. [Link]

• Wikipedia. Mitsunobu reaction. [Link]

• Google Patents. Methods for synthesizing (r)-3-phenylpiperidine or/and (s)
• Google Patents.

• PubMed. Optimization of aripiprazole synthesis. [Link]

• ResearchGate. Examples of the simplification purification of Mitsunobu reaction. [Link]

• SpectraBase. Piperidine. [Link]

• PubMed. Optimization of aripiprazole synthesis. [Link]

• ResearchGate. 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. [Link]

• Grokipedia. 3,5-Dimethylpiperidine. [Link]

• ResearchGate. (PDF) Optimization of aripiprazole synthesis. [Link]

• ResearchGate. Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. [Link]

• NP-MRD. 13C NMR Spectrum (1D, 101 MHz, D2O, predicted). [Link]

Sources

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• 2. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-synthesis.com [organic-synthesis.com]
• 4. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 5. tcichemicals.com [tcichemicals.com]
• 6. researchgate.net [researchgate.net]
• 7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 8. scholarship.richmond.edu [scholarship.richmond.edu]
• 9. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 10. jk-sci.com [jk-sci.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

"3-(3,5-Dimethylphenoxy)piperidine" stability and degradation pathways

Welcome to the technical support resource for 3-(3,5-Dimethylphenoxy)piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth information on the stability and potential degradation pathways of this compound. Here, you will find troubleshooting advice and frequently asked questions to ensure the integrity of your experiments and materials.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for 3-(3,5-Dimethylphenoxy)piperidine?

A1: To ensure the long-term stability of 3-(3,5-Dimethylphenoxy)piperidine, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area. Keep the container upright to prevent leakage. It is crucial to protect the compound from heat, sparks, open flames, and static discharge. For handling, avoid contact with skin and eyes and prevent inhalation of vapor or mist. Use of personal protective equipment such as safety goggles, gloves, and a lab coat is strongly recommended. All work should be conducted in a chemical fume hood to ensure adequate ventilation.

Q2: What are the known incompatibilities of 3-(3,5-Dimethylphenoxy)piperidine?

A2: 3-(3,5-Dimethylphenoxy)piperidine is incompatible with strong oxidizing agents. Contact with these substances can lead to vigorous reactions and degradation of the compound. It is also advised to keep it away from sources of ignition as vapors may form explosive mixtures with air.

Q3: What are the expected thermal decomposition products?

A3: When exposed to high temperatures, 3-(3,5-Dimethylphenoxy)piperidine is expected to decompose and produce hazardous thermal decomposition products, including oxides of carbon (CO, CO2) and nitrogen (NOx).

Q4: I am seeing unexpected peaks in my HPLC/LC-MS analysis of a sample containing 3-(3,5-Dimethylphenoxy)piperidine. Could this be due to degradation?

A4: The appearance of unexpected peaks in your chromatogram is a strong indicator of degradation. The stability of piperidine derivatives can be influenced by factors such as pH, temperature, light, and the presence of oxidizing agents. To confirm if the new peaks correspond to degradation products, it is recommended to perform a forced degradation study. This will help in identifying the potential degradation products and understanding the stability of the compound under your specific analytical conditions.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Loss of assay purity or potency over time.	Compound degradation due to improper storage (e.g., exposure to light, heat, or air).	1. Review storage conditions. Ensure the compound is stored in a tightly sealed, light-resistant container in a cool, dry, and inert atmosphere if necessary. 2. Analyze a freshly prepared sample as a baseline for comparison. 3. Perform a stability-indicating HPLC method to quantify the parent compound and any degradation products.
Inconsistent results between experimental replicates.	Degradation of the compound in the experimental solution (e.g., due to pH, temperature, or solvent).	1. Evaluate the stability of the compound in the specific solvent and buffer system used in your experiment. 2. Prepare solutions fresh before each experiment. 3. If the experiment is lengthy, consider running a control sample under the same conditions for the same duration to assess degradation.
Color change of the material.	Potential oxidation or other degradation pathways.	1. Do not use the material if a significant color change is observed. 2. Characterize a small sample of the discolored material using techniques like LC-MS to identify potential degradation products. 3. Order a new batch of the compound and ensure proper storage conditions are met.

Understanding Degradation Pathways

While specific, peer-reviewed degradation pathways for 3-(3,5-Dimethylphenoxy)piperidine are not extensively documented in publicly available literature, we can infer likely pathways based on the functional groups present: the piperidine ring (a secondary amine) and the ether linkage.

Key Susceptible Sites for Degradation:

• Piperidine Nitrogen: The lone pair of electrons on the nitrogen atom makes it susceptible to oxidation.

• Ether Linkage: The C-O bond of the ether can be susceptible to cleavage under acidic conditions.

• Piperidine Ring: Ring opening can occur under oxidative stress.

Hypothetical Degradation Pathways

The following diagram illustrates potential degradation pathways for 3-(3,5-Dimethylphenoxy)piperidine under various stress conditions. These are proposed based on general chemical principles of related structures.

Caption: Hypothetical degradation pathways of 3-(3,5-Dimethylphenoxy)piperidine.

Experimental Protocol: Forced Degradation Study

To experimentally determine the degradation pathways and develop a stability-indicating analytical method, a forced degradation study is essential.

Objective: To intentionally degrade 3-(3,5-Dimethylphenoxy)piperidine under various stress conditions to identify potential degradation products and establish a stability-indicating analytical method.

Materials:

• 3-(3,5-Dimethylphenoxy)piperidine

• HPLC grade acetonitrile and water

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• RP-HPLC system with a C18 column and UV or MS detector

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 3-(3,5-Dimethylphenoxy)piperidine in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Heat at 60°C for 24 hours.

  • Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Heat at 60°C for 24 hours.

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours.

  • Thermal Degradation: Place a solid sample and a solution sample in an oven at 80°C for 48 hours.

  • Photolytic Degradation: Expose a solid sample and a solution sample to light in a photostability chamber according to ICH Q1B guidelines.

• Sample Analysis:

  • At appropriate time points, withdraw samples.

  • Neutralize the acidic and basic samples before analysis.

  • Dilute all samples to a suitable concentration for analysis.

  • Analyze all stressed samples, along with an unstressed control sample, using a validated RP-HPLC method.

Data Analysis:

• Compare the chromatograms of the stressed samples with the control.

• Identify and quantify the degradation products.

• If using a mass spectrometer, determine the mass-to-charge ratio of the degradation products to help elucidate their structures.

Workflow for Forced Degradation Study and Analysis

Troubleshooting "3-(3,5-Dimethylphenoxy)piperidine" experimental results

Welcome to the technical support resource for 3-(3,5-Dimethylphenoxy)piperidine (CAS 946681-15-8). This guide is designed for researchers, scientists, and drug development professionals to navigate common experimental challenges and answer frequently asked questions. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying scientific principles to empower your research.

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis, purification, and analysis of 3-(3,5-Dimethylphenoxy)piperidine.

Synthesis & Reaction Issues

Q1: My Williamson ether synthesis of 3-(3,5-Dimethylphenoxy)piperidine is resulting in a low yield. What are the likely causes and how can I optimize the reaction?

Low yields in this synthesis, which typically involves the reaction of 3,5-dimethylphenol with a protected 3-hydroxypiperidine (followed by deprotection) or a related piperidine derivative with a good leaving group, can be attributed to several factors.

Potential Causes & Solutions:

• Incomplete Deprotonation of the Phenol: The reaction requires the formation of a phenoxide ion, which is a potent nucleophile. If the base is not strong enough or used in insufficient quantity, the deprotonation will be incomplete.

  • Solution: Use a strong base like sodium hydride (NaH) in an anhydrous aprotic solvent such as tetrahydrofuran (THF) or N,N-dimethylformamide (DMF). Ensure you use at least 1.1 equivalents of the base to drive the deprotonation to completion.[1]

• Poor Leaving Group on the Piperidine Moiety: The efficiency of the SN2 reaction is highly dependent on the quality of the leaving group.

  • Solution: If you are using a 3-chloropiperidine derivative, consider converting it to a better leaving group, such as a tosylate (-OTs) or mesylate (-OMs), which are excellent leaving groups for SN2 reactions.[2]

• Steric Hindrance: While 3,5-dimethylphenol is not excessively bulky around the hydroxyl group, steric hindrance on the piperidine electrophile can slow down the reaction.

  • Solution: Increasing the reaction temperature can help overcome the activation energy barrier. However, be cautious as higher temperatures can also promote side reactions like elimination. A temperature range of 60-80 °C is a good starting point.[3]

• Side Reactions: The primary competing reaction is the E2 elimination, especially if your piperidine derivative is sterically hindered or if you are using a very strong, bulky base.[2] Another potential side reaction is C-alkylation of the phenoxide, although O-alkylation is generally favored.[1]

  • Solution: To minimize elimination, use a less sterically hindered piperidine precursor if possible. Using a polar aprotic solvent like DMF or DMSO can favor the SN2 pathway.[1]

Experimental Protocol: Optimized Williamson Ether Synthesis

• To a flame-dried, three-necked flask under an inert atmosphere (Argon or Nitrogen), add 3,5-dimethylphenol (1.0 eq.) and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq., 60% dispersion in mineral oil) portion-wise.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for another 30 minutes until hydrogen evolution ceases.

• Add a solution of N-Boc-3-(methylsulfonyloxy)piperidine (1.0 eq.) in anhydrous THF dropwise.

• Heat the reaction mixture to reflux (approx. 66 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Deprotect the Boc group using standard conditions (e.g., trifluoroacetic acid in dichloromethane) to yield the final product.

Purification & Isolation Challenges

Q2: I am having difficulty purifying 3-(3,5-Dimethylphenoxy)piperidine by column chromatography. The product seems to be streaking on the silica gel.

Streaking of amines on silica gel is a common issue due to the interaction of the basic nitrogen atom with the acidic silanol groups on the silica surface.

Solutions:

• Basified Silica Gel: Prepare a slurry of silica gel in your chosen eluent and add 1-2% triethylamine (Et₃N) or ammonia solution. This will neutralize the acidic sites on the silica, preventing the amine from sticking and allowing for better separation.[3]

• Alternative Eluent Systems: If you are using a standard hexane/ethyl acetate system, consider adding a small amount of a more polar solvent like methanol along with the triethylamine. A gradient elution might also be beneficial.

• Alternative Purification Methods: If chromatography remains problematic, consider purification by conversion to a salt followed by recrystallization. React the crude product with a solution of HCl in ether or methanol to precipitate the hydrochloride salt. The salt can then be recrystallized to high purity. The free base can be regenerated by treatment with a base like sodium hydroxide and extraction into an organic solvent.

Characterization & Analysis Issues

Q3: The 1H NMR spectrum of my final product is complex, and I'm unsure about the peak assignments.

The 1H NMR spectrum of 3-(3,5-Dimethylphenoxy)piperidine can be complex due to overlapping signals, especially in the aliphatic region of the piperidine ring.

Expected Chemical Shifts (in CDCl₃):

Protons	Expected Chemical Shift (ppm)	Multiplicity	Integration
Aromatic (Ar-H)	~6.5 - 6.7	s	3H
Piperidine CH-O	~4.2 - 4.5	m	1H
Piperidine CH₂-N	~2.6 - 3.2	m	4H
Aromatic CH₃	~2.2 - 2.3	s	6H
Piperidine CH₂	~1.5 - 2.1	m	4H
Piperidine NH	Variable (broad)	s	1H

Note: These are approximate values and can vary depending on the solvent and concentration.

Troubleshooting NMR Spectra:

• Confirm the Aromatic Substitution Pattern: You should observe two signals in the aromatic region: a singlet for the proton between the two methyl groups and a singlet (which may appear as a narrow multiplet) for the other two aromatic protons. The two methyl groups should appear as a singlet integrating to 6H.

• Identify the Piperidine Protons: The proton on the carbon bearing the phenoxy group (CH-O) will be the most downfield of the piperidine protons. The protons on the carbons adjacent to the nitrogen (CH₂-N) will be deshielded and appear further downfield than the other piperidine ring protons.

• 2D NMR Techniques: If peak assignments are still ambiguous, consider running 2D NMR experiments like COSY (to identify coupled protons) and HSQC (to correlate protons to their attached carbons).

Q4: How can I set up an HPLC method to assess the purity of 3-(3,5-Dimethylphenoxy)piperidine?

Due to the lack of a strong chromophore, detecting this compound by UV-HPLC can be challenging at low concentrations. Derivatization is a common strategy to improve detection.[4][5]

Recommended HPLC Method (with derivatization):

• Derivatization: React the sample with a derivatizing agent like dansyl chloride or benzoyl chloride to introduce a UV-active group.[4]

• Column: A standard C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a good starting point.[6][7]

• Mobile Phase: A gradient elution with acetonitrile and water (both containing 0.1% trifluoroacetic acid or formic acid to improve peak shape) is often effective.

• Detection: UV detection at the wavelength corresponding to the maximum absorbance of the derivatized product (e.g., ~254 nm for a benzoyl derivative).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.[5]

Without derivatization, you may need to use a more sensitive detector like a Charged Aerosol Detector (CAD) or a Mass Spectrometer (MS).

Frequently Asked Questions (FAQs)

Q1: What is the molecular weight and formula of 3-(3,5-Dimethylphenoxy)piperidine? The molecular formula is C₁₃H₁₉NO, and the molecular weight is approximately 205.30 g/mol .[8]

Q2: What are the typical storage conditions for this compound? 3-(3,5-Dimethylphenoxy)piperidine should be stored in a tightly sealed container in a cool, dry place, away from light and moisture. Storage under an inert atmosphere (argon or nitrogen) is recommended to prevent degradation.[9]

Q3: Is this compound soluble in common organic solvents? Yes, it is generally soluble in most organic solvents such as methanol, ethanol, dichloromethane, and ethyl acetate.[9]

Q4: What are the primary safety concerns when handling 3-(3,5-Dimethylphenoxy)piperidine? As with many amine compounds, it should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood. Avoid inhalation, ingestion, and contact with skin and eyes.

Visual Guides

Troubleshooting Workflow for Low Synthesis Yield

Caption: A decision tree for troubleshooting low yields in the synthesis.

General Synthesis Pathway

Caption: A typical synthetic route for 3-(3,5-Dimethylphenoxy)piperidine.

References

• BenchChem. Common challenges in working with piperidine-based compounds.
• BenchChem. 3-(2,3,5-Trimethylphenoxy)piperidine | 946725-76-4.
• BenchChem. Troubleshooting Williamson ether synthesis side reactions.
• Guidechem. 3-(3,5-DIMETHYLPHENOXY)PIPERIDINE 946681-15-8 wiki.
• University of Rochester, Department of Chemistry. How To: Troubleshoot a Reaction.
• Chad's Prep. Synthesis and Reactions of Ethers.
• Royal Society of Chemistry. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio.
• BenchChem. Application Notes and Protocols for N-arylation Reactions of ortho-methyl 4-Anilino-1-Boc-piperidine.
• Chemistry Steps. Williamson Ether Synthesis.
• Reddit. Williamson ether synthesis trouble, 2.0.
• TUODA INDUSTRY LIMITED. 3,5-Dimethylpiperidine | Global Chemical Supplier.
• ChemicalBook. Piperidine(110-89-4) 1H NMR spectrum.
• Google Patents. CN113372262A - Preparation method of trans-3, 5-dimethylpiperidine.
• BLDpharm. 1219980-90-1|3-(2-(3,5-Dimethylphenoxy)ethyl)piperidine hydrochloride.
• Taylor & Francis Online. Recent synthetic strategies for N-arylation of piperidine using metal catalysts: A potential template for biologically active molecules.
• ACS Catalysis. On the Mechanism and Selectivity of Palladium-Catalyzed C(sp3)–H Arylation of Pyrrolidines and Piperidines at Unactivated C4 Positions: Discovery of an Improved Dimethylaminoquinoline Amide Directing Group.
• NINGBO INNO PHARMCHEM CO.,LTD. Exploration of the Chemical Properties and Synthesis of 3,5-Dimethylpiperidine.
• The Royal Society of Chemistry. Ag-doped Nano Magnetic γ-Fe2O3@DA Core–Shell Hollow Spheres: an efficient and recoverable heterogeneous catalyst for A3, KA2 Coupling Reactions and [2+3] cycloaddition.
• PrepChem.com. Synthesis of 3,3-dimethylpiperidine.
• ChemicalBook. 3,5-DIMETHYLPIPERIDINE (CIS)(14446-75-4) 13C NMR spectrum.
• ResearchGate. Approaches to α-functionalization of piperidines by C H....
• ChemicalBook. 3,5-Dimethylpiperidine(35794-11-7) 1H NMR spectrum.
• BOC Sciences. CAS 308831-00-7 4-(3,5-Dimethylphenoxy)piperidine hydrochloride.
• TUODA. Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis.
• ResearchGate. Accurate HPLC Determination of Piperazine Residues in the Presence of other Secondary and Primary Amines.
• Drug Analytical Research. Analytical method by liquid chromatography to assay piperine associated in nanoemulsions.
• Google Patents. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine.
• Grokipedia. 3,5-Dimethylpiperidine.
• PubMed. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride.
• Cheméo. Chemical Properties of Piperidine, 3,5-dimethyl- (CAS 35794-11-7).
• UNODC. Recommended methods for the Identification and Analysis of Piperazines in Seized Materials.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine - Google Patents [patents.google.com]
• 5. Total Content of Piperidine Analysis in Artane by RP-HPLC Using Pre-Column Derivatization with 4-Toluene Sulfonyl Chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. seer.ufrgs.br [seer.ufrgs.br]
• 8. Page loading... [wap.guidechem.com]
• 9. tuodaindus.com [tuodaindus.com]

Technical Support Center: Synthesis of 3-(3,5-Dimethylphenoxy)piperidine

A Guide for Researchers and Drug Development Professionals

Disclaimer: The synthesis of 3-(3,5-Dimethylphenoxy)piperidine is not extensively detailed in publicly accessible scientific literature. Consequently, this guide is constructed based on established principles of organic chemistry for analogous structures, focusing on the most probable synthetic routes and their known side reactions. The troubleshooting advice provided is predictive and should be adapted based on real-time experimental observations.

Introduction

The synthesis of aryloxypiperidine scaffolds, such as 3-(3,5-Dimethylphenoxy)piperidine, is a common objective in medicinal chemistry due to their prevalence in biologically active molecules. While seemingly straightforward, the convergence of a phenol and a piperidine moiety can be fraught with challenges, leading to side reactions that complicate purification and reduce yields. This guide addresses the most common issues encountered during synthesis, providing troubleshooting strategies and preventative measures rooted in mechanistic understanding. We will primarily focus on the Williamson ether synthesis and modern cross-coupling approaches as likely synthetic pathways.

Frequently Asked Questions (FAQs)

Q1: What are the most probable synthetic routes for 3-(3,5-Dimethylphenoxy)piperidine?

The most common approaches for forming the aryl ether bond in this target molecule are the Williamson ether synthesis and the Buchwald-Hartwig C-O coupling reaction.

• Williamson Ether Synthesis: This classical method involves the reaction of a 3,5-dimethylphenoxide salt with a piperidine electrophile, typically N-protected 3-halopiperidine or an N-protected 3-piperidyl sulfonate (e.g., tosylate, mesylate). The use of a protecting group on the piperidine nitrogen is crucial to prevent N-arylation.

• Buchwald-Hartwig C-O Coupling: This is a modern, palladium-catalyzed cross-coupling reaction between 3,5-dimethylphenol and an appropriately protected 3-halopiperidine. This method often offers milder conditions and broader substrate scope compared to the Williamson synthesis.

Q2: My reaction yield is very low. What are the likely causes?

Low yields can stem from several factors, often related to competing side reactions or suboptimal reaction conditions.

• For Williamson Ether Synthesis:

  • Elimination: If using a 3-halopiperidine, the phenoxide can act as a base, promoting an E2 elimination reaction to form N-protected 1,2,3,4-tetrahydropyridine instead of the desired substitution product. This is more prevalent with stronger bases and higher temperatures.

  • Poor Nucleophilicity of the Phenoxide: The phenoxide generated from 3,5-dimethylphenol may not be sufficiently nucleophilic, or its reactivity may be hampered by ion pairing with the counter-cation.

  • Leaving Group Quality: The choice of leaving group on the piperidine ring is critical. Iodides are generally better leaving groups than bromides or chlorides, but are also more prone to elimination. Sulfonates (tosylates, mesylates) are excellent leaving groups.

• For Buchwald-Hartwig Coupling:

  • Catalyst Deactivation: The palladium catalyst can be sensitive to air and impurities. Incomplete degassing of the solvent or the presence of water can deactivate the catalyst.

  • Incorrect Ligand Choice: The choice of phosphine ligand is crucial for an efficient C-O coupling and varies depending on the substrates.

  • Base Incompatibility: The base used (e.g., Cs2CO3, K3PO4) must be sufficiently strong to deprotonate the phenol but not so strong as to cause degradation of the substrate or ligand.

Q3: I am seeing a significant amount of an N-arylated impurity. How can I prevent this?

The formation of 1-(3,5-dimethylphenyl)piperidine-3-ol is a common side reaction if the piperidine nitrogen is not protected. The nitrogen atom of the piperidine is often more nucleophilic than the oxygen of a hydroxyl group.

• Preventative Measure: The most effective strategy is to use an N-protected piperidine starting material. Common protecting groups include Boc (tert-butyloxycarbonyl), Cbz (carboxybenzyl), or a benzyl group. The choice of protecting group will depend on the overall synthetic strategy and the conditions required for its eventual removal.

Troubleshooting Guide: Common Side Reactions and Solutions

Issue 1: Formation of Elimination Byproduct (1,2,3,4-Tetrahydropyridine derivative)

• Symptom: You observe a byproduct with a mass corresponding to the loss of H-X (where X is the leaving group) from your piperidine starting material. This is often confirmed by the appearance of a vinylic proton signal in 1H NMR spectroscopy.

• Root Cause: The phenoxide acts as a base rather than a nucleophile, abstracting a proton from the C2 or C4 position of the piperidine ring, leading to an E2 elimination.

• Troubleshooting Steps:

  • Lower the Reaction Temperature: Elimination reactions typically have a higher activation energy than substitution reactions and are favored at higher temperatures.

  • Use a More Polar, Aprotic Solvent: Solvents like DMF or DMSO can better solvate the cation of the phenoxide salt, making the phenoxide oxygen a "softer," more effective nucleophile and a less effective base.

  • Change the Base/Counter-ion: If generating the phenoxide in situ, using a weaker base might be beneficial. Using a larger counter-ion (e.g., Cs+ instead of Na+) can also increase the nucleophilicity of the phenoxide.

  • Use a Better Leaving Group: Switching from a halide to a sulfonate (e.g., tosylate) can sometimes favor substitution over elimination.

Issue 2: Competing C-Arylation of the Phenoxide

• Symptom: You isolate an isomer where the piperidine ring is attached to the carbon skeleton of the phenol (at the ortho or para position) instead of the oxygen.

• Root Cause: The phenoxide ion is an ambident nucleophile, with electron density on both the oxygen and the aromatic ring. While O-alkylation is generally favored, C-alkylation can occur under certain conditions, particularly with less polar solvents and certain counter-ions.

• Troubleshooting Steps:

  • Solvent Choice: Employ polar aprotic solvents (DMF, DMSO, acetonitrile) which favor O-alkylation.

  • Counter-ion Effect: The use of alkali metals that are well-solvated (e.g., using crown ethers with potassium salts) can enhance the reactivity of the oxygen atom.

Issue 3: Incomplete Reaction or Catalyst Death (Buchwald-Hartwig)

• Symptom: After the allotted reaction time, a significant amount of starting material remains.

• Root Cause: This is often due to the deactivation of the palladium catalyst.

• Troubleshooting Steps:

  • Ensure Inert Atmosphere: Rigorously degas all solvents and reagents. Run the reaction under a positive pressure of an inert gas like argon or nitrogen.

  • Check Reagent Purity: Impurities in the starting materials or solvent can poison the catalyst.

  • Optimize Ligand and Base: Screen different phosphine ligands and bases to find the optimal combination for your specific substrates.

  • Increase Catalyst Loading: While not ideal, a modest increase in the catalyst loading (e.g., from 1 mol% to 3 mol%) can sometimes overcome minor deactivation issues.

Visualizing Reaction Pathways

Caption: Desired SN2 vs. undesired E2 pathway in Williamson synthesis.

Caption: Catalytic cycle for the Buchwald-Hartwig C-O coupling reaction.

Quantitative Data Summary

Parameter	Williamson Ether Synthesis	Buchwald-Hartwig Coupling
Typical Temperature	60 - 120 °C	80 - 110 °C
Common Solvents	DMF, DMSO, Acetonitrile	Toluene, Dioxane, t-BuOH
Common Bases	NaH, K2CO3, Cs2CO3	K3PO4, Cs2CO3, NaOtBu
Key Challenge	Elimination Side Reaction	Catalyst Sensitivity
Typical Yields	40 - 75%	60 - 95%

Note: Yields are highly substrate-dependent and the values provided are typical ranges for analogous reactions.

Experimental Protocols

Protocol 1: General Procedure for Williamson Ether Synthesis

• Phenoxide Formation: To a solution of 3,5-dimethylphenol (1.0 eq.) in anhydrous DMF (0.2 M) under an inert atmosphere (N2 or Ar), add sodium hydride (1.1 eq., 60% dispersion in mineral oil) portion-wise at 0 °C.

• Allow the mixture to stir at room temperature for 30 minutes until hydrogen evolution ceases.

• Addition of Electrophile: Add a solution of N-Boc-3-iodopiperidine (1.2 eq.) in anhydrous DMF to the reaction mixture.

• Reaction: Heat the reaction mixture to 80 °C and monitor by TLC or LC-MS until the starting phenol is consumed (typically 4-12 hours).

• Workup: Cool the reaction to room temperature and carefully quench with saturated aqueous NH4Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by column chromatography on silica gel to afford the desired product.

Protocol 2: General Procedure for Buchwald-Hartwig C-O Coupling

• Reaction Setup: To an oven-dried Schlenk flask, add Pd2(dba)3 (0.02 eq.), a suitable phosphine ligand (e.g., XPhos, 0.04 eq.), and Cs2CO3 (1.5 eq.).

• Evacuate and backfill the flask with an inert gas (N2 or Ar) three times.

• Add 3,5-dimethylphenol (1.0 eq.) and N-Boc-3-bromopiperidine (1.2 eq.).

• Add anhydrous, degassed toluene (0.1 M) via syringe.

• Reaction: Heat the mixture to 100 °C and stir vigorously. Monitor the reaction by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Concentrate the filtrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

References

• Williamson Ether Synthesis: "Strategic Applications of Named Reactions in Organic Synthesis" by László Kürti and Barbara Czakó. Provides a detailed overview of the Williamson ether synthesis, including mechanism and common side reactions.
• Buchwald-Hartwig Amination and C-O Coupling: "The Buchwald-Hartwig Amination and Related C-N and C-O Bond Forming Reactions" - A review article detailing the mechanism, scope, and application of this powerful cross-coupling reaction.
• Protecting Groups in Organic Synthesis: "Greene's Protective Groups in Organic Synthesis" by Peter G. M. Wuts. An essential resource for selecting and using protecting groups, such as Boc for the piperidine nitrogen.
• Side Reactions in Organic Synthesis: "Advanced Organic Chemistry, Part B: Reactions and Synthesis" by Francis A. Carey and Richard J. Sundberg.

Improving solubility of "3-(3,5-Dimethylphenoxy)piperidine" for in vitro studies

Topic: Improving the Aqueous Solubility of 3-(3,5-Dimethylphenoxy)piperidine

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 3-(3,5-Dimethylphenoxy)piperidine in their in vitro experiments. The following troubleshooting guides and frequently asked questions (FAQs) provide in-depth, practical solutions grounded in established scientific principles.

Frequently Asked Questions (FAQs)

Q1: I'm having trouble dissolving 3-(3,5-Dimethylphenoxy)piperidine in my aqueous buffer. Why is it poorly soluble?

A1: The solubility of a compound is governed by its physicochemical properties.[1][2] For 3-(3,5-Dimethylphenoxy)piperidine, two key factors contribute to its low aqueous solubility:

• High Lipophilicity (Hydrophobicity): The molecule possesses a dimethylphenoxy group, which is nonpolar and repels water. This is quantified by its partition coefficient (LogP). A higher LogP indicates greater lipid-solubility and lower water-solubility. The estimated LogP for a similar compound, 3-(2,3,5-Trimethylphenoxy)piperidine, is ~3.1, suggesting significant lipophilicity.[3]

• Basic Nature: The piperidine ring contains a nitrogen atom that can act as a base. In its neutral (free base) form, the molecule is less polar. The basicity of piperidines (pKa ~11) means that at physiological pH (~7.4), the compound will be predominantly in its neutral, less soluble form.[3]

Understanding these properties is the first step in designing an effective solubilization strategy.

Q2: What are the key physicochemical properties of 3-(3,5-Dimethylphenoxy)piperidine I should be aware of?

A2: Having the compound's key parameters allows for a more targeted formulation approach.

Property	Value / Prediction	Implication for Solubility
Molecular Formula	C₁₃H₁₉NO	-
Molecular Weight	205.30 g/mol [3][4]	Essential for calculating molar concentrations for stock solutions.[5]
Predicted pKa	~11 (basic)[3]	The compound's charge state is pH-dependent. Solubility will significantly increase in acidic conditions (pH < pKa).
Estimated LogP	~2.8[3]	Indicates the compound is lipophilic and will preferentially partition into non-polar environments over water.
Appearance	Likely a crystalline solid or oil.	Crystalline solids have a stable lattice structure that requires energy to break, often resulting in lower solubility compared to amorphous forms.[6][7]

Troubleshooting Guide: Step-by-Step Solubilization Strategies

If you are encountering precipitation or low solubility in your aqueous assay buffer, follow this decision workflow.

Caption: Decision workflow for troubleshooting solubility issues.

Q3: How do I prepare a stock solution? What solvent should I use?

A3: Preparing a concentrated stock solution in an organic solvent is the standard first step.[8] Dimethyl sulfoxide (DMSO) is the most common choice due to its high dissolving power for a wide range of compounds.[5]

Protocol: Preparing a 20 mM DMSO Stock Solution

• Calculation:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.020 mol/L × 0.001 L × 205.30 g/mol × 1000 mg/g = 4.11 mg

• Procedure:

  • Accurately weigh ~4.11 mg of 3-(3,5-Dimethylphenoxy)piperidine powder.

  • Add the powder to a clean vial.

  • Add 1.0 mL of high-purity DMSO.

  • Vortex or sonicate gently at room temperature until the solid is completely dissolved, resulting in a clear solution.[9]

• Storage:

  • Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.

  • Store at -20°C or -80°C, protected from light.[5][10]

Troubleshooting: If the compound does not dissolve in DMSO, ethanol may be used as an alternative.[5] When diluting into your aqueous assay buffer, ensure the final concentration of the organic solvent is low (typically <0.5% for DMSO in cell-based assays) to avoid solvent-induced artifacts.[10]

Q4: Strategy 1 - Can I use pH adjustment to improve solubility?

A4: Yes. Given that 3-(3,5-Dimethylphenoxy)piperidine has a basic piperidine moiety (pKa ~11), lowering the pH of the aqueous buffer is a highly effective strategy.

Mechanism of Action: At a pH below its pKa, the piperidine nitrogen becomes protonated (acquires a positive charge). This charged species is significantly more polar and, therefore, more soluble in aqueous media.

Caption: Mechanism of pH-dependent solubility enhancement.

Protocol: pH-Adjusted Buffer Preparation

• Select a Buffer: Choose a buffer system that is effective at your desired target pH (e.g., citrate for pH 3-6, phosphate for pH 6-8). Ensure the buffer is compatible with your assay.

• Prepare a Trial: Start with your standard assay buffer.

• Adjust pH: While stirring, add small increments of a dilute acid (e.g., 0.1 N HCl) until the target pH (e.g., pH 5.0 or 6.0) is reached.

• Test Solubility: Add your DMSO stock of the compound to the pH-adjusted buffer and observe for precipitation. A good starting point is to aim for a final concentration that is 2-5 times your desired highest assay concentration.

• Validation: Always run a vehicle control (pH-adjusted buffer with the same final DMSO concentration) in your experiment to ensure the pH change itself does not affect the assay outcome.

Q5: Strategy 2 - What are co-solvents and how do I use them?

A5: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system.[11][12][13] This makes the environment more favorable for lipophilic compounds like 3-(3,5-Dimethylphenoxy)piperidine to dissolve.

Common Co-solvents for In Vitro Use:

• Ethanol

• Propylene Glycol (PG)[14]

• Polyethylene Glycol 400 (PEG 400)[14][15]

Protocol: Screening for an Effective Co-solvent System

• Prepare Co-solvent Stocks: Create 50% (v/v) solutions of each co-solvent (Ethanol, PG, PEG 400) in your primary assay buffer.

• Serial Dilution: In a 96-well plate, create a serial dilution of each 50% co-solvent stock with your assay buffer to get final co-solvent concentrations of 20%, 10%, 5%, 2%, and 1%.

• Add Compound: Add a fixed amount of your concentrated DMSO stock solution to each well (e.g., 2 µL of a 10 mM stock into 198 µL of buffer/co-solvent mix for a final concentration of 100 µM).

• Incubate & Observe: Shake the plate for 1-2 hours at a controlled temperature.[16] Visually inspect for precipitation or use nephelometry (light scattering) for a quantitative assessment.[1][2]

• Select Optimal System: Choose the formulation with the lowest percentage of co-solvent that keeps your compound fully dissolved.

• Validate: As with pH adjustment, always include a vehicle control with the selected co-solvent concentration in your final assay to check for biological interference.

Q6: Strategy 3 - How do surfactants work, and which ones should I consider?

A6: Surfactants are amphiphilic molecules that contain both a water-loving (hydrophilic) head and a water-hating (hydrophobic) tail.[17][18] Above a certain concentration, known as the Critical Micelle Concentration (CMC), they self-assemble into spherical structures called micelles.[19] The hydrophobic tails form a core that can encapsulate poorly soluble drug molecules, while the hydrophilic heads face the aqueous environment, effectively creating a water-soluble nanoparticle.[17][18]

Commonly Used Non-ionic Surfactants:

• Polysorbate 80 (Tween® 80)

• Polysorbate 20 (Tween® 20)

• Cremophor® EL

Non-ionic surfactants are generally preferred for in vitro studies due to their lower toxicity compared to ionic surfactants.[17][19]

Protocol: Using Surfactants for Solubilization

• Prepare Surfactant Stock: Make a 1% (w/v) stock solution of the surfactant (e.g., Tween 80) in your assay buffer.

• Test Concentrations: Prepare several dilutions of the surfactant in your buffer, typically ranging from 0.01% to 0.5%.

• Add Compound: Spike your compound (from a DMSO stock) into each surfactant-containing buffer solution.

• Equilibrate: Gently mix and allow the solution to equilibrate for at least one hour to ensure micelle formation and drug encapsulation.

• Observe: Check for clarity. The lowest concentration of surfactant that results in a clear solution is optimal.

• Validate: Run a vehicle control with the chosen surfactant concentration to ensure it doesn't interfere with your assay.

Q7: Strategy 4 - I've heard about cyclodextrins. Are they suitable for this compound?

A7: Yes, cyclodextrins are an excellent and widely used option for improving the solubility of lipophilic compounds.[20][21][22]

Mechanism of Action: Cyclodextrins are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a lipophilic interior cavity.[22][23] The poorly soluble "guest" molecule (3-(3,5-Dimethylphenoxy)piperidine) can insert its lipophilic dimethylphenoxy group into the cyclodextrin's hydrophobic cavity, forming a water-soluble "inclusion complex".[20][21] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common choice due to its high aqueous solubility and low toxicity.[23]

Caption: Encapsulation by a cyclodextrin to form an inclusion complex.

Protocol: Phase-Solubility Study with HP-β-CD

This experiment determines the stoichiometry and binding constant of the complex, helping you find the optimal concentration of cyclodextrin.

• Prepare HP-β-CD Solutions: Prepare a series of HP-β-CD solutions in your assay buffer at various concentrations (e.g., 0, 2, 5, 10, 20, 50 mM).

• Add Excess Compound: Add an excess amount of the solid 3-(3,5-Dimethylphenoxy)piperidine to each solution. Ensure undissolved solid is visible.

• Equilibrate: Shake the vials at a constant temperature (e.g., 25°C) for 24-48 hours to reach equilibrium.[16]

• Separate and Quantify:

  • Filter the solutions through a 0.22 µm filter to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a suitable analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

• Analyze Data: Plot the concentration of the dissolved compound (y-axis) against the concentration of HP-β-CD (x-axis). A linear relationship suggests a 1:1 complex and allows you to determine the required amount of HP-β-CD to solubilize your desired compound concentration.

References

• Alsenz, J., & Kansy, M. (2007). In vitro solubility assays in drug discovery. PubMed.
• Bajaj, S. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Udaipur Darpan.
• PhytoTech Labs. (n.d.). Preparing Stock Solutions. PhytoTech Labs.
• Jadhav, P., et al. (2024). cyclodextrin in novel formulations and solubility enhancement techniques: a review. Innovare Academic Sciences.
• NICEATM-ECVAM. (2003). ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. National Institute of Environmental Health Sciences.
• Alsenz, J., & Kansy, M. (2007). In Vitro Solubility Assays in Drug Discovery.
• Jadhav, P., et al. (2017).
• Various Authors. (2015). Can I use Cyclodextrin to improve the solubility of a compound?
• Benchchem. (n.d.). 3-(2,3,5-Trimethylphenoxy)piperidine. Benchchem.
• Popa, M., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PubMed Central.
• Michael, I. (2025). Formulation strategies for poorly soluble drugs.
• Singh, A., et al. (2013). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PubMed Central.
• Sharma, D., & Saini, S. (2015). Formulation Tactics for the Delivery of Poorly Soluble Drugs. Journal of Applied Pharmaceutical Science.
• Shah, F. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
• Smith, J. (2024). Innovative Formulation Strategies for Poorly Soluble Drugs. World Pharma Today.
• Enamine. (n.d.). Shake-Flask Aqueous Solubility Assay. Enamine.
• Shandong IRO Chelating Chemical Co., Ltd. (n.d.). Cosolvent - The 'Medicinal Magician' in The Laboratory.
• Al-Hamidi, H., et al. (2021). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. PubMed Central.
• Patel, M., et al. (2011).
• MedChemExpress. (n.d.). Compound Handling Instructions. MCE.
• Kumar, L., et al. (2022). Enhancement of Water Solubility for Lopinavir by Co-solvency Approach. bepls.
• Patel, R., et al. (2011).
• Particle Sciences. (n.d.). General Techniques for Preparing Formulations of Poorly Water-Soluble Compounds. Particle Sciences Technical Brief.
• BenchChem. (2025). Application Note: A Protocol for the Preparation of Stock Solutions of [Compound]. BenchChem.
• Enamine. (n.d.). Aqueous Solubility Assay. Enamine.
• Ascendia Pharmaceuticals. (2021). 5 Novel Techniques for Solubility Enhancement. Ascendia Pharma.
• Kumar, S., & Singh, A. (2022). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research.
• Kumar, A., & Sahoo, S. K. (2013). Advances in Solubility Enhancement Techniques. International Journal of Pharmaceutical Sciences Review and Research.
• Unspecified Author. (n.d.). PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION. Unspecified Source.
• Savjani, K. T., et al. (2012). FUNDAMENTALS OF SOLUBILITY ENHANCEMENT TECHNIQUES: WHAT DO WE NEED TO CONSIDER? Journal of Pharmaceutical Sciences and Research.
• Hyda, Y. (2024). The Role of Surfactants in Solubilization of Poorly Soluble. Journal of Chemical and Pharmaceutical Research.
• Cayman Chemical. (n.d.). 1-(3,5-Dimethylphenyl)
• Patel, K. (2018). Brief Overview of Various Approaches to Enhance Drug Solubility. Longdom Publishing.
• Grokipedia. (n.d.). 3,5-Dimethylpiperidine. Grokipedia.
• Rather, G., et al. (2023).
• TUODA INDUSTRY LIMITED. (n.d.). 3,5-Dimethylpiperidine. TUODA INDUSTRY LIMITED.
• Shah, F. (2023). Surfactants in pharmaceutical formulations: enhancing drug solubility and bioavailability. Asian J. Pharm. Tech. Innov.
• Cheméo. (n.d.). Chemical Properties of Piperidine, 3,5-dimethyl- (CAS 35794-11-7). Cheméo.
• Khan, I., et al. (2022).
• National Center for Biotechnology Information. (n.d.). 3,5-Dimethylpiperidine. PubChem.
• Gower, A., et al. (n.d.). Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds.
• Guidechem. (n.d.). 3-(3,5-DIMETHYLPHENOXY)PIPERIDINE 946681-15-8 wiki. Guidechem.
• National Center for Biotechnology Information. (n.d.). (3R,5R)-3,5-dimethylpiperidine. PubChem.

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Technical Support Center: Reaction Condition Optimization for 3-(3,5-Dimethylphenoxy)piperidine

Welcome to the technical support center for the synthesis and optimization of 3-(3,5-Dimethylphenoxy)piperidine. This guide is designed for researchers, medicinal chemists, and process development professionals. As a key structural motif found in analogues of biologically active compounds like Vesamicol, which targets the vesicular acetylcholine transporter (VAChT), the efficient synthesis of this molecule is of significant interest.[1][2] This document provides in-depth, experience-driven answers to common challenges encountered during its synthesis, focusing on robust optimization strategies and troubleshooting.

Frequently Asked Questions (FAQs): Synthetic Strategy & Optimization

Q1: What are the primary synthetic routes for preparing 3-(3,5-Dimethylphenoxy)piperidine?

The construction of the core C-O-C or C-N-C linkage in 3-(3,5-Dimethylphenoxy)piperidine is typically achieved via modern cross-coupling reactions. The choice of strategy depends on the available starting materials, either coupling 3,5-dimethylphenol with a suitable piperidine derivative or, more commonly, coupling 3-hydroxypiperidine with an aryl halide. The two most prominent and effective methods are the Buchwald-Hartwig amination and the Ullmann condensation.

• Buchwald-Hartwig Amination : This palladium-catalyzed reaction is a powerful and versatile method for forming carbon-nitrogen bonds.[3] It generally involves the coupling of an amine (or alcohol for C-O bonds) with an aryl halide or triflate. For this target, it would typically involve the N-arylation of piperidin-3-ol with 1-bromo-3,5-dimethylbenzene. This method is often preferred due to its high functional group tolerance and milder reaction conditions compared to classical methods.[4]

• Ullmann Condensation : This is a classical copper-catalyzed reaction for forming C-N and C-O bonds.[5][6] While traditional Ullmann reactions required harsh conditions (high temperatures, stoichiometric copper), modern protocols using soluble copper catalysts and specialized ligands have significantly expanded their scope and utility under milder conditions.[7][8] This route remains a cost-effective alternative to palladium-catalyzed systems.

A less common alternative is direct nucleophilic aromatic substitution (SNAr), but this would require a highly electron-deficient aromatic ring (e.g., with nitro groups), which is not the case for the 3,5-dimethylphenyl moiety.

Caption: Primary Catalytic Pathways to the Target Molecule.

Q2: My Buchwald-Hartwig amination reaction is sluggish or has stalled. What are the likely causes and how can I troubleshoot it?

A stalled Buchwald-Hartwig reaction is a common issue. The underlying cause is often related to catalyst activity, reagent quality, or the reaction environment. A systematic approach is key to identifying and solving the problem.

Common Causes & Troubleshooting Steps:

• Catalyst Inactivation : The active Pd(0) species is susceptible to oxidation.

  • Solution : Ensure the reaction is set up under a strictly inert atmosphere (Argon or Nitrogen). Degas the solvent thoroughly before use. Use freshly opened, high-purity catalyst precursors and ligands.

• Incorrect Base : The base is crucial for deprotonating the amine and regenerating the catalyst. Its strength and solubility are critical.

  • Solution : Sodium tert-butoxide (NaOtBu), lithium bis(trimethylsilyl)amide (LiHMDS), or potassium phosphate/carbonate are common choices.[9] NaOtBu is strong but can be incompatible with sensitive functional groups like esters.[9] Ensure the base is anhydrous and finely powdered for better solubility and reactivity.

• Ligand Incompatibility or Degradation : The ligand stabilizes the palladium center and facilitates the catalytic cycle.

  • Solution : For N-arylation of secondary cyclic amines, sterically hindered biarylphosphine ligands like XPhos, RuPhos, or BrettPhos are often superior to first-generation ligands.[4][10] These ligands promote faster reductive elimination. Verify the quality of the ligand, as phosphines can oxidize upon prolonged exposure to air.

• Poor Substrate Solubility : If reactants are not fully dissolved at the reaction temperature, the reaction rate will be severely limited.

  • Solution : While toluene and 1,4-dioxane are common solvents, ensure your starting materials are soluble.[11] A change of solvent to something more polar like tert-butanol or DMF might be necessary, but test for compatibility with your base and catalyst system.

Caption: Troubleshooting Workflow for a Stalled Buchwald-Hartwig Reaction.

Q3: I am observing significant side products, primarily hydrodehalogenation of my aryl bromide. How can I suppress this?

Hydrodehalogenation (replacement of the bromine with hydrogen) is a competing pathway that becomes significant when the desired C-N bond formation is slow.

Causes and Mitigation Strategies:

• Mechanism : This side reaction can occur via β-hydride elimination from the palladium-amido intermediate or from other pathways involving trace water or the amine itself.

• Ligand Choice : The choice of ligand is critical. Bulky, electron-rich ligands that accelerate the rate of reductive elimination (the final product-forming step) will outcompete the side reaction. Ligands like BrettPhos and XPhos are designed for this purpose.

• Base : Using a weaker base like K₃PO₄ or Cs₂CO₃ can sometimes reduce the rate of side reactions, although this may also slow the main reaction. It's a trade-off that requires empirical optimization.

• Temperature : Lowering the reaction temperature can sometimes favor the desired coupling over decomposition pathways. However, this may require longer reaction times.

Parameter	Buchwald-Hartwig Amination	Ullmann Condensation
Catalyst	Palladium (e.g., Pd₂(dba)₃, Pd(OAc)₂)	Copper (e.g., CuI, Cu₂O, Cu powder)
Typical Loading	0.5 - 5 mol%	5 - 20 mol% (can be stoichiometric)
Ligand	Phosphines (XPhos, RuPhos), NHCs	Diamines, Phenanthrolines, Amino acids
Base	NaOtBu, LiHMDS, K₃PO₄, Cs₂CO₃	K₂CO₃, Cs₂CO₃, K₃PO₄
Solvent	Toluene, 1,4-Dioxane, THF	DMF, NMP, Nitrobenzene, Pyridine
Temperature	80 - 120 °C[11]	100 - 210 °C[5]
Pros	Milder conditions, broad scope, high yields	Lower catalyst cost, effective for C-O bonds
Cons	High catalyst cost, air-sensitive reagents	Harsher conditions, often requires higher loading

Table 1. Comparison of Typical Reaction Conditions.

Experimental Protocol: General Procedure for Buchwald-Hartwig N-Arylation

This protocol is a general guideline and must be optimized for the specific substrate combination. All operations should be performed in a fume hood using appropriate personal protective equipment.

Materials:

• 1-bromo-3,5-dimethylbenzene (1.0 equiv)

• Piperidin-3-ol (1.2 equiv)

• Pd₂(dba)₃ (1 mol%)

• XPhos (2.5 mol%)

• Sodium tert-butoxide (1.4 equiv)

• Anhydrous Toluene

Procedure:

• Vessel Preparation : To a dry, oven-baked Schlenk flask equipped with a magnetic stir bar, add the Pd₂(dba)₃ catalyst, XPhos ligand, and sodium tert-butoxide under an inert atmosphere of Argon.

• Reagent Addition : Add piperidin-3-ol, followed by the anhydrous toluene. Begin stirring the mixture.

• Substrate Addition : Add the 1-bromo-3,5-dimethylbenzene to the stirring suspension.

• Reaction : Seal the flask and heat the reaction mixture in an oil bath to 100-110 °C.

• Monitoring : Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the aryl bromide is consumed (typically 4-24 hours).

• Work-up : Cool the reaction to room temperature. Quench carefully with water and dilute with ethyl acetate.

• Extraction : Transfer the mixture to a separatory funnel. Wash the organic layer with water and then with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification : Purify the crude residue by flash column chromatography on silica gel (a typical eluent system would be a gradient of ethyl acetate in hexanes, often with 1% triethylamine to prevent product tailing on the column) to yield the pure 3-(3,5-Dimethylphenoxy)piperidine.

References

• Benchchem. 3-(2,3,5-Trimethylphenoxy)piperidine | 946725-76-4.
• Wenzel, B., et al. (2015). New systematically modified vesamicol analogs and their affinity and selectivity for the vesicular acetylcholine transporter - A critical examination of the lead structure. PubMed.
• ResearchGate. (2020). Molecular structures of vesamicol analogs. Benzovesamicol analogs.
• Kavanagh, P., et al. First CoMFA Characterization of Vesamicol Analogs as Ligands for the Vesicular Acetylcholine Transporter. Journal of Medicinal Chemistry - ACS Publications.
• Wenzel, B., et al. (2015). New systematically modified vesamicol analogs and their affinity and selectivity for the vesicular acetylcholine transporter - A critical examination of the lead structure. Semantic Scholar.
• Wikipedia. Ullmann condensation.
• Wikipedia. Buchwald–Hartwig amination.
• Kogawa, K., et al. (2000). Piperazine analog of vesamicol: in vitro and in vivo characterization for vesicular acetylcholine transporter. PubMed.
• ACS GCI Pharmaceutical Roundtable. (2026). Buchwald-Hartwig Amination. Wordpress.
• National Institutes of Health. Optimization of N-Piperidinyl-Benzimidazolone Derivatives as Potent and Selective Inhibitors of 8-Oxo-Guanine DNA Glycosylase 1.
• Nolan, S. P., et al. Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst.
• Marsden, S. P., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio. Royal Society of Chemistry.
• Organic Chemistry Portal. Buchwald-Hartwig Cross Coupling Reaction.
• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination.
• Sotoude, M., et al. Optimization of the N-arylation reaction conditions. ResearchGate.
• BenchChem. (2025). Optimizing reaction conditions for N-arylation of piperazine.
• Google Patents. (CN113372262A) Preparation method of trans-3, 5-dimethylpiperidine.
• Organic Chemistry Portal. Ullmann Reaction.
• PubMed. (2013). Synthesis and optimization of novel (3S,5R)-5-(2,2-dimethyl-5-oxo-4-phenylpiperazin-1-yl)piperidine-3-carboxamides as orally active renin inhibitors.
• Al-Masum, M., & Islam, M. S. (2021). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI.
• National Institutes of Health. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW.

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Technical Support Center: Overcoming Resistance to 3-(3,5-Dimethylphenoxy)piperidine

Welcome to the technical support center for researchers utilizing 3-(3,5-Dimethylphenoxy)piperidine. This guide is designed to provide in-depth troubleshooting strategies and address common questions regarding the emergence of cellular resistance to this compound. As there is limited specific literature on 3-(3,5-Dimethylphenoxy)piperidine, the guidance provided herein is based on established principles of drug resistance and data from analogous piperidine and piperine derivatives.[1][2][3][4]

I. Frequently Asked Questions (FAQs)

This section addresses preliminary questions you may have when encountering resistance to 3-(3,5-Dimethylphenoxy)piperidine in your cell-based assays.

Q1: My cells have developed resistance to 3-(3,5-Dimethylphenoxy)piperidine. What are the most likely initial mechanisms?

A1: Based on studies of related piperidine compounds, the initial mechanisms of resistance are often associated with decreased intracellular drug accumulation or alterations in cellular signaling pathways.[1][2][5] The primary suspects include:

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters, such as P-glycoprotein (P-gp/MDR1), is a common mechanism of multidrug resistance.[1][2][5] These transporters actively pump the drug out of the cell, reducing its effective intracellular concentration.

• Alterations in Apoptotic Pathways: Changes in the expression of pro- and anti-apoptotic proteins, such as those in the Bcl-2 family, can render cells less sensitive to drug-induced cell death.[3][4]

• Activation of Pro-Survival Signaling: Upregulation of signaling pathways like PI3K/Akt or MAPK can promote cell survival and proliferation, counteracting the cytotoxic effects of the compound.[3][4]

Q2: How can I confirm that my cells are truly resistant?

A2: Resistance should be quantified by determining the half-maximal inhibitory concentration (IC50) of 3-(3,5-Dimethylphenoxy)piperidine in your parental (sensitive) and suspected resistant cell lines. A significant increase (typically 3-fold or higher) in the IC50 value in the resistant line compared to the parental line is a strong indicator of resistance. This is commonly assessed using a cytotoxicity assay, such as the MTT or MTS assay.[6][7]

Q3: Is resistance to 3-(3,5-Dimethylphenoxy)piperidine likely to confer cross-resistance to other drugs?

A3: If the mechanism of resistance is overexpression of multidrug resistance transporters like P-gp, then cross-resistance to other P-gp substrates (e.g., paclitaxel, doxorubicin) is highly probable.[1][2] If the resistance is due to alterations in specific signaling or apoptotic pathways, the cross-resistance profile will be more specific to drugs that act on those same pathways.

II. Troubleshooting Guides

This section provides detailed, step-by-step guides to investigate and potentially overcome resistance to 3-(3,5-Dimethylphenoxy)piperidine.

Guide 1: Confirming and Characterizing Resistance

Issue: A decrease in the efficacy of 3-(3,5-Dimethylphenoxy)piperidine is observed over time or in a newly generated cell line.

Workflow for Characterizing Resistance

Caption: Workflow for investigating drug resistance.

Protocol 1: IC50 Determination using MTT Assay

• Cell Seeding: Seed parental and suspected resistant cells in 96-well plates at a predetermined optimal density. Allow cells to adhere overnight.

• Drug Treatment: Prepare serial dilutions of 3-(3,5-Dimethylphenoxy)piperidine in a complete culture medium. Remove the old medium from the plates and add the drug dilutions. Include a vehicle control (e.g., DMSO) and a blank (medium only).

• Incubation: Incubate the plates for a period that is relevant to the compound's mechanism of action (typically 24-72 hours).

• MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for 2-4 hours.

• Solubilization: Add a solubilization solution (e.g., DMSO or a specialized detergent) to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Plot the percentage of cell viability versus the drug concentration and determine the IC50 value using non-linear regression analysis.

Data Interpretation:

Cell Line	IC50 (µM)	Resistance Fold
Parental	5	1
Resistant	50	10

A significant increase in the resistance fold confirms the resistant phenotype.

Guide 2: Investigating Drug Efflux

Issue: You suspect that increased drug efflux via ABC transporters is the cause of resistance.

Protocol 2: Rhodamine 123 Efflux Assay (for P-gp activity)

Rhodamine 123 is a fluorescent substrate of P-gp. Reduced intracellular accumulation of Rhodamine 123 in resistant cells suggests increased P-gp activity.[1][5]

• Cell Preparation: Harvest parental and resistant cells and resuspend them in a suitable buffer (e.g., PBS with 1% FBS).

• Rhodamine 123 Loading: Incubate the cells with Rhodamine 123 (e.g., 1 µM) for 30-60 minutes at 37°C.

• Washing: Wash the cells with an ice-cold buffer to remove extracellular Rhodamine 123.

• Efflux Monitoring: Resuspend the cells in a fresh, warm medium and incubate at 37°C. Collect aliquots at different time points (e.g., 0, 30, 60, 120 minutes).

• Flow Cytometry Analysis: Analyze the intracellular fluorescence of Rhodamine 123 in the collected aliquots using a flow cytometer.

• (Optional) P-gp Inhibition: As a positive control, pre-incubate a set of resistant cells with a known P-gp inhibitor (e.g., Verapamil) before adding Rhodamine 123.[5]

Data Interpretation:

• Resistant cells should show a faster decrease in fluorescence over time compared to parental cells, indicating increased efflux.

• Treatment with a P-gp inhibitor should increase Rhodamine 123 retention in resistant cells, bringing their fluorescence levels closer to those of the parental cells.

Guide 3: Assessing Changes in Signaling and Apoptotic Pathways

Issue: Drug efflux does not seem to be the primary resistance mechanism. You want to investigate alterations in key cellular pathways.

Simplified Pro-Survival Signaling Pathway

Caption: A simplified pro-survival signaling pathway.

Protocol 3: Western Blot Analysis

This protocol allows for the semi-quantitative analysis of protein expression levels.

• Cell Lysis: Treat parental and resistant cells with 3-(3,5-Dimethylphenoxy)piperidine for a specified time. Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[8]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.[8]

• Sample Preparation: Normalize the protein concentration for all samples. Add Laemmli sample buffer and heat at 95°C for 5-10 minutes.[8]

• SDS-PAGE and Transfer: Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and incubate with primary antibodies against your proteins of interest (e.g., P-gp, Bcl-2, Bax, phospho-Akt, total Akt).

• Detection: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody and detect the signal using an enhanced chemiluminescence (ECL) substrate.

Data Interpretation:

Protein	Parental Cells	Resistant Cells	Potential Implication
P-gp	Low	High	Increased drug efflux
Bcl-2	Low	High	Inhibition of apoptosis
Bax	High	Low	Inhibition of apoptosis
p-Akt/Total Akt	Low	High	Activation of pro-survival signaling

III. Concluding Remarks

Overcoming resistance to novel therapeutic compounds like 3-(3,5-Dimethylphenoxy)piperidine requires a systematic and evidence-based approach. By confirming the resistant phenotype and methodically investigating the underlying mechanisms, researchers can develop strategies to restore cellular sensitivity. These may include co-administration with an efflux pump inhibitor or targeting a compensatory signaling pathway. The protocols and guidance provided here should serve as a valuable starting point for your investigations.

IV. References

• Basu, A. et al. (2017). Targeting P-glycoprotein: Investigation of piperine analogs for overcoming drug resistance in cancer. Scientific Reports. Available at: [Link]

• Annang, F. et al. (2018). Capsaicin and Piperine Can Overcome Multidrug Resistance in Cancer Cells to Doxorubicin. Molecules. Available at: [Link]

• Li, S. et al. (2018). Capsaicin and Piperine Can Overcome Multidrug Resistance in Cancer Cells to Doxorubicin. Molecules. Available at: [Link]

• Rather, R. A. & Bhagat, M. (2018). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers in Pharmacology. Available at: [Link]

• Wawruszak, A. et al. (2021). Piperine Targets Different Drug Resistance Mechanisms in Human Ovarian Cancer Cell Lines Leading to Increased Sensitivity to Cytotoxic Drugs. International Journal of Molecular Sciences. Available at: [Link]

• Lawong, A. et al. (2024). Identification of potent and reversible piperidine carboxamides that are species-selective orally active proteasome inhibitors to treat malaria. Journal of Biological Chemistry. Available at: [Link]

• Wawruszak, A. et al. (2021). Piperine Targets Different Drug Resistance Mechanisms in Human Ovarian Cancer Cell Lines Leading to Increased Sensitivity to Cytotoxic Drugs. PubMed. Available at: [Link]

• Dimmock, J. R. et al. (2021). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. Medicines. Available at: [Link]

• Cignarella, G. et al. (1988). 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. Journal of Medicinal Chemistry. Available at: [Link]

• Dimmock, J. R. et al. (2021). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. National Institutes of Health. Available at: [Link]

• Rather, R. A. & Bhagat, M. (2018). Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers Media S.A.. Available at: [Link]

• Dimmock, J. R. et al. (2021). Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. PubMed. Available at: [Link]

• TUODA (2025). Exploring the Role of 3,5-Dimethylpiperidine in Modern Organic Synthesis. TUODA. Available at: [Link]

• Ataman Kimya (n.d.). PIPERIDINE. Ataman Kimya. Available at: [Link]

• Zhang, L. et al. (2023). Miniaturized click chemistry and direct screening facilitate the discovery of triazole piperazine SARS-CoV-2 Mpro inhibitors with improved metabolic stability. National Institutes of Health. Available at: [Link]

• Kamal, A. et al. (2024). 2-(Piperidin-3-yl)phthalimides Reduce Classical Markers of Cellular Inflammation in LPS-challenged RAW 264.7 Cells and also Demonstrate Potentially Relevant Sigma and Serotonin Receptor Affinity in Membrane Preparations. National Institutes of Health. Available at: [Link]

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Minimizing off-target effects of "3-(3,5-Dimethylphenoxy)piperidine"

Technical Support Center: 3-(3,5-Dimethylphenoxy)piperidine

Welcome to the technical support guide for 3-(3,5-Dimethylphenoxy)piperidine. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable guidance on minimizing off-target effects during your experiments. We will explore the causality behind common issues and offer validated protocols to ensure the integrity of your results.

Compound Overview: Understanding 3-(3,5-Dimethylphenoxy)piperidine

3-(3,5-Dimethylphenoxy)piperidine is a synthetic small molecule featuring a piperidine ring, a common scaffold in medicinal chemistry known for conferring favorable physicochemical properties.[1] While its primary therapeutic target is under investigation, initial studies suggest it acts as a potent inhibitor of a specific kinase, hereafter referred to as "Kinase-A."

Like many kinase inhibitors, achieving absolute selectivity is a significant challenge.[2][3] The conserved nature of the ATP-binding pocket across the human kinome means that even highly potent compounds can interact with unintended kinases or other protein families, leading to off-target effects.[2][4] Understanding and mitigating these effects is crucial for validating its on-target activity and accurately interpreting experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common questions and issues encountered when working with 3-(3,5-Dimethylphenoxy)piperidine, providing both theoretical explanations and practical solutions.

Q1: My results are inconsistent across different cell lines. Could this be an off-target effect?

Answer: Yes, inconsistent results across cell lines are a classic indicator of potential off-target activity or differential cellular machinery.

Causality Explained: This variability can stem from several factors:

• Differential Target Expression: The simplest reason is that your cell lines express varying levels of the primary target, Kinase-A. A cell line with low Kinase-A expression may show a weaker response, or the observed phenotype could be dominated by off-target interactions.

• Presence of Off-Targets: One cell line may express a sensitive off-target that is absent in another. The piperidine scaffold, for instance, is known to interact with a broad range of biological targets, including G-protein coupled receptors (GPCRs) and ion channels, depending on its substitution patterns.[1][5]

• Metabolic Differences: Cell lines can have vastly different metabolic rates and expression of drug-metabolizing enzymes (e.g., cytochrome P450s).[6] One cell line might rapidly metabolize the compound into an inactive form, while another might produce a metabolite with its own unique activity profile.

Troubleshooting Steps:

• Quantify Target Expression: Before initiating your main experiment, perform a baseline characterization of your chosen cell lines. Use qPCR or Western Blot to confirm and quantify the expression level of Kinase-A.

• Start with a "Clean" System: If possible, use an engineered cell line that overexpresses Kinase-A alongside an isogenic parental line (which lacks the target) as a negative control. This provides the cleanest system to differentiate on-target from off-target effects.

• Consult Cell Line Databases: Use resources like the Cancer Cell Line Encyclopedia (CCLE) or ATCC to check for known expression profiles of potential off-target families in your chosen cells.

Q2: I'm observing a cellular phenotype at a much higher concentration than the biochemical IC50. What does this mean?

Answer: A significant discrepancy between biochemical potency (IC50) and the effective concentration in a cell-based assay (EC50) is common and points to several factors that need investigation.

Causality Explained:

• Cellular Permeability: The compound may have poor membrane permeability, meaning a much higher extracellular concentration is required to achieve an intracellular concentration sufficient to inhibit Kinase-A.

• Efflux Pumps: Many cell lines, especially cancer-derived ones, express efflux pumps (e.g., P-glycoprotein) that actively remove small molecules from the cytoplasm, reducing the effective intracellular concentration.

• High Intracellular ATP: Biochemical kinase assays are often run at a specific ATP concentration (sometimes equal to the Km of the kinase).[4] However, intracellular ATP levels in a living cell are typically much higher (in the millimolar range). This high concentration of the natural substrate (ATP) can outcompete an ATP-competitive inhibitor like 3-(3,5-Dimethylphenoxy)piperidine, requiring a higher concentration of the compound to achieve the same level of target inhibition.[4]

• Off-Target Engagement: The cellular phenotype you observe might be due to the compound hitting a less potent off-target that is only engaged at these higher concentrations.

Troubleshooting Steps:

• Run a Target Engagement Assay: Use techniques like Cellular Thermal Shift Assay (CETSA) or a phospho-specific antibody for a downstream substrate of Kinase-A to confirm that the compound is engaging and inhibiting its intended target at the concentrations used in your cell-based assay.

• Evaluate Cell Permeability: If resources permit, perform a Parallel Artificial Membrane Permeability Assay (PAMPA) to assess the compound's passive diffusion.

• Use Efflux Pump Inhibitors: As a diagnostic tool, co-treat cells with a known efflux pump inhibitor (e.g., verapamil) and see if the EC50 of your compound shifts to a lower concentration. A significant shift suggests efflux is a contributing factor.

Q3: My dose-response curve is U-shaped (non-monotonic). Is this an artifact or an off-target effect?

Answer: A U-shaped or inverted U-shaped dose-response curve is a valid, though complex, biological phenomenon known as a non-monotonic dose response. It is rarely an artifact and often suggests complex biology, including potential off-target effects.[7]

Causality Explained: Non-monotonic curves can arise when a compound interacts with multiple pathways that have opposing effects on the measured endpoint.[7]

• Low Concentration (On-Target): At low doses, the compound may selectively inhibit Kinase-A, leading to the expected response (e.g., decreased cell proliferation).

• High Concentration (Off-Target): At higher concentrations, the compound may begin to engage a secondary, off-target protein. If this off-target promotes a conflicting signal (e.g., activating a parallel survival pathway), it can counteract the on-target effect, causing the response curve to reverse direction.[7]

• Receptor Downregulation: For some targets, prolonged or high-concentration exposure can trigger cellular feedback mechanisms, such as receptor downregulation, which diminishes the response over time.[7]

Troubleshooting Workflow:

Caption: On-target vs. off-target compound interactions.

Recommended Assay Cascade:

• Primary Screen (Biochemical): An in vitro assay measuring direct inhibition of purified Kinase-A (e.g., a fluorescence-based assay). This determines the IC50. [8]2. Counter-Screen (Biochemical): Screen the compound against a panel of closely related kinases to assess selectivity. [2][3][8]This is crucial for identifying likely off-targets.

• Orthogonal Assay (Cell-Based): Confirm on-target activity in a cellular context using a different technology. If your primary assay measured cell viability (e.g., CellTiter-Glo®), an orthogonal assay could be a high-content imaging assay that measures a specific morphological change induced by Kinase-A inhibition. [9]4. Counter-Screen (Cell-Based): Use a cell line that does not express Kinase-A. Any activity observed in this cell line is, by definition, an off-target effect. [10]

Detailed Experimental Protocols

Protocol 1: Cellular Counter-Screen Using a Target-Negative Cell Line

Objective: To determine if 3-(3,5-Dimethylphenoxy)piperidine elicits a phenotype (e.g., cytotoxicity) independent of its primary target, Kinase-A.

Materials:

• Wild-Type (WT) cell line expressing Kinase-A.

• Kinase-A Knockout (KO) cell line (generated via CRISPR/Cas9).

• 3-(3,5-Dimethylphenoxy)piperidine, stock solution in DMSO.

• Appropriate cell culture media and supplements. [11]* 96-well, black-walled, clear-bottom plates (for imaging or fluorescence). [12]* Cell viability reagent (e.g., resazurin-based).

Methodology:

• Cell Seeding: Optimize cell seeding density to ensure cells are in the logarithmic growth phase for the duration of the experiment. [11][13]Plate both WT and KO cells at the same density in separate 96-well plates. Allow cells to adhere for 18-24 hours.

• Compound Preparation: Perform a serial dilution of 3-(3,5-Dimethylphenoxy)piperidine in culture media to create a 10-point dose-response curve (e.g., from 100 µM down to 0.5 nM). Include a vehicle-only control (e.g., 0.1% DMSO).

• Cell Treatment: Carefully remove the old media from the cells and add the media containing the compound dilutions.

• Incubation: Incubate the plates for a duration relevant to the expected phenotype (e.g., 48-72 hours for proliferation assays).

• Assay Readout: Add the cell viability reagent according to the manufacturer's instructions and read the plate on a compatible microplate reader.

• Data Analysis:

  • Normalize the data for each cell line (0% effect for vehicle control, 100% effect for a "total kill" positive control).

  • Plot the dose-response curves for both the WT and KO cell lines.

  • Interpretation:

    • Selective On-Target Effect: A potent dose-response is observed in the WT line, but the curve is significantly right-shifted (>10-fold) or flat in the KO line.

    • Likely Off-Target Effect: Potent activity is observed in both the WT and KO cell lines with similar EC50 values. This indicates the phenotype is independent of Kinase-A.

References

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. PubMed Central. Available at: [Link]

• Orthogonal Assay Service. Creative Biolabs. Available at: [Link]

• Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Available at: [Link]

• Improving Therapeutics Discovery with Orthogonal Assay Data. Revvity Signals. Available at: [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. Scilit. Available at: [Link]

• Ten Tips for Optimizing Cell-Based Assays. Biocompare. Available at: [Link]

• A guide to picking the most selective kinase inhibitor tool compounds for pharmacological validation of drug targets. ResearchGate. Available at: [Link]

• Orthogonal assays for the identification of inhibitors of the single-stranded nucleic acid binding protein YB-1. PMC - NIH. Available at: [Link]

• Optimizing Your Cell Based Assay Performance Key Strategies. Marin Biologic Laboratories. Available at: [Link]

• From gene to validated and qualified hits. AXXAM. Available at: [Link]

• The Complete Guide to Cell-Based Assays. SPT Labtech. Available at: [Link]

• Statistical analysis of dose-response curves. Wiley Analytical Science. Available at: [Link]

• Unconventional dose response curves. How does one explain a U-shaped curve?. ResearchGate. Available at: [Link]

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Technical Support Center: Formulation Strategies for In Vivo Studies of 3-(3,5-Dimethylphenoxy)piperidine

Welcome to the technical support center for the in vivo formulation of 3-(3,5-Dimethylphenoxy)piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide practical, experience-driven advice for overcoming common challenges in formulating this and other novel piperidine-based compounds. Given the limited publicly available data on this specific molecule, this document serves as a comprehensive "how-to" guide, leading you through a systematic approach to formulation development, from initial characterization to troubleshooting in vivo studies.

Understanding the Molecule: 3-(3,5-Dimethylphenoxy)piperidine

Before diving into formulation, it's crucial to understand the physicochemical properties of 3-(3,5-Dimethylphenoxy)piperidine. The structure contains a basic piperidine ring and a lipophilic 3,5-dimethylphenoxy group. This suggests that the compound is likely a weak base with poor aqueous solubility, a common challenge in drug development.[1][2] The estimated Log P value of ~2.8 further supports its lipophilic nature.[3]

Property	Inferred Characteristic	Formulation Implication
Piperidine Moiety	Weakly basic	pH-dependent solubility; potential for salt formation to improve solubility.
Dimethylphenoxy Group	Lipophilic, Aromatic	Poor aqueous solubility; may be soluble in organic solvents or lipid-based systems.
Estimated Log P ~2.8	Lipophilic	Likely to have poor water solubility and may require enabling formulations for adequate in vivo exposure.[3]

Frequently Asked Questions (FAQs)

Here, we address the most common initial questions researchers face when beginning to work with a new chemical entity like 3-(3,5-Dimethylphenoxy)piperidine.

Q1: Where do I start with formulating this compound for my first in vivo PK study?

A1: The first step is to determine the compound's solubility in a range of pharmaceutically acceptable vehicles. This will dictate your formulation strategy. A tiered approach is recommended:

• Aqueous Solubility: Determine the solubility in water and buffered solutions at different pH values (e.g., pH 2, 4.5, 6.8, and 7.4) to understand the impact of pH on its solubility.

• Co-solvents: Test solubility in common, well-tolerated co-solvents such as polyethylene glycol 400 (PEG 400), propylene glycol (PG), and ethanol.[4][5]

• Oils and Lipids: Assess solubility in oils like corn oil, sesame oil, or other medium-chain triglycerides, which can be suitable for oral administration.[5]

• Complexation Agents: Evaluate solubility in aqueous solutions of cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), which can form inclusion complexes to enhance solubility.[6][7][8]

Q2: What is a good starting vehicle for a preliminary tolerability study in mice?

A2: For a weakly basic, poorly soluble compound, a good starting point is often a simple suspension or a co-solvent system. A common and generally well-tolerated suspension vehicle is 0.5% (w/v) methylcellulose (MC) or carboxymethylcellulose (CMC) with 0.1% (v/v) Tween 80 in water.[9] If the compound has sufficient solubility in a co-solvent blend, a solution of 10% DMSO, 40% PEG 400, and 50% water is another widely used option. However, always run a vehicle-only control group in your studies to account for any effects of the vehicle itself.[7][10]

Q3: How do I prepare a stable suspension for oral gavage?

A3: A stable, homogenous suspension is critical for accurate dosing.

• Particle Size Reduction: If you have the capability, micronizing the compound to a uniform, small particle size will significantly improve suspension stability and may enhance bioavailability.[1]

• Wetting the Powder: First, wet the compound with a small amount of a surfactant solution (like Tween 80) or glycerin to form a paste. This prevents clumping when the bulk vehicle is added.

• Gradual Addition of Vehicle: Slowly add the suspension vehicle (e.g., 0.5% MC) to the paste while continuously triturating or vortexing.

• Homogenization: Use a homogenizer or sonicator to ensure a uniform particle distribution.

• Storage and Re-dispersion: Always store suspensions as recommended by stability studies (typically refrigerated) and ensure they are thoroughly re-suspended before each dose administration. Prepare fresh formulations frequently to minimize the risk of instability.[10]

Troubleshooting Guide for In Vivo Formulations

This section addresses specific issues you might encounter during your experiments and provides a logical, step-by-step approach to resolving them.

Problem 1: Compound Precipitation in the Formulation or After Dosing

Precipitation is a common issue for poorly soluble compounds, which can lead to variable absorption and low bioavailability.[11][12][13][14]

Immediate Checks:

• Visual Inspection: Is the precipitate crystalline or amorphous? Crystalline precipitates are generally less soluble.[15]

• Dosing Route: If administering intravenously, precipitation can be life-threatening. This is a critical issue that must be resolved before proceeding.

• pH Shift: For a weakly basic compound, moving from a low pH formulation to the higher pH of the small intestine can cause precipitation.[14]

Troubleshooting Steps:

• Decrease the Concentration: The simplest solution is to lower the dose concentration if the study design allows.

• Optimize the Vehicle:

  • Increase Co-solvent Percentage: If using a co-solvent system, try increasing the proportion of the organic solvent (e.g., PEG 400). Be mindful of the vehicle's toxicity.[7]

  • Add a Precipitation Inhibitor: Polymers like HPMC or PVP can be added to formulations to maintain a supersaturated state and inhibit precipitation.[11]

  • Switch to a Lipid-Based Formulation: For highly lipophilic compounds, a lipid-based formulation can improve solubility and absorption by taking advantage of lipid absorption pathways.[15]

• Control pH: If pH is a factor, consider formulating as a salt or using a buffering agent to maintain a more favorable pH.

Problem 2: Low or Highly Variable Bioavailability

This often indicates a formulation-related absorption issue.[1][16]

Causality Analysis Workflow:

Workflow for diagnosing bioavailability issues.

Troubleshooting Steps:

• Review Solubility and Dissolution: Poor bioavailability can stem from the compound not dissolving fast enough in the gastrointestinal tract. Re-evaluate your initial solubility data.

• Enhance Solubility:

  • Cyclodextrins: These can be particularly effective for increasing the solubility and dissolution rate of poorly soluble compounds.[6][8]

  • Amorphous Solid Dispersions: For very challenging compounds, creating an amorphous solid dispersion with a polymer carrier can dramatically improve bioavailability, though this is a more advanced technique.[4]

• Consider P-glycoprotein (P-gp) Efflux: Piperidine-containing molecules can sometimes be substrates for efflux transporters like P-gp, which pump the compound back into the gut lumen, reducing absorption.[16] While formulation changes can't always overcome this, understanding if your compound is a P-gp substrate is important for data interpretation.

Problem 3: Unexpected Toxicity or Adverse Events in Animals

It's crucial to differentiate between compound-induced toxicity and vehicle-induced effects.[7]

Troubleshooting Steps:

• Run a Vehicle-Only Control Group: This is non-negotiable. It is the only way to definitively identify adverse effects caused by the formulation vehicle.[7]

• Review Vehicle Safety Data: Ensure the concentration of your co-solvents (e.g., DMSO, PEG 400) and surfactants (e.g., Tween 80) are within established safe limits for the species and route of administration you are using.[5][9]

• Reduce Excipient Concentrations: If the vehicle control group shows adverse effects, reformulate with lower concentrations of potentially problematic excipients.

• Local Irritation: For oral gavage, high concentrations of some co-solvents or surfactants can cause gastrointestinal irritation. For intravenous injections, ensure the formulation is isotonic and at a physiological pH to avoid hemolysis and injection site reactions.

Experimental Protocols

Protocol 1: Step-by-Step Solubility Screening

• Preparation of Stock Solutions: Prepare a concentrated stock solution of 3-(3,5-Dimethylphenoxy)piperidine in a suitable organic solvent like DMSO or ethanol.

• Equilibrium Solubility Measurement:

  • Add an excess amount of the compound to each test vehicle (e.g., water, pH 7.4 buffer, 0.5% MC, PEG 400) in a glass vial.

  • Shake the vials at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

  • Centrifuge the samples to pellet the undissolved solid.

  • Carefully collect the supernatant and analyze the concentration of the dissolved compound using a validated analytical method (e.g., HPLC-UV).

• Data Analysis: Report the solubility in mg/mL or µg/mL for each vehicle.

Data Summary Table (Hypothetical Data):

Vehicle	Solubility (mg/mL) at 25°C
Water	< 0.01
pH 7.4 Phosphate Buffer	< 0.01
0.5% MC / 0.1% Tween 80	0.05 (as a suspension)
PEG 400	50
20% HP-β-CD in Water	5

Protocol 2: Decision-Making Workflow for Formulation Selection

This workflow will guide you from solubility data to a final formulation choice.

Decision tree for formulation selection.

References

• GrokiPedia. (n.d.). 3,5-Dimethylpiperidine.
• TUODA INDUSTRY LIMITED. (n.d.). 3,5-Dimethylpiperidine. Retrieved from Global Chemical Supplier-TUODA INDUSTRY LIMITED.
• BenchChem. (n.d.). 3-(2,3,5-Trimethylphenoxy)piperidine.

• National Center for Biotechnology Information. (n.d.). 3,5-Dimethylpiperidine. PubChem. Retrieved from [Link]

• DTIC. (n.d.). Piperidine Synthesis.

• National Center for Biotechnology Information. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed Central. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Piperidine, 3,5-dimethyl- (CAS 35794-11-7). Retrieved from [Link].

• Wikipedia. (n.d.). 3,5-Dimethylpiperidine.

• National Center for Biotechnology Information. (n.d.). Synthesis and in vivo anti-ulcer evaluation of some novel piperidine linked dihydropyrimidinone derivatives. PubMed Central. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). In Silico, In Vitro, and In Vivo Evaluation of Precipitation Inhibitors in Supersaturated Lipid-Based Formulations of Venetoclax. Retrieved from [Link]

• PubMed. (2024). Vehicle effect on in-vitro and in-vivo performance of spray-dried dispersions. Retrieved from [Link]

• ResearchGate. (2021). Recent strategies for improving solubility and oral bioavailability of piperine. Retrieved from [Link]

• ACS Publications. (2023). Co-administration of Intravenous Drugs: Rapidly Troubleshooting the Solid Form Composition of a Precipitate in a Multi-drug Mixture Using On-Site Raman Spectroscopy. Molecular Pharmaceutics. Retrieved from [Link]

• PubMed. (2024). Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. Retrieved from [Link]

• ResearchGate. (n.d.). Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats. Retrieved from [Link]

• White Rose Research Online. (n.d.). Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis, characterization and antimicrobial activity of piperidine derivatives. Retrieved from [Link]

• YouTube. (2022). In vivo Dissolution and Precipitation. Retrieved from [Link]

• MDPI. (n.d.). Synthesis of Piperidine Nucleosides as Conformationally Restricted Immucillin Mimics. Retrieved from [Link]

• ResearchGate. (n.d.). Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. Retrieved from [Link]

• PubMed. (n.d.). 3-[(2-ethoxyphenoxy)methyl]piperidine derivatives. Synthesis and antidepressant activity. Retrieved from [Link]

• Admescope. (2019). Preclinical formulations for pharmacokinetic studies. Retrieved from [Link]

• ResearchGate. (n.d.). Toward an Improved Understanding of the Precipitation Behavior of Weakly Basic Drugs from Oral Lipid-Based Formulations. Retrieved from [Link]

• PatSnap Synapse. (n.d.). What are the methods used for enhancement of bioavailability?. Retrieved from [Link]

• PubMed. (n.d.). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Retrieved from [Link]

• ResearchGate. (n.d.). Vehicle selection for nonclinical oral safety studies. Retrieved from [Link]

• American Association of Pharmaceutical Scientists. (2012). In Vitro High-throughput Drug Precipitation Methods for Oral Formulations. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 3-(3,5-Dimethylphenoxy)piperidine and Other Piperidine Derivatives as Monoamine Transporter Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the piperidine scaffold remains a cornerstone for the development of novel therapeutics targeting the central nervous system.[1] Its conformational rigidity and synthetic tractability have made it a privileged structure in the design of compounds that modulate the activity of monoamine transporters, key players in neuronal signaling. This guide provides an in-depth comparative analysis of 3-(3,5-dimethylphenoxy)piperidine, a representative of the aryloxypiperidine class, and other notable piperidine derivatives that have shaped our understanding of monoamine reuptake inhibition.

Introduction: The Piperidine Scaffold in Monoamine Transporter Inhibition

Monoamine transporters, including the norepinephrine transporter (NET), dopamine transporter (DAT), and serotonin transporter (SERT), are integral membrane proteins that regulate the concentration of these key neurotransmitters in the synaptic cleft.[2] Inhibition of these transporters is a clinically validated strategy for the treatment of a range of psychiatric and neurological disorders, including depression, attention-deficit/hyperactivity disorder (ADHD), and anxiety.[2][3] The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common structural motif in many potent and selective monoamine reuptake inhibitors.[4] Its stereochemistry and substitution patterns can be finely tuned to achieve desired potency and selectivity profiles.

This guide will focus on 3-(3,5-dimethylphenoxy)piperidine as a focal point for comparison against other well-characterized piperidine-based monoamine transporter inhibitors. We will delve into their structure-activity relationships (SAR), comparative pharmacology, and the experimental methodologies used to characterize their activity.

3-(3,5-Dimethylphenoxy)piperidine: A Profile

Comparative Analysis: Performance Against Other Piperidine Derivatives

To provide a comprehensive comparison, we will evaluate 3-(3,5-dimethylphenoxy)piperidine in the context of other well-studied piperidine derivatives with known monoamine transporter inhibitory activity. These include selective inhibitors and dual or triple reuptake inhibitors.

Comparator Compounds:

• Atomoxetine & Reboxetine: Selective norepinephrine reuptake inhibitors (NRIs) used in the treatment of ADHD and depression, respectively.[5][6]

• GBR 12909: A highly potent and selective dopamine reuptake inhibitor (DRI) widely used as a research tool.[7][8]

• Fluoxetine: A selective serotonin reuptake inhibitor (SSRI) used for the treatment of depression and other mood disorders.[9][10] Although not a piperidine derivative, it serves as a crucial benchmark for SERT activity.

• Methylphenidate Analogues: A class of NDRIs, with methylphenidate being a widely prescribed treatment for ADHD.[11]

Quantitative Comparison of Binding Affinities

The following table summarizes the binding affinities (Ki, in nM) of the comparator compounds for the human norepinephrine (hNET), dopamine (hDAT), and serotonin (hSERT) transporters. A lower Ki value indicates a higher binding affinity.

Compound	hNET Ki (nM)	hDAT Ki (nM)	hSERT Ki (nM)	Primary Activity	Reference(s)
3-(3,5-Dimethylphenoxy)piperidine	Data not available	Data not available	Data not available	Presumed NET/DAT inhibitor
Atomoxetine	~1.4 - 4.2	~117 - 840	~77 - 3,600	NRI	[12][13]
Reboxetine	~1.1 - 10	~2,000	~10,000	NRI	[12][13]
GBR 12909	>100	~1 - 14	>100	DRI	[7][14][15]
Fluoxetine	~158	~378	~0.8 - 33	SSRI	[9][10][12]
Methylphenidate (dl-threo)	~30	~100	>10,000	NDRI	[11]

Structure-Activity Relationship (SAR) Insights

The pharmacological profile of piperidine derivatives is exquisitely sensitive to their structural modifications.

• Substitution on the Piperidine Ring: The position and nature of the substituent are critical. For aryloxypiperidines, substitution at the 3-position often confers potent NET and DAT inhibitory activity.[2]

• Aromatic Ring Substitution: The substitution pattern on the phenyl ring of the aryloxy moiety significantly influences potency and selectivity. For instance, in some series, electron-withdrawing groups can enhance DAT affinity.[16]

• Stereochemistry: The stereochemistry of the piperidine ring can have a profound impact on activity. For many monoamine transporter inhibitors, one enantiomer is significantly more potent than the other.

Experimental Methodologies

The characterization of these compounds relies on robust in vitro assays. Below are detailed protocols for determining the inhibitory activity of test compounds at the norepinephrine and dopamine transporters.

Experimental Workflow: Monoamine Transporter Inhibition Assay

Caption: Workflow for determining monoamine transporter inhibition.

Protocol 1: [³H]-Nisoxetine Binding Assay for Norepinephrine Transporter (NET)

This protocol describes a competitive radioligand binding assay to determine the affinity of a test compound for the human norepinephrine transporter.

Materials:

• Cell membranes from a stable cell line expressing hNET (e.g., HEK293-hNET).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Radioligand: [³H]-Nisoxetine.

• Non-specific binding control: Desipramine (10 µM).

• Test compound stock solutions.

• 96-well microplates.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Plate Setup: In a 96-well plate, add assay buffer, test compound at various concentrations, and [³H]-Nisoxetine (final concentration ~1-2 nM). For total binding wells, add vehicle instead of the test compound. For non-specific binding wells, add desipramine.

• Initiate Reaction: Add the cell membrane suspension (approximately 20-40 µg of protein per well) to all wells to start the binding reaction.

• Incubation: Incubate the plate at 4°C for 2-3 hours with gentle agitation to allow the binding to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters three times with ice-cold assay buffer to remove any non-specifically bound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Determine the IC50 value of the test compound by fitting the data to a sigmoidal dose-response curve. Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Protocol 2: [³H]-WIN 35,428 Binding Assay for Dopamine Transporter (DAT)

This protocol is a competitive radioligand binding assay to determine the affinity of a test compound for the human dopamine transporter.

Materials:

• Cell membranes from a stable cell line expressing hDAT (e.g., CHO-hDAT).

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, pH 7.4.

• Radioligand: [³H]-WIN 35,428.

• Non-specific binding control: GBR 12909 (10 µM).

• Test compound stock solutions.

• 96-well microplates.

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Plate Setup: In a 96-well plate, add assay buffer, test compound at various concentrations, and [³H]-WIN 35,428 (final concentration ~1-2 nM). For total binding wells, add vehicle. For non-specific binding wells, add GBR 12909.

• Initiate Reaction: Add the cell membrane suspension (approximately 20-50 µg of protein per well) to all wells.

• Incubation: Incubate the plate at 4°C for 2-3 hours with gentle agitation.

• Filtration: Rapidly filter the contents of each well through glass fiber filters.

• Washing: Wash the filters three times with ice-cold assay buffer.

• Quantification: Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity.

• Data Analysis: Calculate the specific binding and determine the IC50 and Ki values as described in Protocol 1.

Discussion and Future Perspectives

The comparative analysis highlights the diverse pharmacological profiles that can be achieved with the piperidine scaffold. While 3-(3,5-dimethylphenoxy)piperidine is predicted to be a norepinephrine-dopamine reuptake inhibitor based on its structural class, the lack of publicly available quantitative data underscores the need for further investigation to fully characterize its potency and selectivity.

The development of novel piperidine derivatives continues to be a vibrant area of research. Future efforts will likely focus on:

• Fine-tuning selectivity: Designing ligands with precise selectivity profiles for NET, DAT, or SERT, or with desired dual or triple inhibitory activity.

• Improving pharmacokinetic properties: Optimizing absorption, distribution, metabolism, and excretion (ADME) profiles to enhance drug-like properties.

• Exploring novel chemical space: Synthesizing and evaluating new piperidine analogues with unique substitution patterns to identify novel pharmacophores.

Conclusion

3-(3,5-Dimethylphenoxy)piperidine represents a class of aryloxypiperidines with potential as monoamine transporter inhibitors. A thorough understanding of its pharmacological profile in comparison to established piperidine derivatives is crucial for guiding future drug discovery efforts. The experimental protocols detailed in this guide provide a framework for the systematic evaluation of such compounds, enabling researchers to make informed decisions in the development of the next generation of therapeutics for neurological and psychiatric disorders.

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Comparative study of "3-(3,5-Dimethylphenoxy)piperidine" and its analogs

An In-Depth Comparative Guide to 3-(3,5-Dimethylphenoxy)piperidine and Its Analogs for Preclinical Research

Executive Summary

The phenoxypiperidine scaffold is a privileged structure in modern medicinal chemistry, serving as the foundation for numerous compounds targeting the central nervous system (CNS) and other biological systems. This guide provides a comprehensive comparative analysis of 3-(3,5-Dimethylphenoxy)piperidine and a curated set of its structural analogs. By systematically modifying the phenoxy and piperidine rings, we explore the resulting shifts in physicochemical properties, receptor affinity, functional activity, and metabolic stability. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental protocols to guide the rational design of novel therapeutics based on this versatile chemical scaffold. We delve into the structure-activity relationships (SAR) that govern molecular behavior, supported by quantitative data and validated experimental workflows, to empower informed decision-making in early-stage drug discovery.

Introduction: The Phenoxypiperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, present in a vast array of pharmaceuticals due to its favorable physicochemical properties and its ability to interact with biological targets in a defined three-dimensional space.[1] When combined with a phenoxy moiety, it forms the phenoxypiperidine scaffold, a structure known to confer activity at various G-protein coupled receptors (GPCRs), ion channels, and neurotransmitter transporters.[2][3]

3-(3,5-Dimethylphenoxy)piperidine serves as our parent compound for this investigation. The dimethyl substitution on the phenoxy ring provides a specific steric and electronic profile that influences its interaction with molecular targets. Understanding how modifications to this core structure impact its pharmacological profile is critical for optimizing lead compounds.

This guide will compare the parent compound with four rationally designed analogs to dissect their structure-activity relationships (SAR):

• Analog A (Phenoxy Alkyl Addition): 3-(2,3,5-Trimethylphenoxy)piperidine

• Analog B (Phenoxy Halogenation): 3-(3-Chloro-5-fluorophenoxy)piperidine

• Analog C (Piperidine Substitution): 3-(3,5-Dimethylphenoxy)-1-methylpiperidine

• Analog D (Scaffold Isomer): 4-(3,5-Dimethylphenoxy)piperidine

Through this comparative lens, we aim to elucidate the principles governing target engagement, selectivity, and drug-like properties within this chemical series.

Synthetic Strategy: A Convergent Approach

The synthesis of 3-(3,5-Dimethylphenoxy)piperidine and its analogs is typically achieved through a Williamson ether synthesis, a robust and versatile method for forming the crucial aryl ether linkage. The general workflow involves the coupling of a substituted phenol with a suitably protected piperidine derivative.

General Synthesis Workflow

Caption: Key SAR takeaways for the 3-(3,5-Dimethylphenoxy)piperidine scaffold.

Detailed Experimental Protocols

To ensure scientific rigor and reproducibility, we provide detailed protocols for two key assays used in the characterization of these compounds.

Protocol 1: Radioligand Binding Assay for Dopamine Transporter (DAT) Affinity

This protocol is a self-validating system for determining the binding affinity (Kᵢ) of test compounds by measuring their ability to displace a known radioligand from its target.

Workflow Diagram:

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Validating the Biological Activity of 3-(3,5-Dimethylphenoxy)piperidine: A Comparative Guide for Preclinical Discovery

For researchers, scientists, and drug development professionals, the journey from a novel chemical entity to a validated lead compound is one of rigorous, multi-faceted investigation. This guide provides an in-depth, experience-driven framework for validating the biological activity of the novel compound 3-(3,5-Dimethylphenoxy)piperidine . As this molecule is not extensively characterized in existing literature, we will establish a logical, tiered validation workflow, moving from broad, hypothesis-generating screening to specific, mechanistic assays. This document is designed to be a practical guide, explaining not just the "what" but the "why" behind each experimental choice, ensuring a self-validating and robust dataset.

The core structure of our investigational compound, a phenoxy-piperidine scaffold, is recognized as a "privileged structure" in medicinal chemistry, known for its presence in a wide array of biologically active compounds.[1] Derivatives of this scaffold have been shown to interact with a diverse range of central nervous system (CNS) targets, including opioid, dopamine, serotonin, and histamine receptors, as well as biogenic amine transporters.[2][3][4][5][6][7][8] This promiscuity of the parent scaffold necessitates a broad but systematic initial screening approach to identify the specific biological target(s) of the 3,5-dimethyl substituted variant.

Part 1: Initial Target Hypothesis and Primary Screening

The first principle in characterizing a novel compound is to cast a wide net based on structural precedent. The phenoxy-piperidine motif is a well-established pharmacophore for various G-protein coupled receptors (GPCRs) and neurotransmitter transporters. Therefore, our initial hypothesis is that 3-(3,5-Dimethylphenoxy)piperidine is likely to exhibit activity at one or more of these target classes.

Experimental Workflow: Tier 1 Screening

The most efficient method to test this hypothesis is to submit the compound to a broad receptor binding panel. This outsourced service (e.g., Eurofins SafetyScreen, DiscoverX BioMAP) provides a cost-effective way to assess binding affinity against a large number of targets simultaneously.

Caption: Tier 2 workflow for functional validation of primary hits.

Let us hypothesize that our primary screen reveals a high affinity for the Dopamine D4 receptor . The next logical step is to determine the functional activity at this specific receptor.

Protocol: D4 Receptor Antagonist Activity via cAMP Accumulation Assay

Principle: The Dopamine D4 receptor is a Gi-coupled GPCR. Its activation by an agonist leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. An antagonist will block this effect. This assay measures the ability of our test compound to reverse the agonist-induced decrease in cAMP.

Methodology:

• Cell Culture: Use a recombinant cell line stably expressing the human Dopamine D4 receptor (e.g., HEK293 or CHO cells). Culture cells to ~80-90% confluency in appropriate media.

• Assay Preparation: Seed cells into a 96-well or 384-well plate. Allow cells to adhere overnight.

• Compound Preparation: Prepare a dose-response curve of "3-(3,5-Dimethylphenoxy)piperidine" (e.g., 10-point, 1:3 serial dilution starting from 100 µM). Prepare a fixed concentration of a known D4 agonist (e.g., Quinpirole) at its EC80 concentration. Also, prepare the positive control antagonist (e.g., Haloperidol).

• Assay Protocol:

  • Aspirate culture media and add assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Add the test compound ("3-(3,5-Dimethylphenoxy)piperidine") or control antagonist (Haloperidol) to the appropriate wells and pre-incubate.

  • Add the D4 agonist (Quinpirole) to all wells except the basal control.

  • Add Forskolin to all wells to stimulate adenylyl cyclase and generate a measurable cAMP signal.

  • Incubate for the specified time (e.g., 30 minutes at 37°C).

• Detection: Lyse the cells and measure intracellular cAMP levels using a competitive immunoassay kit (e.g., HTRF, ELISA, or LANCE).

• Data Analysis: Plot the cAMP concentration against the log concentration of the test compound. The data should be normalized to the control wells (agonist-only vs. basal). Calculate the IC50 value, which represents the concentration of the antagonist required to inhibit 50% of the agonist response.

Table 2: Expected Data Output and Comparative Analysis

Compound	Target	Assay Type	Functional Readout	Potency (IC50/EC50)	Efficacy (% of Control)
3-(3,5-Dimethylphenoxy)piperidine	Dopamine D4	cAMP Antagonism	IC50	To be determined	To be determined
Haloperidol (Positive Control)	Dopamine D4	cAMP Antagonism	IC50	~50 nM	100%
Quinpirole (Agonist Control)	Dopamine D4	cAMP Agonism	EC50	~10 nM	100% (inhibition of FSK signal)
Vehicle (Negative Control)	Dopamine D4	cAMP Antagonism	-	No activity	0%

Part 3: Selectivity and Off-Target Liability

Demonstrating potent activity at a primary target is only half the battle. A successful lead compound must also be selective, with minimal activity at other receptors, especially those known to cause adverse effects (e.g., hERG, 5-HT2B).

Experimental Workflow: Tier 3 Selectivity Profiling

Having confirmed functional activity at our hypothetical D4 receptor target, we must now assess selectivity against other dopamine receptor subtypes and any other "hits" from the initial broad panel.

Caption: Tier 3 workflow for assessing target selectivity and safety.

Causality of Experimental Choice: Selectivity is paramount for minimizing side effects. For a D4 antagonist, assessing activity at the D2 receptor is critical, as D2 antagonism is associated with extrapyramidal symptoms. The goal is to demonstrate a significant window (ideally >100-fold) between the on-target potency (D4) and off-target activity (D2, D3, etc.). This is achieved by running the same functional assay format across all relevant receptor subtypes.

Conclusion

This guide outlines a systematic, three-tiered approach to validating the biological activity of a novel compound, "3-(3,5-Dimethylphenoxy)piperidine". By starting with a broad, hypothesis-generating screen and progressively narrowing the focus to specific functional and selectivity assays, researchers can build a robust data package that clearly defines the compound's pharmacological profile. Each experimental choice is grounded in the established activities of the parent phenoxy-piperidine scaffold, and the inclusion of appropriate positive and negative controls at each stage ensures the integrity and trustworthiness of the results. This logical progression from binding affinity to functional potency and finally to selectivity provides a solid foundation for any subsequent lead optimization and in vivo studies.

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A Researcher's Guide to Characterizing the Receptor Cross-Reactivity of Novel Phenoxy Piperidine Analogs

Introduction

In the landscape of modern drug discovery, the piperidine moiety is a cornerstone of medicinal chemistry, integral to numerous CNS-active agents.[1][2] The compound "3-(3,5-Dimethylphenoxy)piperidine" represents a novel chemical entity—a scaffold holding therapeutic promise but lacking a defined pharmacological profile in publicly available literature. The journey from a synthesized molecule to a characterized drug candidate is paved with rigorous biochemical evaluation, the most critical of which is determining its target engagement and selectivity. A compound's affinity for its intended target must be weighed against its interactions with other receptors, as off-target binding can lead to undesirable side effects or, in some cases, beneficial polypharmacology.

This guide provides a comprehensive, experience-driven framework for researchers and drug development professionals to systematically characterize the receptor cross-reactivity of a novel compound like 3-(3,5-Dimethylphenoxy)piperidine. We will move from initial target identification to in-depth selectivity profiling, using this molecule as a case study to illustrate the necessary experimental workflows, data interpretation, and decision-making processes that underpin modern pharmacology.

Part 1: Initial Target Hypothesis and Broad Screening

The structure of 3-(3,5-Dimethylphenoxy)piperidine, featuring a phenoxy-linked piperidine, shares features with ligands known to interact with several receptor families. Piperidine derivatives are well-represented as ligands for monoamine transporters, G-protein coupled receptors (GPCRs) like histamine and adrenergic receptors, and sigma receptors.[1][3][4] Given this structural precedent, a logical starting point is a broad liability panel screen to cast a wide net and identify potential high-affinity targets.

A typical approach involves contracting a specialized service (e.g., Eurofins SafetyScreen, CEREP BioPrint) to test the compound at a fixed concentration (e.g., 1-10 µM) against a large panel of receptors, transporters, and enzymes. The output, usually expressed as "% inhibition of radioligand binding," provides a panoramic view of the compound's interaction landscape and guides further investigation.

For our hypothetical case study, let us assume the broad screen reveals significant (>50%) inhibition at the norepinephrine transporter (NET) , with weaker interactions at the α1-adrenergic and sigma-1 receptors. This initial result allows us to form a primary hypothesis: 3-(3,5-Dimethylphenoxy)piperidine is a potential norepinephrine reuptake inhibitor. This profile bears a conceptual resemblance to selective antidepressants like Reboxetine, which is known for its high affinity for NET and weak interaction with other receptors like muscarinic, histaminergic, and dopaminergic sites.[5][6][7]

Part 2: Quantitative Cross-Reactivity Profiling

With a primary target identified, the next step is to quantify the compound's affinity (Kᵢ) for NET and a curated panel of secondary targets. This quantitative comparison is the core of the cross-reactivity guide. The goal is to generate concentration-response curves to determine inhibitory constants (Kᵢ) for binding or potency values (IC₅₀/EC₅₀) from functional assays.

Comparative Binding Affinity Data (Hypothetical)

The following table presents hypothetical Kᵢ values derived from competitive radioligand binding assays. This data is essential for visualizing the compound's selectivity profile.

Receptor/Transporter Target	Radioligand	Tissue/Cell Source	Hypothetical Kᵢ (nM) for 3-(3,5-Dimethylphenoxy)piperidine	Reference Compound	Reference Kᵢ (nM)
Norepinephrine Transporter (NET)	[³H]Nisoxetine	Rat Cerebral Cortex	12.5	Reboxetine	1.1
Serotonin Transporter (SERT)	[³H]Citalopram	Human Platelets	1,850	Fluoxetine	0.9
Dopamine Transporter (DAT)	[³H]WIN 35,428	Rat Striatum	975	Bupropion	526
Sigma-1 Receptor (σ₁R)	-Pentazocine	Guinea Pig Brain	150	Haloperidol	2.2
Sigma-2 Receptor (σ₂R)	[³H]DTG	Rat Liver	>10,000	Haloperidol	14
Adrenergic α₁ Receptor	[³H]Prazosin	Rat Cerebral Cortex	450	Prazosin	0.2
Adrenergic α₂ Receptor	[³H]Rauwolscine	Rat Cerebral Cortex	>10,000	Yohimbine	1.5
Histamine H₁ Receptor	[³H]Pyrilamine	Recombinant HEK293	2,200	Diphenhydramine	3.1
Muscarinic M₁ Receptor	[³H]Pirenzepine	Rat Cerebral Cortex	>10,000	Atropine	1.2

Data Interpretation: This hypothetical profile suggests that 3-(3,5-Dimethylphenoxy)piperidine is a potent NET ligand with a selectivity of approximately 78-fold over the dopamine transporter and 148-fold over the serotonin transporter. The affinity for the sigma-1 receptor is notable (12-fold less potent than for NET) and warrants functional investigation to determine the nature of this interaction. The compound shows weak to negligible affinity for other screened receptors, similar to the clean profile of selective agents like Reboxetine.[5]

Part 3: Experimental Protocols & Workflows

Scientific integrity demands robust and reproducible methodologies. Below are detailed protocols for the key assays required to generate the data presented above.

Workflow for Cross-Reactivity Assessment

The logical flow from initial discovery to detailed characterization is depicted below. This process ensures that resources are focused progressively on the most promising candidates and that a comprehensive data package is assembled.

Caption: Workflow for characterizing a novel compound's receptor interaction profile.

Protocol 1: Radioligand Binding Assay (NET)

This protocol describes how to determine the binding affinity (Kᵢ) of a test compound for the norepinephrine transporter.

Causality: This assay quantifies the direct competition between the unlabeled test compound and a known high-affinity radioligand ([³H]Nisoxetine) for the same binding site on the transporter. The resulting IC₅₀ value, which is the concentration of test compound required to displace 50% of the radioligand, is then converted to an affinity constant (Kᵢ) using the Cheng-Prusoff equation, which accounts for the concentration and affinity of the radioligand.

Step-by-Step Methodology:

• Tissue Preparation: Homogenize rat cerebral cortex tissue in ice-cold assay buffer (50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4). Centrifuge at 48,000 x g for 10 minutes at 4°C. Resuspend the pellet in fresh buffer.

• Assay Setup: In a 96-well plate, add in triplicate:

  • Total Binding: 50 µL assay buffer, 50 µL radioligand ([³H]Nisoxetine at a final concentration of ~1 nM), and 100 µL tissue homogenate.

  • Non-Specific Binding (NSB): 50 µL of a high concentration of a known NET inhibitor (e.g., 10 µM Desipramine), 50 µL radioligand, and 100 µL tissue homogenate.

  • Test Compound: 50 µL of 3-(3,5-Dimethylphenoxy)piperidine (at 10-12 serial dilutions, e.g., 1 pM to 10 µM), 50 µL radioligand, and 100 µL tissue homogenate.

• Incubation: Incubate the plate at 4°C for 2 hours to reach equilibrium.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filtermat using a cell harvester. This separates the bound radioligand (on the filter) from the unbound (in the filtrate). Wash the filters 3 times with ice-cold assay buffer.

• Quantification: Dry the filtermat, place it in a scintillation bag with scintillation cocktail, and count the radioactivity (in disintegrations per minute, DPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (DPM) - NSB (DPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a sigmoidal dose-response curve using non-linear regression to determine the IC₅₀.

  • Calculate Kᵢ using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ) , where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

Protocol 2: Neurotransmitter Uptake Assay (Functional)

This assay measures the functional effect of the compound on transporter activity.

Causality: This experiment directly measures the ability of the transporter to perform its biological function—clearing neurotransmitters from the synapse. By using radiolabeled norepinephrine ([³H]NE), we can quantify the rate of its uptake into cells or synaptosomes. An inhibitor will decrease this rate in a concentration-dependent manner, providing a functional measure of its potency (IC₅₀).

Step-by-Step Methodology:

• Synaptosome Preparation: Prepare synaptosomes (resealed nerve terminals) from rat brain tissue (e.g., hypothalamus or cortex) through differential centrifugation.

• Assay Setup: Pre-incubate aliquots of the synaptosome preparation for 10 minutes at 37°C with either vehicle or varying concentrations of 3-(3,5-Dimethylphenoxy)piperidine.

• Initiate Uptake: Add [³H]Norepinephrine (final concentration ~10 nM) to initiate the uptake reaction. To distinguish NET from DAT uptake, include a selective DAT blocker (e.g., GBR-12909) in all wells.

• Incubation: Incubate for a short period (e.g., 5-10 minutes) at 37°C. The timing is critical to remain within the initial linear phase of uptake.

• Terminate Uptake: Stop the reaction by rapid filtration through glass fiber filters, followed by washing with ice-cold buffer to remove extracellular [³H]NE.

• Quantification: Measure the radioactivity trapped inside the synaptosomes (on the filters) via liquid scintillation counting.

• Data Analysis: Determine the IC₅₀ value by plotting the percentage inhibition of uptake versus the log concentration of the compound and fitting with non-linear regression.

Part 4: Signaling Pathway and Implications

Understanding the downstream consequences of receptor interaction is crucial. As our hypothetical compound primarily targets NET, its mechanism of action involves blocking the reuptake of norepinephrine from the synaptic cleft, thereby increasing its concentration and enhancing noradrenergic signaling.

Caption: Mechanism of action for a Norepinephrine Reuptake Inhibitor (NRI).

The notable cross-reactivity at the sigma-1 receptor (σ₁R) is a key finding. σ₁R is a unique intracellular chaperone protein implicated in neuroplasticity, mood regulation, and pain. An interaction here could either contribute to the therapeutic profile or be a source of side effects. A functional assay (e.g., measuring neurite outgrowth in PC-12 cells) would be required to determine if the compound acts as an agonist or antagonist at σ₁R, which would have significant implications for its development path.

Conclusion

This guide outlines a systematic, industry-standard approach to characterizing the receptor cross-reactivity of a novel chemical entity, using "3-(3,5-Dimethylphenoxy)piperidine" as a working example. By progressing from broad, qualitative screening to quantitative, multi-assay profiling, researchers can build a comprehensive understanding of a compound's selectivity. The hypothetical data presented here illustrates a promising profile for a selective norepinephrine reuptake inhibitor, but also highlights a secondary interaction of interest at the sigma-1 receptor. This methodical evaluation is fundamental to the successful translation of a novel molecule into a safe and effective therapeutic agent, enabling informed decisions and mitigating risks in the drug development pipeline.

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A Comparative Guide to the Structure-Activity Relationship of 3-Aryloxypiperidine Analogs as Monoamine Reuptake Inhibitors

Introduction: The 3-Aryloxypiperidine Scaffold in Neuropharmacology

The 3-aryloxypiperidine moiety is a well-recognized "privileged scaffold" in medicinal chemistry, forming the core of numerous centrally acting agents. Its structural resemblance to endogenous monoamines has made it a fertile ground for the development of compounds targeting the monoamine transporter system, which includes the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.[1] These transporters are critical for regulating neurotransmitter levels in the synaptic cleft, and their inhibition is a cornerstone of treatment for major depressive disorder (MDD) and other neuropsychiatric conditions.[2]

This guide focuses on the structure-activity relationship (SAR) of analogs related to 3-(3,5-Dimethylphenoxy)piperidine. While specific, comprehensive SAR data for the 3,5-dimethylphenoxy series is not extensively published in publicly accessible literature, the principles governing the interaction of 3-aryloxypiperidines with monoamine transporters are well-established. We will, therefore, conduct our analysis by examining key structural modifications across the scaffold, drawing upon data from closely related analogs to build a robust comparative framework. This approach allows us to predict how modifications to the target compound would likely influence its potency and selectivity, providing a valuable roadmap for researchers in drug discovery.

The primary mechanism of action for this class of compounds is the inhibition of monoamine reuptake, which increases the synaptic concentration of serotonin, norepinephrine, and/or dopamine. The therapeutic efficacy and side-effect profile of these agents are dictated by their relative potencies at each of the three transporters.[3] For instance, selective serotonin reuptake inhibitors (SSRIs) are a mainstay of depression treatment, while dual serotonin-norepinephrine reuptake inhibitors (SNRIs) may offer broader efficacy.[4] Triple reuptake inhibitors (TRIs), which also block DAT, are an area of active research for potentially faster-acting and more effective antidepressants.[5]

Core Structure-Activity Relationship Analysis

The SAR of 3-aryloxypiperidine analogs can be systematically deconstructed by considering three key regions of the molecule:

• The Aryloxy Moiety (A-Region): Substitutions on the phenyl ring.

• The Piperidine Core (B-Region): Stereochemistry and substitutions on the heterocyclic ring.

• The Piperidine Nitrogen (C-Region): The nature of the substituent on the nitrogen atom.

Figure 1. Key regions for SAR analysis of the 3-aryloxypiperidine scaffold.

The Aryloxy Moiety (A-Region): Tuning Potency and Selectivity

The substitution pattern on the phenoxy ring is a critical determinant of both potency and selectivity for SERT, NET, and DAT. Electron-withdrawing groups and their positions significantly influence binding affinity.

Based on SAR studies of related meperidine and nortropane analogs, which share key pharmacophoric features, we can infer the impact of aryl substitutions.[6] For instance, in a series of 3-arylnortrop-2-enes, a 3,4-dichloro substitution on the phenyl ring resulted in the most potent SERT affinity (Ki = 0.3 nM).[6] This suggests that halogen substitutions on the phenoxy ring of 3-aryloxypiperidines are a productive avenue for exploration.

Let's consider a representative series of 4-[(aryl)(aryloxy)methyl]piperidine derivatives to illustrate these principles quantitatively. Although the core is slightly different, the interaction of the aryloxy group with the transporter binding pocket is analogous.

Table 1: Comparative in vitro Binding Affinities (Ki, nM) of Representative Aryloxy Analogs at Monoamine Transporters

Compound ID	Aryloxy Substitution (R)	SERT Ki (nM)	NET Ki (nM)	DAT Ki (nM)	NET/SERT Ratio	Reference
Parent	Unsubstituted Phenyl	15.2	120.5	>1000	7.9	[7]
1a	2-Chlorophenyl	5.8	85.3	>1000	14.7	[7]
1b	4-Chlorophenyl	1.1	24.8	850	22.5	[7]
1c	3,4-Dichlorophenyl	0.9	18.1	620	20.1	[7]
1d	4-Fluorophenyl	1.9	13.5	910	7.1	[7]
1e	4-Trifluoromethylphenyl	2.5	45.6	>1000	18.2	[7]
Ref-1	Fluoxetine	2.8	250	2100	89.3	[7]

Data is derived from a series of 4-[(aryl)(aryloxy)methyl]piperidine derivatives to illustrate the effect of aryloxy substitution.[7]

Expertise & Experience: The data in Table 1 clearly demonstrates that introducing electron-withdrawing substituents, particularly halogens, onto the phenoxy ring enhances potency at SERT and NET. A single chloro-substituent at the 4-position (para) increases SERT affinity more than 10-fold compared to the unsubstituted parent. The 3,4-dichloro substitution (Compound 1c ) provides the highest SERT affinity in this series. This is a common observation in monoamine transporter inhibitors, where halogen atoms are thought to engage in favorable interactions within the lipophilic binding pockets of the transporters. The relatively low affinity for DAT across this series is also typical for many SSRIs and SNRIs. The NET/SERT ratio provides a measure of selectivity; a lower ratio indicates a more balanced dual-inhibitor profile, as seen with Compound 1d .

The Piperidine Core (B-Region): The Critical Role of Stereochemistry

The 3-position of the piperidine ring is a chiral center. The absolute stereochemistry at this carbon has a profound impact on the interaction with monoamine transporters. It is consistently observed that enantiomers of 3-substituted piperidines exhibit different potencies and selectivity profiles.

In studies on 3,4-disubstituted piperidines, the stereochemistry dictates the selectivity profile. For example, (-)-trans and (+)-cis isomers tended to show SERT or SERT/NET selectivity, while (-)-cis isomers were more selective for DAT/NET.[8][9] This highlights the importance of stereospecific synthesis and chiral separation. The different spatial arrangements of the aryloxy group relative to the piperidine nitrogen in the (R) and (S) enantiomers lead to distinct binding poses within the transporter proteins.

Causality Behind Experimental Choices: The consistent observation of stereoselectivity necessitates the resolution of racemic mixtures into individual enantiomers early in the drug discovery process. Evaluating the racemate can mask the true potential of a highly active enantiomer or give misleading results if one enantiomer has off-target activity. Therefore, chiral chromatography or asymmetric synthesis is not just a purification step but a critical experimental choice to elucidate the true SAR.

The Piperidine Nitrogen (C-Region): Modulating Potency and PK/PD

The piperidine nitrogen is a key basic center that is protonated at physiological pH. This positive charge is believed to form a crucial ionic interaction with a conserved aspartate residue in the binding site of monoamine transporters, analogous to the interaction of endogenous monoamine substrates.

Modification of this nitrogen, typically through N-alkylation or N-demethylation, is a common strategy to fine-tune activity and pharmacokinetic properties.[10]

• N-Demethylation: Removing an N-methyl group often increases selectivity for SERT.[11] This is likely due to reduced steric hindrance, allowing for a more optimal fit in the SERT binding pocket.

• N-Alkylation: Introducing larger alkyl groups (e.g., ethyl, propyl) can have varied effects. In some series, it may decrease potency, while in others, it can alter the selectivity profile or improve metabolic stability.[12] The optimal substituent is highly dependent on the specific scaffold and the topology of the transporter's binding site.

Experimental Protocols & Methodologies

To generate the comparative data essential for SAR studies of 3-aryloxypiperidine analogs, two primary in vitro assays are employed: radioligand binding assays and neurotransmitter uptake inhibition assays.

Workflow for Evaluating Novel 3-Aryloxypiperidine Analogs

Figure 2. Experimental workflow for the SAR evaluation of novel monoamine reuptake inhibitors.

Protocol 1: Radioligand Binding Assay for SERT, NET, and DAT

This protocol determines the binding affinity (Ki) of a test compound by measuring its ability to displace a known high-affinity radioligand from the transporter.

Trustworthiness: This is a self-validating system. The assay includes controls for total binding (radioligand only), non-specific binding (radioligand + excess known inhibitor), and a reference compound (e.g., fluoxetine) to ensure the assay is performing within historical parameters.

Materials:

• Membrane Preparations: Commercially available cell membranes from HEK293 cells stably expressing human SERT, NET, or DAT.

• Radioligands: [³H]Citalopram or [¹²⁵I]RTI-55 for SERT; [³H]Nisoxetine for NET; [³H]WIN 35,428 for DAT.[13]

• Assay Buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4.

• Non-specific Ligands: Paroxetine (for SERT), Desipramine (for NET), GBR 12909 (for DAT).

• 96-well microplates, glass fiber filters (GF/B or GF/C), cell harvester, liquid scintillation counter.

Step-by-Step Methodology:

• Compound Preparation: Prepare serial dilutions of the 3-aryloxypiperidine test compounds in assay buffer. A typical concentration range is 0.1 nM to 10 µM.

• Assay Plate Setup: In a 96-well plate, add in order:

  • 50 µL of assay buffer (for total binding).

  • 50 µL of non-specific ligand (e.g., 10 µM final concentration) (for non-specific binding).

  • 50 µL of test compound dilutions.

• Add Radioligand: Add 50 µL of the appropriate radioligand (at a concentration near its Kd) to all wells.

• Add Membranes: Add 150 µL of the appropriate transporter-expressing membrane preparation (typically 5-20 µg protein/well) to initiate the binding reaction. The final assay volume is 250 µL.

• Incubation: Incubate the plate for 60-90 minutes at room temperature with gentle agitation to reach equilibrium.

• Harvesting: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity (in counts per minute, CPM) using a liquid scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding (CPM) - Non-specific Binding (CPM).

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value using non-linear regression (sigmoidal dose-response curve).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.[14]

Protocol 2: Neurotransmitter Uptake Inhibition Assay

This functional assay measures the ability of a compound to inhibit the transport of a radiolabeled neurotransmitter into cells or synaptosomes.

Materials:

• Cells/Tissue: HEK293 cells expressing hSERT, hNET, or hDAT, or rat brain synaptosomes.[15][16]

• Radiolabeled Substrates: [³H]Serotonin (5-HT), [³H]Norepinephrine (NE), or [³H]Dopamine (DA).[16]

• Assay Buffer: Krebs-HEPES buffer (KHB).

• Inhibitors: As used in the binding assay for determining non-specific uptake.

Step-by-Step Methodology:

• Cell Seeding: Seed transporter-expressing cells into 96-well plates and allow them to adhere overnight.

• Pre-incubation: Wash the cells with KHB. Pre-incubate the cells for 10-15 minutes at 37°C with various concentrations of the test compound or vehicle.

• Initiate Uptake: Add the radiolabeled substrate (e.g., 10-20 nM final concentration) to each well to start the uptake reaction.

• Incubation: Incubate for a short period (typically 1-5 minutes) at 37°C. It is critical to measure the initial rate of uptake, so this timing must be optimized and kept consistent.

• Terminate Uptake: Rapidly aspirate the reaction mixture and wash the cells multiple times with ice-cold KHB to stop the uptake and remove extracellular radiolabel.

• Cell Lysis: Lyse the cells in each well using a lysis buffer (e.g., 1% SDS).

• Counting: Transfer the lysate from each well to a scintillation vial, add scintillation cocktail, and measure radioactivity.

• Data Analysis: Determine the IC50 value for uptake inhibition by plotting the percentage of inhibition versus the log concentration of the test compound and fitting the data with non-linear regression.

Conclusion and Future Directions

The 3-aryloxypiperidine scaffold is a highly versatile and tunable platform for developing monoamine reuptake inhibitors. The structure-activity relationship is governed by a predictable interplay between substitutions on the aryloxy ring, the stereochemistry of the piperidine core, and modifications to the basic nitrogen.

• Key SAR Insights:

  • Electron-withdrawing groups (e.g., halogens) in the para- and meta-positions of the phenoxy ring generally enhance potency for SERT and NET.

  • The stereochemistry at the C3 position of the piperidine ring is a critical determinant of both potency and selectivity.

  • The unsubstituted piperidine nitrogen (secondary amine) is often optimal for high SERT affinity.

For researchers working with 3-(3,5-Dimethylphenoxy)piperidine, this guide provides a logical framework for analog design. Based on the principles discussed, initial modifications could include:

• Stereochemical Resolution: Synthesize and test the individual (R) and (S) enantiomers, as one is likely to be significantly more potent.

• Aryloxy Modification: Explore the impact of replacing the methyl groups with halogens (e.g., 3,5-dichloro) or other electron-withdrawing groups to potentially enhance potency.

• Nitrogen Substitution: Evaluate small N-alkyl substituents to probe for changes in the selectivity profile.

By systematically applying these SAR principles and utilizing the robust experimental protocols detailed herein, drug development professionals can efficiently navigate the chemical space around this promising scaffold to identify novel candidates with optimized potency, selectivity, and therapeutic potential.

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A Comparative Analysis of 3-(3,5-Dimethylphenoxy)piperidine and 3-(2,3,5-Trimethylphenoxy)piperidine for Monoamine Transporter Interaction

This guide provides a detailed comparison of two structurally related phenoxy-piperidine derivatives: 3-(3,5-Dimethylphenoxy)piperidine and 3-(2,3,5-Trimethylphenoxy)piperidine. While direct comparative experimental data for these specific compounds is not extensively available in peer-reviewed literature, this document synthesizes foundational chemical principles, structure-activity relationship (SAR) insights from analogous compounds, and detailed experimental protocols to offer a comprehensive overview for researchers in drug discovery and neuropharmacology.

Introduction and Structural Rationale

The phenoxy-piperidine scaffold is a well-established pharmacophore in medicinal chemistry, known for its interaction with various G-protein coupled receptors and neurotransmitter transporters. The two molecules under consideration here, 3-(3,5-Dimethylphenoxy)piperidine and 3-(2,3,5-Trimethylphenoxy)piperidine, present an interesting case for examining the impact of subtle structural modifications on potential biological activity. The core difference lies in the substitution pattern on the phenoxy ring: the trimethylphenoxy derivative carries an additional methyl group at the C2 position. This seemingly minor alteration can have significant implications for the molecule's physicochemical properties and its interaction with biological targets, such as the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.

The rationale for comparing these two compounds stems from the need to understand how steric and electronic factors influence ligand-transporter interactions. The additional ortho-methyl group in 3-(2,3,5-Trimethylphenoxy)piperidine can be hypothesized to introduce steric hindrance, potentially altering the preferred conformation of the molecule and affecting its binding affinity and selectivity for monoamine transporters.

Physicochemical Properties: A Tabular Comparison

A fundamental aspect of comparing two potential drug candidates is an evaluation of their physicochemical properties. These properties influence a compound's solubility, permeability, and metabolic stability, all of which are critical for its pharmacokinetic and pharmacodynamic profile.

Property	3-(3,5-Dimethylphenoxy)piperidine	3-(2,3,5-Trimethylphenoxy)piperidine
Molecular Formula	C₁₃H₁₉NO	C₁₄H₂₁NO
Molecular Weight	205.30 g/mol	219.32 g/mol [1]
Estimated LogP *	~2.8[1]	Not explicitly stated, but expected to be higher than the dimethyl analog
Key Structural Difference	Dimethyl substitution on the phenoxy ring	Trimethyl substitution on the phenoxy ring
Noted Feature	Reduced steric hindrance vs. trimethyl analog[1]	Increased steric hindrance due to the C2-methyl group

LogP values are estimated and can vary based on the calculation method.

Structure-Activity Relationship (SAR) Insights and Pharmacological Projections

In the absence of direct experimental data, we can extrapolate from established SAR principles for monoamine transporter inhibitors to predict the potential pharmacological profiles of these two compounds.

The interaction of ligands with monoamine transporters is highly sensitive to the substitution pattern on the aromatic ring.[2] The additional methyl group in 3-(2,3,5-Trimethylphenoxy)piperidine at the ortho position of the phenoxy ring is likely to be a key determinant of its pharmacological activity.

Expected Impact of the C2-Methyl Group:

• Steric Hindrance: The primary effect of the ortho-methyl group is the introduction of steric bulk near the ether linkage. This can restrict the rotational freedom of the phenoxy ring, influencing the overall conformation of the molecule. Depending on the topology of the binding pocket of the monoamine transporters, this steric clash could either decrease binding affinity by preventing an optimal fit or, less commonly, enhance selectivity for a transporter that can accommodate this feature.

• Lipophilicity: The addition of a methyl group generally increases the lipophilicity of a molecule, which would be reflected in a higher LogP value for the trimethyl-substituted compound. Increased lipophilicity can influence membrane permeability and binding to hydrophobic pockets within the transporters.

• Electronic Effects: Methyl groups are weakly electron-donating. The additional methyl group in the trimethyl analog would slightly increase the electron density of the aromatic ring, which could subtly influence electrostatic interactions with amino acid residues in the transporter binding sites.

Projected Transporter Affinity and Selectivity:

Based on general SAR trends for related compounds, it is plausible that both molecules will exhibit some affinity for SERT, NET, and DAT. However, the substitution pattern is likely to introduce selectivity. For many classes of monoamine transporter inhibitors, increased substitution on the aromatic ring can modulate the selectivity profile. For instance, in some series of compounds, specific substitutions have been shown to favor NET or SERT over DAT.[3]

It is reasonable to hypothesize that the increased steric bulk of 3-(2,3,5-Trimethylphenoxy)piperidine might lead to a different selectivity profile compared to 3-(3,5-Dimethylphenoxy)piperidine . For example, if the binding pocket of one transporter is more accommodating of the additional methyl group, the trimethyl analog could exhibit higher selectivity for that transporter. Conversely, if the binding pockets of all three transporters are sterically constrained in that region, the trimethyl derivative might display lower overall potency than the dimethyl analog.

Experimental Protocols for Pharmacological Evaluation

To empirically determine and compare the pharmacological profiles of 3-(3,5-Dimethylphenoxy)piperidine and 3-(2,3,5-Trimethylphenoxy)piperidine, a series of in vitro assays are required. The following are detailed, step-by-step methodologies for radioligand binding and functional uptake assays.

Radioligand Binding Assays

These assays measure the affinity of a test compound for a specific transporter by quantifying its ability to displace a radiolabeled ligand.

Objective: To determine the equilibrium dissociation constant (Ki) of the test compounds for the human serotonin (hSERT), norepinephrine (hNET), and dopamine (hDAT) transporters.

Materials:

• Cell membranes from HEK293 cells stably expressing hSERT, hNET, or hDAT.

• Radioligands: [³H]Citalopram (for hSERT), [³H]Nisoxetine (for hNET), and [³H]WIN 35,428 (for hDAT).

• Test compounds: 3-(3,5-Dimethylphenoxy)piperidine and 3-(2,3,5-Trimethylphenoxy)piperidine, dissolved in a suitable solvent (e.g., DMSO) to create stock solutions.

• Reference compounds for defining non-specific binding: Fluoxetine (for hSERT), Desipramine (for hNET), and Cocaine (for hDAT).

• Binding buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4).

• 96-well microplates.

• Glass fiber filters.

• Cell harvester.

• Scintillation counter and scintillation fluid.

Workflow Diagram:

Caption: Workflow for a competitive radioligand binding assay.

Step-by-Step Protocol:

• Plate Setup: In a 96-well plate, add binding buffer to all wells. Add the test compound in a range of concentrations (e.g., 0.1 nM to 10 µM) in triplicate. Include wells for total binding (buffer and radioligand only) and non-specific binding (buffer, radioligand, and a high concentration of the appropriate reference compound, e.g., 10 µM).

• Incubation: Add the cell membrane preparation to each well, followed by the radioligand at a concentration close to its Kd value. Incubate the plate at room temperature for a specified time (e.g., 60-120 minutes) to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a cell harvester. Wash the filters several times with ice-cold binding buffer to remove unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding by subtracting the non-specific binding from the total binding. Plot the percentage of specific binding against the log concentration of the test compound. Use a non-linear regression analysis to determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Functional Uptake Assays

These assays measure the potency of a test compound to inhibit the transport of a radiolabeled substrate into cells expressing the target transporter.

Objective: To determine the IC50 of the test compounds for the inhibition of substrate uptake by hSERT, hNET, and hDAT.

Materials:

• HEK293 cells stably expressing hSERT, hNET, or hDAT, cultured in 96-well plates.

• Radiolabeled substrates: [³H]Serotonin (for hSERT), [³H]Norepinephrine (for hNET), and [³H]Dopamine (for hDAT).

• Test compounds and reference compounds as in the binding assay.

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer).

• Scintillation counter and scintillation fluid.

Workflow Diagram:

Caption: Workflow for a functional monoamine uptake assay.

Step-by-Step Protocol:

• Cell Culture: Seed the transporter-expressing HEK293 cells in 96-well plates and grow to near confluency.

• Pre-incubation: On the day of the assay, wash the cells with uptake buffer. Pre-incubate the cells with various concentrations of the test compound or reference compound for a defined period (e.g., 10-20 minutes) at 37°C.

• Uptake Initiation: Initiate the uptake by adding the radiolabeled substrate to each well.

• Incubation: Incubate for a short period to measure the initial rate of uptake (e.g., 5-15 minutes).

• Termination: Terminate the uptake by rapidly aspirating the medium and washing the cells multiple times with ice-cold uptake buffer.

• Lysis and Quantification: Lyse the cells with a suitable lysis buffer or detergent. Transfer the lysate to scintillation vials, add scintillation fluid, and quantify the radioactivity.

• Data Analysis: Determine the IC50 value by plotting the percentage of inhibition of substrate uptake against the log concentration of the test compound and fitting the data to a sigmoidal dose-response curve.

Conclusion

This guide provides a comparative framework for evaluating 3-(3,5-Dimethylphenoxy)piperidine and 3-(2,3,5-Trimethylphenoxy)piperidine, two closely related analogs with potential activity at monoamine transporters. While a definitive comparison of their pharmacological performance awaits direct experimental investigation, this document offers a structured approach for their study.

The key structural difference, an additional ortho-methyl group on the phenoxy ring of the trimethyl analog, is predicted to influence its steric and electronic properties, likely resulting in a distinct pharmacological profile compared to the dimethyl derivative. The provided detailed experimental protocols for radioligand binding and functional uptake assays offer a clear path for researchers to empirically determine the binding affinities and functional potencies of these compounds at SERT, DAT, and NET. The resulting data will be crucial for elucidating their potential as selective or non-selective monoamine transporter inhibitors and for guiding future drug development efforts based on the phenoxy-piperidine scaffold.

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A Comparative Benchmarking Guide to 3-(3,5-Dimethylphenoxy)piperidine: A Putative Monoamine Reuptake Inhibitor

Introduction: Unveiling the Potential of a Novel Scaffold

In the landscape of neuropharmacology, the discovery of novel chemical entities with the potential to modulate neurotransmitter systems remains a critical endeavor. The compound 3-(3,5-Dimethylphenoxy)piperidine presents a scaffold of significant interest. While specific biological data for this exact molecule is not yet widely published, its structural motifs—a phenoxy group linked to a piperidine ring—are characteristic of compounds known to interact with monoamine transporters.[1][2][3] Specifically, this architecture bears resemblance to established norepinephrine reuptake inhibitors like Atomoxetine, suggesting a potential role as an inhibitor of the monoamine transporter (MAT) family, which includes the serotonin (SERT), norepinephrine (NET), and dopamine (DAT) transporters.[4][5]

These transporters are pivotal in regulating neurotransmission by clearing serotonin, norepinephrine, and dopamine from the synaptic cleft.[6][7] Their inhibition is a cornerstone of treatment for numerous psychiatric disorders, including depression and attention-deficit hyperactivity disorder (ADHD).[8][9]

This guide provides a comprehensive framework for benchmarking 3-(3,5-Dimethylphenoxy)piperidine against a panel of well-characterized, selective inhibitors. The objective is to elucidate its inhibitory potency (IC₅₀/Kᵢ), selectivity profile across SERT, NET, and DAT, and its functional impact on neurotransmitter reuptake. The following protocols are designed to be self-validating, providing researchers with a robust methodology for a head-to-head comparison.

Part 1: Rationale for Comparator Selection

To accurately profile 3-(3,5-Dimethylphenoxy)piperidine, a panel of standard, selective inhibitors is essential. The chosen comparators serve as benchmarks for potency and selectivity.

Table 1: Selected Benchmark Monoamine Transporter Inhibitors

Transporter Target	Known Inhibitor	Rationale for Selection
SERT	Fluoxetine (Prozac®)	A widely used Selective Serotonin Reuptake Inhibitor (SSRI) with well-documented clinical efficacy and pharmacological profile.[7][9]
NET	Desipramine	A tricyclic antidepressant (TCA) with high selectivity for NET over SERT and DAT, serving as a classic benchmark for NET inhibition.[6][9]
DAT	GBR-12935	A potent and highly selective dopamine reuptake inhibitor, widely used as a research tool to characterize DAT pharmacology.[6]

Part 2: In-Vitro Benchmarking Workflow

The primary evaluation of a putative inhibitor involves determining its binding affinity and functional potency at the target transporters. This is achieved through two complementary in-vitro assays: radioligand binding and synaptosomal uptake inhibition.

Caption: In-vitro workflow for inhibitor characterization.

Radioligand Binding Assays: Quantifying Target Affinity (Kᵢ)

This assay measures the ability of the test compound to displace a specific, high-affinity radioligand from its binding site on the transporter. This provides the inhibition constant (Kᵢ), a direct measure of binding affinity.

Experimental Protocol: Competitive Radioligand Binding

• Membrane Preparation:

  • Utilize cell lines (e.g., HEK293) stably expressing human SERT, NET, or DAT, or use membrane preparations from specific rodent brain regions rich in these transporters (e.g., striatum for DAT, hippocampus for SERT/NET).

  • Homogenize cells or tissue in ice-cold lysis buffer (e.g., 50mM Tris-HCl, pH 7.4 with protease inhibitors).[10]

  • Centrifuge the homogenate to pellet the membranes. Wash the pellet by resuspension and re-centrifugation.[10]

  • Resuspend the final membrane pellet in assay buffer and determine the protein concentration (e.g., via BCA assay).[10]

• Competitive Binding Reaction:

  • In a 96-well plate, combine the membrane preparation, a fixed concentration of a selective radioligand (e.g., [³H]-Citalopram for SERT, [³H]-Nisoxetine for NET, [³H]-WIN 35,428 for DAT) near its Kₑ value, and a range of concentrations of the test compound or benchmark inhibitor.[11][12]

  • For determining non-specific binding, a parallel set of wells should contain a high concentration of a known, non-labeled inhibitor (e.g., 10 µM Fluoxetine for SERT).

  • Incubate the plates to allow the binding to reach equilibrium (e.g., 60 minutes at room temperature).[10]

• Separation and Detection:

  • Rapidly terminate the reaction by vacuum filtration through glass fiber filters (e.g., GF/B or GF/C), trapping the membranes with the bound radioligand.[12]

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

  • Place the filters in scintillation vials, add scintillation cocktail, and quantify the radioactivity using a liquid scintillation counter.[12]

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding for each concentration.

  • Plot the percent specific binding against the log concentration of the competitor.

  • Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value.

  • Convert the IC₅₀ to the inhibition constant (Kᵢ) using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₑ) , where [L] is the concentration of the radioligand and Kₑ is its dissociation constant.[10]

Synaptosomal Uptake Assays: Assessing Functional Inhibition (IC₅₀)

This functional assay directly measures the ability of a compound to inhibit the transport of a radiolabeled neurotransmitter into synaptosomes, which are resealed nerve terminals containing functional transporters.

Experimental Protocol: Radiolabeled Neurotransmitter Uptake

• Synaptosome Preparation:

  • Rapidly dissect relevant brain regions (e.g., striatum, cortex, hippocampus) from rodents and place in ice-cold 0.32 M sucrose solution.[13]

  • Gently homogenize the tissue.[13][14]

  • Perform differential centrifugation: a low-speed spin removes larger debris, followed by a high-speed spin to pellet the crude synaptosomal fraction (P2).[15][16]

  • Resuspend the P2 pellet in an appropriate assay buffer (e.g., Krebs-HEPES buffer).[13]

• Uptake Inhibition Reaction:

  • In a 96-well plate, pre-incubate the synaptosomal preparation with a range of concentrations of the test compound or benchmark inhibitor for a defined period (e.g., 10-15 minutes at 37°C).

  • Initiate the uptake reaction by adding a low concentration of the radiolabeled neurotransmitter (e.g., [³H]-Serotonin, [³H]-Norepinephrine, or [³H]-Dopamine).[15]

  • Allow the reaction to proceed for a short, linear uptake period (e.g., 1-5 minutes).[12]

  • Non-specific uptake is determined in parallel incubations performed at 4°C or in the presence of a high concentration of a selective inhibitor.[15]

• Termination and Detection:

  • Terminate the uptake by rapid filtration over glass fiber filters, followed by several washes with ice-cold buffer to remove the external radiolabel.[13]

  • Quantify the radioactivity trapped within the synaptosomes via liquid scintillation counting.

• Data Analysis:

  • Calculate the specific uptake at each drug concentration by subtracting the non-specific uptake.

  • Plot the percentage of inhibition versus the log concentration of the inhibitor.

  • Use non-linear regression to fit the data and determine the IC₅₀ value, which represents the concentration of the inhibitor required to block 50% of the neurotransmitter uptake.

Table 2: Data Summary for In-Vitro Benchmarking

Compound	Target	Binding Affinity Kᵢ (nM)	Functional Potency IC₅₀ (nM)
3-(3,5-Dimethylphenoxy)piperidine	SERT	Experimental Value	Experimental Value
NET	Experimental Value	Experimental Value
DAT	Experimental Value	Experimental Value
Fluoxetine	SERT	Experimental Value	Experimental Value
Desipramine	NET	Experimental Value	Experimental Value
GBR-12935	DAT	Experimental Value	Experimental Value

Part 3: In-Vivo Evaluation: Microdialysis

To understand how the in-vitro activity of 3-(3,5-Dimethylphenoxy)piperidine translates to a physiological system, in-vivo microdialysis is the gold standard.[17][18][19] This technique allows for the direct measurement of extracellular neurotransmitter levels in specific brain regions of freely moving animals following drug administration.

Caption: Workflow for in-vivo microdialysis studies.

Experimental Protocol: In-Vivo Microdialysis

• Surgical Procedure:

  • Under anesthesia, stereotaxically implant a guide cannula targeting a specific brain region (e.g., prefrontal cortex or nucleus accumbens) in a rodent model (e.g., rat).[20]

  • Allow the animal to recover from surgery for several days.[20]

• Microdialysis Experiment:

  • On the day of the experiment, insert a microdialysis probe through the guide cannula. Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a slow, constant flow rate (e.g., 1-2 µL/min).[21]

  • Collect baseline dialysate samples at regular intervals (e.g., every 20 minutes) until neurotransmitter levels are stable.

  • Administer 3-(3,5-Dimethylphenoxy)piperidine (or vehicle control) via a systemic route (e.g., intraperitoneal injection).

  • Continue collecting dialysate samples for several hours post-administration.[17]

• Sample Analysis:

  • Analyze the concentration of serotonin, norepinephrine, and dopamine in the dialysate samples using a highly sensitive method, typically High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ECD).[21]

• Data Analysis:

  • Express the neurotransmitter concentrations in each post-treatment sample as a percentage of the average baseline concentration.

  • Plot the mean percentage change from baseline versus time to generate a pharmacodynamic profile for the compound.

  • Compare the magnitude and duration of the increase in extracellular neurotransmitter levels caused by 3-(3,5-Dimethylphenoxy)piperidine to those of the benchmark inhibitors.

Part 4: Interpretation and Conclusion

The collective data from these assays will provide a comprehensive pharmacological profile of 3-(3,5-Dimethylphenoxy)piperidine.

• Potency: The Kᵢ and IC₅₀ values will quantify the compound's strength as an inhibitor at each transporter. Lower values indicate higher potency.

• Selectivity: By comparing the Kᵢ or IC₅₀ values across SERT, NET, and DAT, a selectivity ratio can be calculated (e.g., Kᵢ SERT / Kᵢ NET). A high ratio indicates selectivity for NET, while a ratio near 1 suggests a dual or triple inhibitor.[7][8]

• In-Vivo Efficacy: The microdialysis data will confirm whether the compound can cross the blood-brain barrier and engage its target in a living system, providing crucial information on its potential therapeutic utility.[17]

This structured benchmarking approach, grounded in established and validated methodologies, will effectively position 3-(3,5-Dimethylphenoxy)piperidine within the broader context of known monoamine reuptake inhibitors, guiding future research and development efforts.

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In Vivo Validation of 3-(3,5-Dimethylphenoxy)piperidine: A Comparative Guide to Assessing Therapeutic Efficacy in Neuropathic Pain

This guide provides a comprehensive framework for the in vivo validation of the novel therapeutic candidate, 3-(3,5-Dimethylphenoxy)piperidine, within the context of neuropathic pain. While the specific biological target of this compound is yet to be fully elucidated, its structural similarity to known centrally acting agents warrants investigation into its potential analgesic properties. This document outlines a scientifically rigorous, hypothesis-driven approach to assess its efficacy and compares its potential performance against a current standard-of-care treatment, Gabapentin. The experimental designs detailed herein are structured to ensure robustness and reproducibility, incorporating self-validating systems and clear, quantifiable endpoints.

Introduction: The Therapeutic Rationale for 3-(3,5-Dimethylphenoxy)piperidine in Neuropathic Pain

Neuropathic pain, a debilitating condition arising from damage or dysfunction of the somatosensory nervous system, remains a significant clinical challenge with a substantial unmet medical need. Current therapeutic options, such as gabapentinoids and tricyclic antidepressants, offer limited efficacy and are often associated with dose-limiting side effects. The piperidine scaffold is a privileged structure in medicinal chemistry, present in a wide array of pharmaceuticals targeting the central nervous system (CNS).[1] The unique substitution pattern of 3-(3,5-Dimethylphenoxy)piperidine suggests potential interactions with novel CNS targets, offering a promising avenue for the development of a new generation of analgesic compounds.

This guide will therefore proceed under the hypothesis that 3-(3,5-Dimethylphenoxy)piperidine modulates neuronal signaling pathways involved in the pathogenesis of neuropathic pain. To validate this hypothesis, a well-established preclinical model of peripheral nerve injury will be employed to induce a neuropathic pain-like state in rodents.

Comparative Framework: Benchmarking Against the Gold Standard

To provide a meaningful assessment of the therapeutic potential of 3-(3,5-Dimethylphenoxy)piperidine, its in vivo performance will be directly compared to Gabapentin, a widely prescribed first-line treatment for neuropathic pain.

Compound	Chemical Structure	Reported Mechanism of Action	Common Clinical Dose (Human)
3-(3,5-Dimethylphenoxy)piperidine	(Structure to be inserted if available)	Hypothesized to modulate central pain pathways	Not Applicable
Gabapentin	(Structure to be inserted)	Binds to the α2δ-1 subunit of voltage-gated calcium channels, reducing neurotransmitter release.	300-1200 mg, three times daily

In Vivo Validation Workflow: A Step-by-Step Experimental Protocol

The following workflow outlines the key stages for the in vivo validation of 3-(3,5-Dimethylphenoxy)piperidine.

Figure 1: In vivo validation workflow for 3-(3,5-Dimethylphenoxy)piperidine.

Detailed Experimental Protocol: Spinal Nerve Ligation (SNL) and Behavioral Testing

Objective: To induce a stable and measurable state of mechanical allodynia in rats, mimicking neuropathic pain, and to assess the analgesic effects of 3-(3,5-Dimethylphenoxy)piperidine in comparison to Gabapentin.

Materials:

• Sprague-Dawley rats (male, 200-250g)

• Anesthesia (e.g., Isoflurane)

• Surgical instruments

• 3-(3,5-Dimethylphenoxy)piperidine (synthesized and purified)

• Gabapentin (commercially available standard)

• Vehicle (e.g., 0.9% saline with 5% DMSO)

• Von Frey filaments (calibrated set)

Procedure:

• Animal Acclimatization: House animals in a controlled environment (12:12 light:dark cycle, controlled temperature and humidity) for at least 7 days prior to any procedures.

• Baseline Behavioral Testing: Prior to surgery, assess the baseline mechanical withdrawal threshold for each rat using the von Frey test. This is crucial for establishing a pre-injury baseline for each animal.

• Spinal Nerve Ligation (SNL) Surgery:

  • Anesthetize the rat.

  • Make a small incision to expose the L5 and L6 spinal nerves.

  • Tightly ligate the L5 spinal nerve with a silk suture.

  • Close the incision in layers.

  • Administer post-operative analgesia for the first 24-48 hours (e.g., buprenorphine), ensuring it does not interfere with the development of neuropathic pain.

• Confirmation of Neuropathic Pain:

  • Allow the animals to recover for 7-10 days post-surgery.

  • Re-assess the mechanical withdrawal threshold using the von Frey test. A significant decrease in the paw withdrawal threshold in the operated limb compared to the contralateral limb and baseline values confirms the development of mechanical allodynia.

• Drug Administration and Behavioral Testing:

  • Randomize the allodynic animals into treatment groups (n=8-10 per group):

    • Vehicle control

    • Gabapentin (e.g., 30 mg/kg, i.p.)

    • 3-(3,5-Dimethylphenoxy)piperidine (e.g., 3, 10, 30 mg/kg, i.p.)

  • Administer the assigned treatment.

  • At a predetermined time point post-administration (e.g., 60 minutes), assess the mechanical withdrawal threshold using the von Frey test. The experimenter should be blinded to the treatment allocation to minimize bias.

Data Presentation and Interpretation

The primary endpoint for this study is the reversal of mechanical allodynia, as measured by the paw withdrawal threshold in the von Frey test.

Table 1: Comparative Efficacy in the SNL Model of Neuropathic Pain

Treatment Group	Dose (mg/kg, i.p.)	Mean Paw Withdrawal Threshold (g) ± SEM	% Reversal of Allodynia
Vehicle	-	(To be determined experimentally)	0% (by definition)
Gabapentin	30	(To be determined experimentally)	(To be calculated)
3-(3,5-Dimethylphenoxy)piperidine	3	(To be determined experimentally)	(To be calculated)
3-(3,5-Dimethylphenoxy)piperidine	10	(To be determined experimentally)	(To be calculated)
3-(3,5-Dimethylphenoxy)piperidine	30	(To be determined experimentally)	(To be calculated)

% Reversal of Allodynia = [(Post-drug threshold - Post-SNL threshold) / (Baseline threshold - Post-SNL threshold)] x 100

Mechanistic Insights and Target Validation

While behavioral assays provide crucial information on efficacy, understanding the underlying mechanism of action is paramount for further drug development.

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A Comparative Analysis of 3-(3,5-Dimethylphenoxy)piperidine Enantiomers: A Guide for Researchers

Introduction

The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural core of numerous pharmaceuticals and biologically active compounds.[1][2][3][4] Its conformational flexibility and ability to engage with a wide array of biological targets make it a privileged structure in drug discovery.[1][2] The introduction of substituents onto the piperidine ring often creates chiral centers, leading to the existence of enantiomers. It is a well-established principle in pharmacology that enantiomers of a chiral drug can exhibit significantly different pharmacological, pharmacokinetic, and toxicological properties. Therefore, the separation and individual characterization of enantiomers are critical steps in drug development.

This guide provides a comprehensive comparative analysis of the enantiomers of 3-(3,5-Dimethylphenoxy)piperidine, a molecule of interest for its potential biological activities stemming from its phenoxy-piperidine structure. While specific experimental data comparing the (S)- and (R)-enantiomers of this particular compound are not extensively available in the public domain, this guide will provide a framework for such an analysis. We will draw upon established principles of stereopharmacology and data from structurally related phenoxyalkylpiperidines to highlight the potential differences and outline the necessary experimental workflows for a thorough comparison.[5]

This document is intended for researchers, scientists, and drug development professionals engaged in the synthesis, purification, and biological evaluation of chiral piperidine derivatives.

The Criticality of Chirality in Piperidine Derivatives

The three-dimensional arrangement of atoms in a molecule can have a profound impact on its interaction with biological macromolecules, which are themselves chiral. Enantiomers, being non-superimposable mirror images, can fit differently into the binding pockets of receptors and enzymes, leading to varied biological responses. One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be less active, inactive, or even contribute to undesirable side effects (the distomer).

For piperidine-containing compounds, the orientation of substituents on the piperidine ring dictates their interaction with specific amino acid residues within a binding site. This stereoselectivity has been observed in numerous piperidine derivatives targeting a range of receptors, including opioid, sigma, and NMDA receptors.[6][7]

Enantioselective Synthesis and Chiral Separation

A prerequisite for the comparative analysis of enantiomers is their availability in enantiomerically pure forms. This can be achieved through two primary strategies: enantioselective synthesis or chiral resolution of a racemic mixture.

Enantioselective Synthesis

Recent advances in asymmetric catalysis have provided powerful tools for the enantioselective synthesis of substituted piperidines.[8][9][10][11] Methods such as rhodium-catalyzed asymmetric reductive Heck reactions have been successfully employed to produce enantioenriched 3-substituted piperidines from pyridine precursors.[8][11]

Conceptual Workflow for Enantioselective Synthesis:

Caption: Enantioselective synthesis of 3-substituted piperidines.

Chiral Separation: A Practical Approach

Experimental Protocol: Chiral HPLC Separation of 3-(3,5-Dimethylphenoxy)piperidine Enantiomers

Objective: To resolve the (S)- and (R)-enantiomers of 3-(3,5-Dimethylphenoxy)piperidine.

Materials:

• Racemic 3-(3,5-Dimethylphenoxy)piperidine

• HPLC-grade solvents (e.g., n-hexane, isopropanol, ethanol)

• Chiral Stationary Phase Columns (e.g., Chiralpak® IA, IB, IC)[12][14]

• HPLC system with UV detector

Methodology:

• Column Selection: Screen a variety of polysaccharide-based CSPs (amylose or cellulose derivatives) as these have demonstrated broad applicability for piperidine derivatives.[16]

• Mobile Phase Optimization:

  • Start with a normal-phase mobile phase, such as a mixture of n-hexane and a polar alcohol (e.g., isopropanol or ethanol).

  • Systematically vary the ratio of the solvents to optimize the resolution and retention times of the enantiomers.

  • Small amounts of additives, such as trifluoroacetic acid (TFA) or diethylamine (DEA), can be added to the mobile phase to improve peak shape and resolution, particularly for basic compounds like piperidines.

• Flow Rate and Temperature: Optimize the flow rate and column temperature to achieve the best balance between separation efficiency and analysis time.

• Detection: Monitor the elution of the enantiomers using a UV detector at a wavelength where the compound exhibits maximum absorbance.

• Data Analysis: Determine the retention times, resolution factor (Rs), and peak areas for each enantiomer. An Rs value greater than 1.5 indicates baseline separation.

Data Presentation: Hypothetical Chiral HPLC Screening Results

Chiral Stationary Phase	Mobile Phase (v/v)	Flow Rate (mL/min)	Temperature (°C)	Resolution (Rs)	Observations
Chiralpak® IA	n-Hexane:Isopropanol (90:10)	1.0	25	1.2	Partial separation.
Chiralpak® IB	n-Hexane:Ethanol (85:15)	0.8	30	> 1.5	Baseline separation achieved.
Chiralpak® IC	n-Hexane:Isopropanol:TFA (95:5:0.1)	1.0	25	1.8	Good resolution and peak shape.

Comparative Pharmacological Analysis

Once the enantiomers are isolated, a head-to-head comparison of their biological activities is essential. This typically involves in vitro and in vivo studies to determine their potency, selectivity, and efficacy.

Receptor Binding Affinity

Phenoxypiperidine derivatives are known to interact with various receptors in the central nervous system.[5][17] A primary step in the pharmacological characterization is to determine the binding affinity of each enantiomer for a panel of relevant receptors.

Experimental Protocol: Radioligand Binding Assay

Objective: To determine the binding affinities (Ki) of (S)- and (R)-3-(3,5-Dimethylphenoxy)piperidine for a target receptor (e.g., sigma-1 receptor).[5][6]

Materials:

• Purified enantiomers of 3-(3,5-Dimethylphenoxy)piperidine

• Cell membranes expressing the target receptor

• A specific radioligand for the target receptor (e.g., -pentazocine for the sigma-1 receptor)[6]

• Scintillation counter and vials

Methodology:

• Assay Setup: In a series of tubes, combine the cell membranes, increasing concentrations of the unlabeled enantiomer (competitor), and a fixed concentration of the radioligand.

• Incubation: Incubate the mixture to allow for competitive binding to reach equilibrium.

• Separation: Separate the bound from the unbound radioligand, typically by rapid filtration.

• Quantification: Measure the radioactivity of the filter-bound complex using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. The IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand) is determined from this curve. The Ki value is then calculated using the Cheng-Prusoff equation.

Logical Flow of a Receptor Binding Assay:

Caption: Workflow for a radioligand binding assay.

In Vitro Functional Assays

Beyond binding affinity, it is crucial to assess the functional activity of the enantiomers. Are they agonists, antagonists, or allosteric modulators? Functional assays, such as GTPγS binding assays or second messenger accumulation assays, can provide this information.

In Vivo Efficacy

If a significant difference in in vitro activity is observed, the next logical step is to compare the enantiomers in a relevant animal model of disease. This will provide insights into their in vivo efficacy, therapeutic window, and potential for stereospecific side effects.

Conclusion

The comprehensive comparative analysis of the enantiomers of 3-(3,5-Dimethylphenoxy)piperidine is a critical undertaking for any drug development program involving this scaffold. While specific data for this compound is not yet in the public domain, the principles and experimental protocols outlined in this guide provide a robust framework for researchers to conduct such an investigation. By systematically evaluating the synthesis, separation, and pharmacological properties of each enantiomer, researchers can gain a deeper understanding of the structure-activity relationships and identify the more promising candidate for further development. This rigorous approach is essential for ensuring the safety and efficacy of novel therapeutic agents.

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A Head-to-Head Preclinical Comparison of 3-(3,5-Dimethylphenoxy)piperidine and Sertraline for Antidepressant Activity

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The piperidine scaffold is a cornerstone in the development of centrally active therapeutic agents, owing to its favorable physicochemical properties and ability to interact with a diverse range of biological targets.[1] Within this broad class, phenoxy-piperidine derivatives have garnered significant interest for their potential to modulate key neurotransmitter systems. This guide presents a hypothetical head-to-head preclinical comparison of a novel investigational compound, 3-(3,5-Dimethylphenoxy)piperidine , with the well-established standard of care antidepressant, Sertraline .

Sertraline, a selective serotonin reuptake inhibitor (SSRI), primarily functions by blocking the serotonin transporter (SERT), thereby increasing the concentration of serotonin in the synaptic cleft.[2][3] This mechanism is a validated and effective strategy for the treatment of major depressive disorder and other psychiatric conditions.[4][5] The structural similarity of 3-(3,5-Dimethylphenoxy)piperidine to other piperidine derivatives with known antidepressant-like activity suggests its potential as a novel therapeutic candidate in this space.[2]

This document provides a framework for the preclinical evaluation of 3-(3,5-Dimethylphenoxy)piperidine, outlining a series of in vitro and in vivo experiments designed to compare its efficacy, selectivity, and safety profile against Sertraline. The experimental protocols and data presented herein are intended to serve as a comprehensive guide for researchers in the field of antidepressant drug discovery.

Comparative Analysis: Efficacy, Selectivity, and Safety

A thorough preclinical comparison of a novel compound with a standard of care requires a multi-faceted approach, encompassing in vitro target engagement, in vivo behavioral models, and early safety and metabolic profiling.

In Vitro Efficacy and Selectivity

The initial assessment of a potential antidepressant involves determining its affinity and selectivity for its primary molecular target. For SSRIs and related compounds, the primary target is the serotonin transporter (SERT).

Serotonin Transporter (SERT) Binding Affinity

A competitive radioligand binding assay is a standard method to determine the affinity of a test compound for a specific receptor or transporter.[6] In this assay, a radiolabeled ligand with known high affinity for SERT is incubated with a preparation of cells expressing the human SERT protein. The ability of the test compound to displace the radioligand is measured, and the half-maximal inhibitory concentration (IC50) is calculated. A lower IC50 value indicates a higher binding affinity.

Compound	SERT Binding Affinity (IC50, nM)
3-(3,5-Dimethylphenoxy)piperidine	8.2
Sertraline	2.5

Hypothetical data presented for illustrative purposes.

These hypothetical results suggest that while 3-(3,5-Dimethylphenoxy)piperidine has a strong affinity for the serotonin transporter, Sertraline exhibits a higher affinity in this in vitro assay.

Selectivity Profiling

To assess the selectivity of 3-(3,5-Dimethylphenoxy)piperidine, its binding affinity for other key monoamine transporters, such as the norepinephrine transporter (NET) and the dopamine transporter (DAT), should be evaluated. High selectivity for SERT over other transporters is a desirable characteristic of an SSRI, as it can minimize off-target side effects.

Compound	NET Binding Affinity (IC50, nM)	DAT Binding Affinity (IC50, nM)
3-(3,5-Dimethylphenoxy)piperidine	> 1000	> 1000
Sertraline	420	25

Hypothetical data presented for illustrative purposes.

In this hypothetical scenario, 3-(3,5-Dimethylphenoxy)piperidine demonstrates superior selectivity for SERT over NET and DAT compared to Sertraline, which shows some affinity for the dopamine transporter.

In Vivo Behavioral Efficacy

In vivo behavioral models in rodents are crucial for assessing the potential antidepressant-like effects of a compound. The forced swim test and the tail suspension test are widely used and validated models for this purpose.[7][8] These tests are based on the principle that antidepressant treatment reduces the duration of immobility in rodents when placed in a stressful, inescapable situation.[9]

Forced Swim Test (FST) in Mice

In the forced swim test, mice are placed in a cylinder of water from which they cannot escape.[10] After an initial period of struggling, untreated mice will adopt an immobile posture, floating in the water. Antidepressant-treated mice will spend more time actively trying to escape.

Treatment Group (Dose, mg/kg)	Immobility Time (seconds)
Vehicle	180 ± 15
3-(3,5-Dimethylphenoxy)piperidine (10)	120 ± 12
3-(3,5-Dimethylphenoxy)piperidine (20)	95 ± 10
Sertraline (15)	110 ± 14

Hypothetical data presented as mean ± SEM. A lower value indicates greater antidepressant-like activity.

Tail Suspension Test (TST) in Mice

The tail suspension test is another widely used model of behavioral despair.[11] Mice are suspended by their tails, and the duration of immobility is measured.[12][13]

Treatment Group (Dose, mg/kg)	Immobility Time (seconds)
Vehicle	150 ± 18
3-(3,5-Dimethylphenoxy)piperidine (10)	90 ± 11
3-(3,5-Dimethylphenoxy)piperidine (20)	70 ± 9
Sertraline (15)	85 ± 12

Hypothetical data presented as mean ± SEM. A lower value indicates greater antidepressant-like activity.

The hypothetical in vivo data suggest that 3-(3,5-Dimethylphenoxy)piperidine exhibits dose-dependent antidepressant-like activity in both the forced swim test and the tail suspension test, with a comparable or potentially superior efficacy to Sertraline at the tested doses.

Preliminary Safety and Metabolic Profile

Early assessment of a compound's safety and metabolic properties is critical in drug development. In vitro assays for cytochrome P450 (CYP) enzyme inhibition are essential for predicting potential drug-drug interactions.[14]

CYP450 Inhibition Profile

The major human CYP isoforms (e.g., CYP1A2, CYP2B6, CYP2C9, CYP2C19, CYP2D6, and CYP3A4) are responsible for the metabolism of a vast number of drugs.[15] Inhibition of these enzymes can lead to altered drug clearance and potential toxicity.

Compound	CYP2D6 Inhibition (IC50, µM)	CYP3A4 Inhibition (IC50, µM)
3-(3,5-Dimethylphenoxy)piperidine	> 50	> 50
Sertraline	5.8	12.3

Hypothetical data presented for illustrative purposes.

These hypothetical results indicate that 3-(3,5-Dimethylphenoxy)piperidine has a lower potential for inhibiting key CYP enzymes compared to Sertraline, suggesting a potentially more favorable drug-drug interaction profile.

Experimental Protocols

Serotonin Transporter (SERT) Binding Assay

Objective: To determine the in vitro binding affinity of test compounds to the human serotonin transporter.

Materials:

• HEK293 cells stably expressing the human SERT[16]

• [³H]-Citalopram (radioligand)

• Test compounds (3-(3,5-Dimethylphenoxy)piperidine, Sertraline)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• 96-well microplates

• Scintillation counter

Procedure:

• Prepare cell membranes from HEK293-hSERT cells.

• In a 96-well plate, add assay buffer, a fixed concentration of [³H]-Citalopram, and varying concentrations of the test compound or vehicle.

• Initiate the binding reaction by adding the cell membrane preparation to each well.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes) to reach equilibrium.

• Terminate the reaction by rapid filtration through a glass fiber filter plate to separate bound from free radioligand.

• Wash the filters with ice-cold assay buffer to remove non-specifically bound radioligand.

• Dry the filters and add scintillation cocktail.

• Quantify the radioactivity on the filters using a scintillation counter.

• Calculate the IC50 value by non-linear regression analysis of the competition binding data.

Forced Swim Test (FST) in Mice

Objective: To evaluate the antidepressant-like effects of test compounds in mice.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Test compounds (3-(3,5-Dimethylphenoxy)piperidine, Sertraline)

• Vehicle (e.g., 0.5% methylcellulose in water)

• Cylindrical glass beakers (25 cm high, 10 cm in diameter) filled with water (23-25°C) to a depth of 15 cm

• Video recording and analysis software

Procedure:

• Acclimatize mice to the testing room for at least 1 hour before the experiment.

• Administer the test compound or vehicle via the desired route (e.g., intraperitoneal injection) 30-60 minutes before the test.

• Gently place each mouse individually into a beaker of water.

• Record the behavior of each mouse for a total of 6 minutes.[17]

• The last 4 minutes of the test are typically analyzed.[17]

• Score the duration of immobility, defined as the time the mouse spends floating motionless or making only small movements necessary to keep its head above water.

• Analyze the data to compare the immobility time between different treatment groups.

Cytochrome P450 (CYP) Inhibition Assay

Objective: To determine the in vitro inhibitory potential of test compounds on major human CYP isoforms.

Materials:

• Human liver microsomes[14]

• CYP isoform-specific substrates (e.g., phenacetin for CYP1A2, bupropion for CYP2B6, diclofenac for CYP2C9, S-mephenytoin for CYP2C19, dextromethorphan for CYP2D6, midazolam for CYP3A4)

• NADPH regenerating system

• Test compounds (3-(3,5-Dimethylphenoxy)piperidine, Sertraline)

• 96-well incubation plates

• LC-MS/MS system for metabolite quantification

Procedure:

• Prepare a reaction mixture containing human liver microsomes, the CYP isoform-specific substrate, and the NADPH regenerating system in a 96-well plate.

• Add varying concentrations of the test compound or a known inhibitor (positive control) to the wells.

• Pre-incubate the plate at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• Incubate the plate at 37°C for a specific time.

• Terminate the reaction by adding a stop solution (e.g., acetonitrile).

• Centrifuge the plate to pellet the protein.

• Analyze the supernatant for the formation of the specific metabolite using LC-MS/MS.

• Calculate the IC50 value, which is the concentration of the test compound that causes 50% inhibition of the enzyme activity.[14]

Visualizations

Caption: Preclinical evaluation workflow for antidepressant candidates.

Caption: Experimental workflow for the Forced Swim Test.

Conclusion

This guide outlines a comprehensive preclinical strategy for the head-to-head comparison of the novel compound, 3-(3,5-Dimethylphenoxy)piperidine, with the standard of care antidepressant, Sertraline. The proposed series of in vitro and in vivo experiments provides a robust framework for evaluating the efficacy, selectivity, and preliminary safety profile of this potential new therapeutic agent. The hypothetical data presented suggest that 3-(3,5-Dimethylphenoxy)piperidine may possess a promising antidepressant-like profile with a potentially improved safety margin concerning drug-drug interactions. It is imperative that these hypotheses are rigorously tested through the execution of the described experimental protocols to fully elucidate the therapeutic potential of this novel phenoxy-piperidine derivative.

References

• Can, A., Dao, D. T., Terrillion, C. E., Piantadosi, S. C., Bhat, S., & Gould, T. D. (2012). The tail suspension test. Journal of visualized experiments : JoVE, (59), 3761.
• Davies, T. S., & Klowe, W. M. (1998). Preclinical toxicological evaluation of sertraline hydrochloride. Drug and chemical toxicology, 21(2), 163–183.
• Gould, T. D. (2012). The tail-suspension test. JoVE (Journal of Visualized Experiments), (59), e3761.

• Medical News Today. (2025, May 1). How Zoloft works: Mechanism of action explained. Retrieved from [Link]

• MedlinePlus. (2025, October 15). Sertraline. Retrieved from [Link]

• Molecules. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• O'Donnell, K. C., & Gould, T. D. (2012). The tail-suspension test. Journal of visualized experiments : JoVE, (59), e3761-e3761.

• Patsnap Synapse. (2024, July 17). What is the mechanism of Sertraline Hydrochloride? Retrieved from [Link]

• Porsolt, R. D., Bertin, A., & Jalfre, M. (1977). Behavioral despair in mice: a primary screening test for antidepressants. Archives internationales de pharmacodynamie et de therapie, 229(2), 327–336.

• TANZ JOURNAL. (2024). Zoloft (Sertraline): Mechanism, Clinical Applications and Production Strategy. Retrieved from [Link]

• VideoScript presented by Drugs.com. (n.d.). Zoloft (sertraline): Mechanism, Clinical Trials, and Dosing. Retrieved from [Link]

• Wikipedia. (n.d.). Behavioural despair test. Retrieved from [Link]

• Wikipedia. (n.d.). Tail suspension test. Retrieved from [Link]

• BioIVT. (n.d.). SERT Transporter Assay. Retrieved from [Link]

• Reaction Biology. (n.d.). SERT Biochemical Binding Assay Service. Retrieved from [Link]

• World J Methodol. (2018). Models for depression in drug screening and preclinical studies: Future directions. Retrieved from [Link]

• Neurofit. (n.d.). In vivo and in vitro models of Depression. Retrieved from [Link]

• Journal of Herbmed Pharmacology. (2024, October 1). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Retrieved from [Link]

• Understanding Animal Research. (2020, October 15). Factsheet on the forced swim test. Retrieved from [Link]

• Assay Genie. (n.d.). Cytochrome P450 2D6 (CYP2D6) Inhibitor Screening Kit (Fluorometric). Retrieved from [Link]

• JoVE. (2011, June 17). Video: The Mouse Forced Swim Test. Retrieved from [Link]

• JoVE. (2011, June 17). The Mouse Forced Swim Test. Retrieved from [Link]

• Semantic Scholar. (1995). Discovery and preclinical development of the serotonin reuptake inhibitor sertraline. Retrieved from [Link]

• PMC - PubMed Central. (n.d.). Animal Models of Depression: Molecular Perspectives. Retrieved from [Link]

• Journal of Herbmed Pharmacology. (2024). Animal models for antidepressant activity assay on natural and conventional agents: A review of preclinical testing. Retrieved from [Link]

• Reaction Biology. (n.d.). CYP2D6 Inhibition Assay Service. Retrieved from [Link]

• Evotec. (n.d.). Cytochrome P450 (CYP) Inhibition assay (IC50). Retrieved from [Link]

• LifeNet Health LifeSciences. (n.d.). CYP Inhibition Assay. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-(3,5-Dimethylphenoxy)piperidine

For professionals engaged in the fast-paced world of drug discovery and chemical research, the integrity of our work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical entities we handle. The proper disposal of research chemicals like 3-(3,5-Dimethylphenoxy)piperidine is not merely a regulatory hurdle but a cornerstone of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a direct, procedural framework for managing this compound's waste stream, grounded in established safety protocols and regulatory standards.

Hazard Identification and Risk Assessment

The piperidine functional group suggests the compound is likely corrosive and possesses typical amine-like reactivity.[1][2] The dimethylphenoxy moiety adds to its organic character. Based on data from analogous compounds, we can anticipate a similar hazard profile.[3][4][5]

Table 1: Inferred Hazard Profile for 3-(3,5-Dimethylphenoxy)piperidine

Hazard Class	GHS Category	Hazard Statement	Basis for Inference
Flammable Liquid	Category 3	H226: Flammable liquid and vapor	Based on 3,5-Dimethylpiperidine[4][5]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	Based on Piperidine & 3,5-Dimethylpiperidine[4][6]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin	Based on Piperidine[6]
Skin Corrosion / Irritation	Category 1B / 2	H314: Causes severe skin burns and eye damage	Based on Piperidine & 3,5-Dimethylpiperidine[4][7]
Serious Eye Damage	Category 1 / 2A	H318: Causes serious eye damage	Based on Piperidine & 3,5-Dimethylpiperidine[4][6]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled	Based on Piperidine[6]

This profile mandates that 3-(3,5-Dimethylphenoxy)piperidine be handled as a flammable, toxic, and corrosive hazardous waste .

Immediate Safety Protocols: PPE and Spill Management

Prior to handling the compound, whether in pure form or as waste, the following Personal Protective Equipment (PPE) is mandatory. The causality is clear: we must establish barriers against the identified corrosive and toxic hazards.

• Eye Protection: Chemical safety goggles are required at a minimum. For splash risks, a full face shield should be worn over goggles.

• Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Given the compound's toxicity via dermal contact, double-gloving is a prudent measure.

• Body Protection: A flame-retardant laboratory coat is essential. For significant spill cleanup, a chemically resistant apron or suit is required.

• Respiratory Protection: All handling of waste should occur within a certified chemical fume hood to prevent inhalation exposure.[5]

Spill Response Protocol

Accidents happen, but a prepared response mitigates the risk.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Control Ignition Sources: As the compound is flammable, extinguish all nearby flames and unplug electrical equipment.[4][8]

• Contain the Spill: For small spills (<100 mL), cover with a non-combustible absorbent material like sand, diatomaceous earth, or vermiculite.[3][8] Do not use combustible materials like paper towels.

• Neutralize (with caution): Due to its basic (amine) nature, a weak acid could be used for neutralization, but this can generate heat and fumes and should only be performed by trained personnel. For general purposes, absorb and collect is the safer approach.

• Collect and Containerize: Carefully scoop the absorbent material and spilled compound into a designated hazardous waste container using non-sparking tools.[5][9]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be treated as hazardous waste.

• Seek Medical Attention: If there is any personal contact, rinse the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[5]

Core Disposal Protocol: A Step-by-Step Guide

The disposal of 3-(3,5-Dimethylphenoxy)piperidine waste is governed by the Resource Conservation and Recovery Act (RCRA) enforced by the U.S. Environmental Protection Agency (EPA).[10][11] The following procedure ensures compliance and safety.

• Waste Identification: All materials contaminated with 3-(3,5-Dimethylphenoxy)piperidine, including unused product, reaction residues, and contaminated labware (e.g., gloves, absorbent pads), must be classified as hazardous waste.

• Segregation: This is a critical step to prevent dangerous reactions.

  • Designate a specific waste container for this compound and its related waste.

  • DO NOT mix this waste with acids or strong oxidizing agents. The amine functional group can react violently with these materials.

  • Keep segregated from other incompatible waste streams as per your institution's chemical hygiene plan.[12]

• Containerization:

  • Select a container made of compatible material (e.g., High-Density Polyethylene - HDPE) with a secure, screw-top lid.[10]

  • The container must be in good condition, free from cracks or leaks.

  • Fill the container to no more than 90% capacity to allow for vapor expansion.[12]

• Labeling: Proper labeling is a regulatory requirement and essential for safety. Each container must be labeled with the words "Hazardous Waste" .[12] The label must also include:

  • The full chemical name: "3-(3,5-Dimethylphenoxy)piperidine Waste"

  • The specific hazards: "Flammable, Toxic, Corrosive"

  • The accumulation start date (the date the first drop of waste enters the container).

  • The generating laboratory's information (Building, Room, Principal Investigator).

• Storage (Satellite Accumulation):

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[12][13]

  • The SAA must be at or near the point of generation and under the control of the laboratory personnel.[13]

  • The container must remain closed at all times except when adding waste.[12] Evaporation in a fume hood is not a permissible disposal method.[12]

• Final Disposal:

  • Once the container is full, or within one year of the accumulation start date (for academic labs under Subpart K, this can be 12 months), arrange for pickup.[11][12]

  • Contact your institution's Environmental Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor to collect the waste.[3][14]

  • Never dispose of this chemical down the drain or in regular trash.[13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 3-(3,5-Dimethylphenoxy)piperidine waste.

Caption: Workflow for the safe disposal of chemical waste.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Manage Chemical Waste Disposal in Academic Labs. Justrite. [Link]

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• Laboratory Chemical Waste Management Guidelines. University of Pennsylvania EHRS. [Link]

• Regulation of Laboratory Waste. American Chemical Society (ACS). [Link]

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• Safety Data Sheet - Piperidine. Carl ROTH. [Link]

• Hazard Summary - Piperidine. New Jersey Department of Health. [Link]

• Material Safety Data Sheet (MSDS) 3,5-Dimethylpiperidine. Tuoda Industry Limited. [Link]

• Safety Data Sheet - 3,3',5,5'-Tetramethylbenzidine. Durham Tech. [Link]

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Personal protective equipment for handling 3-(3,5-Dimethylphenoxy)piperidine

This guide provides essential, direct guidance for researchers, scientists, and drug development professionals on the safe handling, use, and disposal of 3-(3,5-Dimethylphenoxy)piperidine. As a substituted piperidine derivative, this compound is presumed to share hazards with related structures. Therefore, this protocol is grounded in established safety principles for piperidines to ensure the highest degree of operational safety and scientific integrity.

Understanding the Core Hazards

Key Anticipated Hazards:

• Corrosivity: Expected to cause severe skin burns and eye damage upon contact.[1][2][3]

• Toxicity: Likely to be toxic if it comes into contact with skin or is inhaled, and harmful if swallowed.[1][2][3]

• Flammability: Piperidine compounds are often flammable liquids and vapors. Vapors can be heavier than air and may travel to an ignition source.[1][2][4]

• Respiratory Irritation: Inhalation may cause irritation to the nose, throat, and respiratory system, potentially leading to coughing and wheezing.[4][5]

Hazard Classification	Anticipated Effects
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful or toxic if swallowed, in contact with skin, or inhaled.[1][2][3]
Skin Corrosion/Irritation	Causes severe skin burns.[1][2][3]
Serious Eye Damage/Irritation	Causes serious eye damage.[1][2][3]
Flammable Liquid	Flammable liquid and vapor.[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory to mitigate the risks of exposure. The selection of PPE should be based on a thorough risk assessment of the specific procedures being performed.

• Hand Protection: Wear chemical-resistant gloves tested according to EN 374. Butyl rubber or nitrile rubber gloves are generally recommended for piperidine compounds.[1] Always inspect gloves for integrity before use and practice proper glove removal technique to avoid skin contact.

• Eye and Face Protection: Chemical safety goggles are the minimum requirement. For procedures with a higher risk of splashing, a face shield should be worn in conjunction with goggles.[6][7]

• Skin and Body Protection: A flame-retardant, anti-static lab coat or a chemical-resistant suit is required.[2] All protective clothing should be clean and put on before work begins.[4]

• Respiratory Protection: All handling of 3-(3,5-Dimethylphenoxy)piperidine should be conducted in a certified chemical fume hood to minimize inhalation exposure.[8] If engineering controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[6]

Operational Protocol: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational workflow is critical for preventing accidents and ensuring reproducible, high-quality research.

Workflow for Safe Handling of 3-(3,5-Dimethylphenoxy)piperidine

Caption: A workflow diagram illustrating the key stages of safely handling 3-(3,5-Dimethylphenoxy)piperidine.

Detailed Steps:

• Preparation:

  • Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[8]

  • Don all required PPE as outlined in the section above.

  • Verify that the chemical fume hood is functioning correctly.

  • Assemble all necessary equipment and reagents within the fume hood to minimize movement in and out of the containment area.

• Handling:

  • Use only non-sparking tools and explosion-proof equipment.[3][4]

  • Ground and bond all containers when transferring the substance to prevent static discharge.[2][3][4]

  • Avoid creating aerosols or vapors.

  • Keep the container tightly closed when not in use.

  • Do not eat, drink, or smoke in the laboratory.[1][4]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated area.[9]

  • Keep away from heat, sparks, open flames, and other ignition sources.[2][3][4]

  • Store in a designated corrosives area, away from incompatible materials such as strong oxidizing agents and acids.[4][9]

Emergency Response: Immediate Actions are Critical

In the event of an exposure or spill, a rapid and informed response is crucial.

Exposure Route	First Aid Measures
Inhalation	Immediately move the affected person to fresh air. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention.[8][10]
Skin Contact	Immediately flush the skin with copious amounts of water for at least 15-30 minutes while removing all contaminated clothing and shoes. Seek immediate medical attention.[1][8]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention.[8][10][11]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[1][8]

Spill Management:

• Evacuate all non-essential personnel from the area.

• Eliminate all sources of ignition.[10]

• Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[1][8]

• Carefully collect the absorbed material into a suitable, labeled container for hazardous waste disposal.

• Ventilate the area and decontaminate the spill site.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

All waste containing 3-(3,5-Dimethylphenoxy)piperidine must be treated as hazardous waste.

• Waste Collection: Collect all liquid and solid waste in separate, clearly labeled, and sealed containers.

• Disposal: Dispose of the hazardous waste through a licensed disposal company, following all local, state, and federal regulations.[12] Do not dispose of it down the drain.[6][13]

• Contaminated Containers: Empty containers should be handled as hazardous waste as they may retain product residue.[12]

Logical Flow for Waste Disposal

Caption: A simplified diagram showing the proper disposal pathway for waste generated from handling 3-(3,5-Dimethylphenoxy)piperidine.

References

• Piperidine - SAFETY DATA SHEET - Penta chemicals. (2024-05-07).
• Essential Safety and Operational Protocols for Handling 1-(Piperidin-2-ylmethyl)piperidine - Benchchem.
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• PIPERIDINE - CAMEO Chemicals - NOAA.
• PIPERIDINE CAS Number - HAZARD SUMMARY - NJ.gov.
• PIPERIDINE (D11, 98%)
• SAFETY D
• SAFETY D
• SAFETY DATA SHEET - Fisher Scientific. (2023-10-11).
• Safety Data Sheet: Piperidine - Carl ROTH. (2025-03-31).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025-10-30).
• Safety Data Sheet - Angene Chemical. (2021-05-01).
• 3,5-Dimethylpiperidine - Safety D
• Safety Data Sheet - Cayman Chemical. (2024-10-11).
• Material Safety Data Sheet - Piperidine, 99% - Cole-Parmer.
• Material Safety Data Sheet (MSDS) 3,5-Dimethylpiperidine - Global Chemical Supplier-TUODA INDUSTRY LIMITED. (2025-04-28).

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